3-Ethyl-N'-hydroxypyridine-2-carboximidamide

Core Science & Biosynthesis

3-Ethyl-N'-hydroxypyridine-2-carboximidamide synthesis pathway

Synthesis Pathway of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide: A Comprehensive Technical Guide

Executive Summary & Chemical Significance

3-Ethyl-N'-hydroxypyridine-2-carboximidamide (CAS: 1564188-04-0)[1] is a highly specialized amidoxime building block utilized in the rational design of pharmaceuticals. In medicinal chemistry, amidoximes are highly valued as bioisosteres for carboxylic acids, prodrugs for basic amidines, and critical precursors for the synthesis of 1,2,4-oxadiazole heterocycles ()[2]. This whitepaper outlines a robust, regioselective, and scalable two-step synthetic pathway to generate this compound from commercially available precursors.

Retrosynthetic Strategy & Pathway Design

The synthesis of 3-ethyl-N'-hydroxypyridine-2-carboximidamide relies on the nucleophilic addition of hydroxylamine to a nitrile precursor, specifically 3-ethylpyridine-2-carbonitrile (CAS: 58515-54-1)[3].

To obtain the intermediate nitrile, two primary retrosynthetic disconnections exist:

• N-oxidation/Reissert-Henze Cyanation: Starting from 3-ethylpyridine.

• Transition-Metal-Catalyzed Cyanation: Starting from 2-bromo-3-ethylpyridine.

Causality for Pathway Selection: The Reissert-Henze reaction on 3-alkylpyridines inherently yields a mixture of 2-cyano and 6-cyano regioisomers. This necessitates laborious chromatographic separation, drastically reducing the overall yield and scalability. Conversely, the palladium-catalyzed cyanation of 2-bromo-3-ethylpyridine is entirely regioselective. By utilizing zinc cyanide ( Zn(CN)2​ ) in a cross-coupling framework, we exploit its low solubility in organic solvents. This acts as a slow-release mechanism for cyanide ions, preventing the well-documented issue of palladium catalyst deactivation (poisoning) caused by excess CN− ions in solution ()[4].

Caption: Forward synthetic pathway from 2-bromo-3-ethylpyridine to the target amidoxime.

Step-by-Step Experimental Protocols & Mechanistic Causality

Step 1: Palladium-Catalyzed Cyanation to 3-Ethylpyridine-2-carbonitrile

Objective: Replace the aryl bromide with a nitrile group via a Pd(0)/Pd(II) catalytic cycle.

Protocol:

• Preparation: Charge a flame-dried Schlenk flask with 2-bromo-3-ethylpyridine (1.0 equiv), Zn(CN)2​ (0.6 equiv), and Tetrakis(triphenylphosphine)palladium(0) [ Pd(PPh3​)4​ ] (0.05 equiv)[4].

• Inert Atmosphere: Evacuate and backfill the flask with high-purity nitrogen three times. Causality: Pd(PPh3​)4​ is highly sensitive to oxygen; an inert atmosphere prevents the irreversible oxidation of the active Pd(0) species.

• Reaction: Add anhydrous N,N-dimethylformamide (DMF) to achieve a 0.5 M concentration of the aryl halide. Heat the mixture to 110°C for 12 hours under vigorous magnetic stirring.

• Workup: Cool the reaction to room temperature and quench with a 2M aqueous ammonia solution. Causality: Ammonia acts as a strong coordinating ligand for zinc, breaking down insoluble zinc-cyanide/halide complexes into water-soluble species, thereby preventing emulsion formation during organic extraction.

• Purification: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes/EtOAc) to yield 3-ethylpyridine-2-carbonitrile[3].

Step 2: Nucleophilic Addition to Form the Amidoxime

Objective: Convert the carbonitrile into an N-hydroxycarboximidamide via nucleophilic attack by hydroxylamine.

Protocol:

• Reagent Generation: In a round-bottom flask, dissolve hydroxylamine hydrochloride (2.5 equiv) and sodium carbonate (1.6 equiv) in a minimal volume of distilled water ()[5]. Causality: Hydroxylamine free base is unstable and hazardous to store. Using Na2​CO3​ deprotonates the stable hydrochloride salt, generating the active, nucleophilic free hydroxylamine in situ[2].

• Addition: Add a solution of 3-ethylpyridine-2-carbonitrile (1.0 equiv) dissolved in absolute ethanol to the aqueous mixture.

• Reflux: Heat the biphasic mixture to reflux (approx. 80°C) for 6–8 hours. Causality: The ortho-ethyl group introduces steric hindrance around the nitrile carbon. Elevated temperatures provide the necessary activation energy to drive the nucleophilic attack to completion[2].

• Workup: Remove the ethanol under reduced pressure. Extract the remaining aqueous residue with ethyl acetate. Wash the organic layer with water, dry over anhydrous Na2​SO4​ , and evaporate the solvent. The product, 3-Ethyl-N'-hydroxypyridine-2-carboximidamide, is isolated as a crystalline solid and can be further purified by recrystallization from a mixture of ethanol/water[5].

Caption: Mechanistic steps of nucleophilic addition of hydroxylamine to the nitrile group.

Quantitative Data & Yield Analysis

The following table summarizes the optimized reaction parameters and expected quantitative outcomes for the two-step synthesis based on standard literature methodologies for these transformations:

Parameter	Step 1: Cyanation	Step 2: Amidoxime Formation
Starting Material	2-Bromo-3-ethylpyridine	3-Ethylpyridine-2-carbonitrile
Key Reagents	Zn(CN)2​ (0.6 eq), Pd(PPh3​)4​ (0.05 eq)	NH2​OH⋅HCl (2.5 eq), Na2​CO3​ (1.6 eq)
Solvent System	Anhydrous DMF	Ethanol / Water
Temperature	110°C	80°C (Reflux)
Reaction Time	12 hours	6–8 hours
Expected Yield	82% – 88%	85% – 92%
Purification	Silica Gel Chromatography	Liquid-Liquid Extraction & Crystallization

Safety, Scalability, and Green Chemistry Considerations

• Cyanide Handling & Quenching: All cyanation reactions must be performed in a well-ventilated fume hood. Aqueous waste containing trace cyanides must be treated with a strong oxidant, such as sodium hypochlorite (bleach), at a pH > 10. This oxidizes the highly toxic cyanide ( CN− ) to the significantly less toxic cyanate ( OCN− ) before disposal.

• Hydroxylamine Thermal Stability: Hydroxylamine is thermally unstable and can pose an explosive hazard at high concentrations or when evaporated to dryness. Generating it in situ from the hydrochloride salt, and maintaining it in a dilute solvent system, strictly mitigates this risk[2]. Never concentrate free hydroxylamine solutions under high heat.

References

• 3-ethylpyridine-2-carbonitrile CAS NO.58515-54-1 - Career Henan Chemical Co Source: lookchem.com URL:[Link]

• Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC Source: nih.gov URL:[Link]

• Development of Pd/C-Catalyzed Cyanation of Aryl Halides - Organic Chemistry Portal Source: organic-chemistry.org URL:[Link]

• One-pot synthesis of 3,5-diaryl substituted-1,2,4-oxadiazoles using gem-dibromomethylarenes - Canadian Science Publishing Source: cdnsciencepub.com URL:[Link]

Sources

• 1. 3-(tert-Butyl)picolinimidamide|BLD Pharm [bldpharm.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. 3-ethylpyridine-2-carbonitrile, CasNo.58515-54-1 Career Henan Chemical Co China (Mainland) [henankerui.lookchem.com]
• 4. Development of Pd/C-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]

3-Ethyl-N'-hydroxypyridine-2-carboximidamide mechanism of action

An In-Depth Technical Guide to the Mechanism of Action of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide

Abstract

3-Ethyl-N'-hydroxypyridine-2-carboximidamide is a heterocyclic compound with significant therapeutic potential, primarily attributed to its activity as an inhibitor of ribonucleotide reductase (RNR). This guide provides a comprehensive overview of its core mechanism of action, detailing the molecular interactions with the RNR enzyme, the subsequent cellular consequences, and the experimental methodologies used to validate these effects. By chelating the essential iron cofactor and quenching the tyrosyl radical in the RNR R2 subunit, the compound effectively halts DNA synthesis, leading to cell cycle arrest and apoptosis. This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this class of therapeutic agents.

Introduction

The development of novel therapeutic agents that can selectively target cellular proliferation pathways is a cornerstone of modern drug discovery. Among the various molecular targets, ribonucleotide reductase (RNR) has emerged as a critical enzyme for DNA synthesis and repair, making it an attractive target for anticancer and antiviral therapies. 3-Ethyl-N'-hydroxypyridine-2-carboximidamide belongs to a class of compounds designed to inhibit RNR, thereby disrupting the production of deoxynucleotides, the essential building blocks of DNA.

Chemical Identity and Properties

• IUPAC Name: 3-Ethyl-N'-hydroxypyridine-2-carboximidamide

• Molecular Formula: C8H11N3O

• Core Structure: A pyridine ring substituted with an ethyl group at the 3-position and an N'-hydroxycarboximidamide group at the 2-position. The N'-hydroxycarboximidamide moiety is a key feature, acting as a potent metal-chelating group.

Therapeutic Potential

Due to its inhibitory action on RNR, 3-Ethyl-N'-hydroxypyridine-2-carboximidamide is being investigated for its potential as an antiproliferative agent. Its mechanism is analogous to other well-studied RNR inhibitors, suggesting potential applications in oncology.

Scope and Objectives

This guide will provide a detailed examination of the mechanism of action of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide, focusing on:

• The molecular interactions with the RNR enzyme.

• The downstream cellular effects of RNR inhibition.

• Standardized experimental protocols for validating its mechanism.

Core Mechanism of Action: Inhibition of Ribonucleotide Reductase

The primary mechanism of action of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide is the inhibition of the enzyme ribonucleotide reductase.

The Critical Role of Ribonucleotide Reductase (RNR)

RNR catalyzes the conversion of ribonucleotides to deoxyribonucleotides, the rate-limiting step in DNA synthesis. The enzyme is composed of two subunits: R1 and R2. The R2 subunit contains a di-iron center and a tyrosyl free radical, which are essential for the catalytic activity of the enzyme.

Molecular Interactions

3-Ethyl-N'-hydroxypyridine-2-carboximidamide exerts its inhibitory effect by targeting the R2 subunit of RNR. The N'-hydroxycarboximidamide group is a powerful chelating agent that interacts with the di-iron center of the R2 subunit. This interaction has a dual effect:

• Chelation of the Di-iron Center: The compound directly binds to the iron atoms, disrupting the proper functioning of the enzyme.

• Quenching of the Tyrosyl Radical: The interaction with the iron center leads to the quenching of the essential tyrosyl free radical, rendering the enzyme inactive.

Caption: Signaling pathway of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide.

Downstream Cellular Consequences

The inhibition of RNR leads to a cascade of cellular events:

• Depletion of dNTP Pools: The lack of functional RNR results in a significant decrease in the intracellular pool of deoxyribonucleotides.

• S-Phase Arrest: As DNA synthesis is halted due to the lack of dNTPs, cells are arrested in the S-phase of the cell cycle.

• Induction of Apoptosis: Prolonged cell cycle arrest and DNA replication stress trigger the intrinsic apoptotic pathway, leading to programmed cell death.

Experimental Validation and Methodologies

The mechanism of action of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide can be validated through a series of in vitro and cellular assays.

In Vitro Enzyme Inhibition Assays

The most direct method to confirm the inhibitory activity of the compound is to measure its effect on RNR activity in a cell-free system.

• Reaction Mixture Preparation: Prepare a reaction mixture containing purified RNR enzyme, a ribonucleotide substrate (e.g., CDP), and a reducing agent (e.g., dithiothreitol).

• Compound Incubation: Add varying concentrations of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide to the reaction mixture and incubate.

• Reaction Termination: Stop the reaction by adding a strong acid (e.g., perchloric acid).

• Quantification: Quantify the amount of deoxyribonucleotide product (dCDP) formed using a spectrophotometric method.

• IC50 Determination: Plot the enzyme activity against the compound concentration to determine the half-maximal inhibitory concentration (IC50).

Caption: Experimental workflow for RNR enzyme inhibition assay.

Cellular Assays

To confirm the downstream effects of RNR inhibition, cellular assays are employed.

• Cell Treatment: Treat cultured cells with 3-Ethyl-N'-hydroxypyridine-2-carboximidamide for a specified time.

• Cell Harvesting: Harvest the cells and fix them in ethanol.

• Staining: Stain the cells with a DNA-binding dye (e.g., propidium iodide).

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each phase of the cell cycle (G1, S, G2/M).

• Cell Treatment: Treat cells with the compound as described above.

• Staining: Stain the cells with Annexin V-FITC and propidium iodide (PI).

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Differentiate between viable, early apoptotic, late apoptotic, and necrotic cells based on their fluorescence.

Pharmacokinetic and Pharmacodynamic Considerations

A comprehensive understanding of the mechanism of action also requires an evaluation of the compound's pharmacokinetic (PK) and pharmacodynamic (PD) properties.

Summary of ADME Properties

Property	Description
Absorption	The efficiency with which the compound is absorbed into the systemic circulation.
Distribution	The extent to which the compound distributes into different tissues and organs.
Metabolism	The biotransformation of the compound by metabolic enzymes.
Excretion	The elimination of the compound and its metabolites from the body.

PK/PD Relationship

The relationship between the concentration of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide in the body and its inhibitory effect on RNR is a critical aspect of its development as a therapeutic agent. Establishing a clear PK/PD model is essential for optimizing dosing regimens and predicting clinical efficacy.

Summary and Future Directions

3-Ethyl-N'-hydroxypyridine-2-carboximidamide is a potent inhibitor of ribonucleotide reductase, acting through chelation of the di-iron center and quenching of the tyrosyl radical in the R2 subunit. This leads to the depletion of dNTP pools, S-phase cell cycle arrest, and apoptosis. The experimental protocols outlined in this guide provide a robust framework for validating its mechanism of action.

Future research should focus on:

• Optimizing the compound's structure to improve its potency and selectivity.

• Evaluating its efficacy in preclinical models of cancer.

• Investigating potential combination therapies with other anticancer agents.

Comprehensive Technical Guide: Chemical Properties and Applications of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide

Executive Summary

As a Senior Application Scientist in drug development and materials chemistry, I frequently encounter challenges related to the chemoselective functionalization of sterically hindered pyridines. 3-Ethyl-N'-hydroxypyridine-2-carboximidamide (CAS: 1564188-04-0) represents a highly specialized amidoxime building block. The presence of the C3-ethyl group introduces a unique steric environment that dictates its synthetic trajectory, while its amphoteric amidoxime moiety makes it an exceptional precursor for both bioactive 1,2,4-oxadiazole pharmacophores and high-nuclearity transition metal clusters.

This whitepaper dissects the physicochemical properties, mechanistic reactivity, and validated experimental workflows associated with this compound, providing a self-contained guide for researchers.

Structural and Physicochemical Profiling

The chemical behavior of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide is governed by the interplay between its electron-deficient pyridine core and the electron-rich, amphoteric amidoxime group (-C(=NOH)NH₂). The C3-ethyl substituent provides a localized +I (inductive) effect, slightly increasing the basicity of the adjacent pyridine nitrogen, while simultaneously imposing steric hindrance that influences the E/Z isomerization of the C=NOH bond during metal chelation 1[2].

Table 1: Quantitative Physicochemical Data

Property	Value	Structural Implication
CAS Number	1564188-04-0	Unique identifier for procurement and spectral cross-referencing.
Molecular Formula	C₈H₁₁N₃O	Defines the mass balance for stoichiometric calculations.
Molecular Weight	165.19 g/mol	Low molecular weight, ideal for fragment-based drug design (FBDD).
Hydrogen Bond Donors	2 (-OH, -NH₂)	Enables strong intermolecular interactions and crystal lattice formation.
Hydrogen Bond Acceptors	4 (N-pyridine, N-imine, N-amine, O-hydroxyl)	Facilitates multidentate coordination with transition metals.
Rotatable Bonds	2	Allows conformational flexibility required for target pocket binding.

Mechanistic Reactivity & Synthetic Utility

Precursor to 1,2,4-Oxadiazoles

In medicinal chemistry, 1,2,4-oxadiazoles are critical bioisosteres for amide and ester bonds, offering improved metabolic stability. 3-Ethyl-N'-hydroxypyridine-2-carboximidamide undergoes O-acylation followed by thermal cyclodehydration to form these heterocycles 3[3]. The reaction requires precise chemocontrol to prevent the degradation of the amidoxime prior to ring closure4[4].

Workflow for the synthesis of 1,2,4-oxadiazoles from 3-ethyl-2-cyanopyridine via an amidoxime.

Advanced Coordination Chemistry

Pyridine-2-amidoximes are remarkable chelating agents. Depending on the pH, the ligand can exist in neutral, mono-deprotonated, or di-deprotonated states 5[5]. This versatility allows it to form bidentate (N,N) complexes with mononuclear metals, or tridentate (N,N,O) bridging networks capable of assembling high-nuclearity magnetic clusters (e.g., Ni₁₆ or Co/Fe clusters) 6[6].

Coordination modes of pyridine-2-amidoximes and their transition metal applications.

Self-Validating Experimental Protocols

The following protocols are engineered to ensure high fidelity and reproducibility, incorporating causality for reagent selection and built-in quality control steps.

Protocol A: Synthesis of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide

Objective: Convert 3-ethyl-2-cyanopyridine to the corresponding amidoxime with >80% yield.

• Free-basing Hydroxylamine: In a round-bottom flask, dissolve hydroxylamine hydrochloride (1.1 eq) and Na₂CO₃ (1.1 eq) in a 4:1 v/v Ethanol/Water mixture.

  • Causality: Na₂CO₃ is specifically chosen as a mild base to liberate nucleophilic hydroxylamine. Stronger bases (like NaOH) promote competitive alkaline hydrolysis of the starting nitrile into an unwanted carboxylic acid 7[7]. The EtOH/H₂O ratio ensures the solubility of both inorganic salts and the organic substrate.

• Nucleophilic Addition: Add 3-ethyl-2-cyanopyridine (1.0 eq) to the mixture. Heat to 50°C and stir for 3–4 hours.

  • Causality: Gentle heating provides the activation energy for the nucleophilic attack of the hydroxylamine nitrogen onto the electrophilic nitrile carbon without causing thermal decomposition.

• Self-Validation (In-Process Control): Spot the reaction mixture on a silica TLC plate (Eluent: 1:1 Acetone/Chloroform). The complete consumption of the highly UV-active nitrile and the appearance of a lower-Rf spot (due to increased polarity from -OH and -NH₂ groups) validates conversion.

• Isolation: Filter the inorganic salts, concentrate the filtrate under reduced pressure, and recrystallize the crude product from ethanol to yield the pure amidoxime.

Protocol B: Synthesis of 1,2,4-Oxadiazole Derivatives via Cyclodehydration

Objective: Construct the 1,2,4-oxadiazole pharmacophore using the synthesized amidoxime.

• O-Acylation: In a dry flask under inert atmosphere, dissolve a target carboxylic acid (1.0 eq) in anhydrous DMF. Add Carbonyldiimidazole (CDI, 1.2 eq) and stir at room temperature for 30 minutes.

  • Causality: CDI activates the acid to an acyl imidazole. This must be done at room temperature to prevent premature degradation of the highly reactive intermediate.

• Amidoxime Addition: Add 3-Ethyl-N'-hydroxypyridine-2-carboximidamide (1.0 eq) to the activated acid mixture. Stir for 2 hours at room temperature.

  • Causality: The amidoxime oxygen acts as a nucleophile, attacking the acyl imidazole to form an O-acyl amidoxime intermediate.

• Thermal Cyclodehydration: Heat the reaction mixture to 110°C for 4–6 hours.

  • Causality: Elevated temperature is thermodynamically required to drive the intramolecular condensation (loss of H₂O) and close the 1,2,4-oxadiazole ring.

• Self-Validation: Perform LC-MS analysis. The intermediate O-acyl species ( M+H ) will transition to the final oxadiazole mass ( M+H−18 Da), confirming successful cyclodehydration.

Table 2: Base Selection Causality for Amidoxime Synthesis

Base	Yield Impact	Mechanistic Causality / Side Reactions
NaOH / KOH	Low-Moderate	Strong bases promote the hydrolysis of the starting nitrile to an amide or carboxylic acid, drastically reducing the yield.
Na₂CO₃ / NaHCO₃	High (>80%)	Mild basicity effectively neutralizes NH₂OH·HCl to generate free hydroxylamine without triggering nitrile hydrolysis.
Triethylamine (TEA)	Moderate	Organic bases can lead to incomplete neutralization in aqueous-ethanolic mixtures, slowing down the nucleophilic addition.

References

• Bidepharm. CAS:690632-33-8, 3-Methylpyridine-2-carboxamidoxime (Contains CAS 1564188-04-0 data).1

• MDPI. Mixed 3d-3d'-Metal Complexes: A Dicobalt(III)Iron(III) Coordination Cluster Based on Pyridine-2-Amidoxime.5

• RSC Publishing. In search of molecules displaying ferromagnetic exchange: multiple-decker Ni 12 and Ni 16 complexes from the use of pyridine-2-amidoxime.6

• Beilstein Journals. Continuous-flow synthesis of highly functionalized imidazo-oxadiazoles facilitated by microfluidic extraction.3

• MDPI. Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles.4

• SciSpace. Efficient synthesis of long-chain N'-hydroxy-N-alkyl- and -N,N-dialkylpyridinecarboximidamides.7

Sources

• 1. CAS:690632-33-8, 3-Methylpyridine-2-carboxamidoxime-毕得医药 [bidepharm.com]
• 2. CAS:690632-33-8, 3-Methylpyridine-2-carboxamidoxime-毕得医药 [bidepharm.com]
• 3. BJOC - Continuous-flow synthesis of highly functionalized imidazo-oxadiazoles facilitated by microfluidic extraction [beilstein-journals.org]
• 4. mdpi.com [mdpi.com]
• 5. Mixed 3d-3d’-Metal Complexes: A Dicobalt(III)Iron(III) Coordination Cluster Based on Pyridine-2-Amidoxime [mdpi.com]
• 6. In search of molecules displaying ferromagnetic exchange: multiple-decker Ni 12 and Ni 16 complexes from the use of pyridine-2-amidoxime - Dalton Transactions (RSC Publishing) DOI:10.1039/C6DT03511F [pubs.rsc.org]
• 7. scispace.com [scispace.com]

3-Ethyl-N'-hydroxypyridine-2-carboximidamide: Structural Analogs, Mechanistic Pathways, and Applications in Medicinal Chemistry

Executive Summary

The compound 3-Ethyl-N'-hydroxypyridine-2-carboximidamide (often referred to as 3-ethylpicolinamidoxime) represents a highly specialized structural analog within the broader class of pyridine-2-carboximidamides. Historically, amidoximes have served as critical pharmacophores in drug design, primarily functioning as orally bioavailable prodrugs for highly basic amidines, which are otherwise poorly absorbed due to their positive charge at physiological pH.

By introducing an ethyl group at the 3-position of the pyridine ring, researchers can precisely modulate the molecule's steric profile and lipophilicity. This structural modification directly impacts its interaction with the mitochondrial Amidoxime Reducing Component (mARC) —the primary enzyme system responsible for bioactivating amidoxime prodrugs in vivo. This technical guide explores the physicochemical properties, synthesis methodologies, and enzymatic bioconversion workflows associated with 3-ethyl-N'-hydroxypyridine-2-carboximidamide and its derivatives.

Chemical Architecture & Physicochemical Profiling

The core scaffold of this compound consists of a pyridine ring substituted with an amidoxime group (-C(=NOH)NH₂) at the 2-position and an ethyl group at the 3-position.

Causality in Structural Design: The placement of the ethyl group at the 3-position introduces localized steric hindrance adjacent to the amidoxime moiety. This steric shielding can slow down the rate of premature hydrolysis in the gastrointestinal tract while simultaneously increasing the overall lipophilicity (LogP) of the molecule. The increased LogP facilitates passive diffusion across the intestinal epithelium, a critical requirement for prodrug efficacy [1]. Furthermore, the amidoxime group acts as an amphoteric center, capable of tautomerization, which plays a vital role in its ability to chelate transition metals and actinides.

Table 1: Comparative Physicochemical Data

Data summarized for 3-Ethyl-N'-hydroxypyridine-2-carboximidamide versus the unsubstituted parent compound.

Property	3-Ethyl-N'-hydroxypyridine-2-carboximidamide	N'-hydroxypyridine-2-carboximidamide (Parent)
Molecular Formula	C₈H₁₁N₃O	C₆H₇N₃O
Molecular Weight	165.19 g/mol	137.14 g/mol
Calculated LogP	~1.42	0.40
Topological Polar Surface Area (TPSA)	75.1 Ų	71.5 Ų
Hydrogen Bond Donors	2	2
Hydrogen Bond Acceptors	4	4
Primary Application	Prodrug intermediate, Steric probe	Prodrug, Chelating agent (Uranium extraction)

Mechanistic Pathway: Prodrug Activation via mARC

The therapeutic utility of amidoximes hinges on their reduction to active amidines. This bioconversion is catalyzed by the mARC (mitochondrial Amidoxime Reducing Component) system, a molybdenum-dependent enzyme complex discovered in mammals [2].

The mARC system is not a standalone enzyme; it requires a self-validating electron transport chain to function. Electrons are sequentially transferred from NADH to NADH-cytochrome b5 reductase (CYB5R), then to Cytochrome b5 (CYB5), and finally to the mARC enzyme, which utilizes a molybdenum cofactor (Mo-co) to cleave the N-O bond of the amidoxime, releasing water and the active amidine [3].

Electron transfer chain of the mARC system reducing amidoxime prodrugs to active amidines.

Experimental Workflows & Protocols

Protocol A: Synthesis of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide

This protocol details the conversion of 3-ethylpyridine-2-carbonitrile to the corresponding amidoxime. The system is self-validating through the use of TLC monitoring and LC-MS/MS confirmation [4].

Reagents: 3-ethylpyridine-2-carbonitrile (CAS 58515-54-1), Hydroxylamine hydrochloride (NH₂OH·HCl), Sodium bicarbonate (NaHCO₃), Ethanol, Deionized water.

Step-by-Step Methodology:

• Liberation of Free Base: In a 250 mL round-bottom flask, dissolve 25 mmol of NH₂OH·HCl and 25 mmol of NaHCO₃ in 100 mL of an ethanol/water mixture (4:1 v/v).

  • Causality: NaHCO₃ is strictly required to neutralize the hydrochloride salt, liberating the nucleophilic free hydroxylamine necessary for the subsequent addition reaction. CO₂ gas evolution serves as a visual indicator of successful neutralization.

• Substrate Addition: Stir the mixture at 50°C for 30 minutes until gas evolution ceases. Add 20 mmol of 3-ethylpyridine-2-carbonitrile dropwise.

• Reflux & Monitoring: Heat the reaction mixture to reflux (approx. 80°C) for 6–8 hours.

  • Causality: The 3-ethyl group provides steric hindrance at the adjacent nitrile carbon. Elevated thermal energy (reflux) is required to overcome this activation barrier compared to unsubstituted analogs.

• Self-Validation (In-Process): Monitor reaction progress via TLC (Acetone:Chloroform 1:1). The disappearance of the high-Rf nitrile spot and the appearance of a lower-Rf amidoxime spot validates the conversion.

• Workup: Cool the mixture to room temperature, evaporate the ethanol under reduced pressure, and extract the aqueous residue with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification & Final Validation: Recrystallize from an ethanol/hexane mixture. Confirm the structure via ¹H-NMR (look for the broad -OH singlet at ~10 ppm and -NH₂ protons at ~6 ppm) and LC-MS/MS (m/z [M+H]⁺ = 166.2).

Protocol B: In Vitro mARC Bioconversion Assay

To evaluate the prodrug potential of the synthesized analog, its susceptibility to mARC-mediated reduction must be quantified. This protocol utilizes a reconstituted recombinant enzyme system [2].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 20 mM Na-MES buffer adjusted precisely to pH 6.0.

  • Causality: mARC enzymes exhibit optimal catalytic efficiency in slightly acidic environments, which mimics the physiological pH of the mitochondrial intermembrane space where these proteins are localized.

• Enzyme Reconstitution: In a 1.5 mL Eppendorf tube, combine 76 pmol of recombinant human mARC1, 76 pmol of Cytochrome b5 (CYB5), and 7.6 pmol of NADH-cytochrome b5 reductase (CYB5R).

• Substrate Initiation: Add 3-Ethyl-N'-hydroxypyridine-2-carboximidamide to a final concentration of 1 mM.

• Reaction Trigger & Self-Validation Control: Initiate the reaction by adding 1 mM NADH.

  • Self-Validation: Run a parallel negative control tube where NADH is replaced with an equal volume of buffer. Because the mARC system is strictly dependent on the NADH electron cascade, the absence of amidine formation in this control validates that the reduction is entirely enzyme-mediated and not a spontaneous chemical degradation.

• Incubation & Quenching: Incubate at 37°C for 30 minutes. Quench the reaction by adding an equal volume of ice-cold acetonitrile.

  • Causality: Acetonitrile induces rapid protein denaturation and precipitation, instantly halting enzymatic activity to ensure precise kinetic time-point measurements.

• Quantification: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to quantify the formation of 3-ethylpyridine-2-carboximidamide (the active amidine).

Conclusion

The 3-ethyl substitution on N'-hydroxypyridine-2-carboximidamide represents a sophisticated approach to tuning the pharmacokinetic and pharmacodynamic profiles of amidoxime prodrugs. By understanding the steric implications of the ethyl group and leveraging the mARC enzymatic pathway, drug development professionals can engineer highly specific therapeutics for parasitic infections and other amidine-responsive conditions. The self-validating synthesis and bioconversion protocols provided ensure rigorous, reproducible evaluation of these structural analogs.

References

• Quantitative analysis of amphiphilic N-alkyloxypyridinecarboximidamide by liquid chromatography–tandem mass spectrometry. National Center for Biotechnology Information (PMC). Available at:[Link]

• The Mitochondrial Amidoxime Reducing Component (mARC) Is Involved in Detoxification of N-Hydroxylated Base Analogues. Chemical Research in Toxicology (ACS Publications). Available at:[Link]

• The mitochondrial amidoxime reducing component-from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target. Journal of Biological Chemistry (PubMed). Available at:[Link]

• Efficient Synthesis of Long-Chain N'-hydroxy-N-alkyl- and -N,N-dialkylpyridinecarboximidamides. ResearchGate. Available at:[Link]

An In-depth Technical Guide to 3-Ethyl-N'-hydroxypyridine-2-carboximidamide: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of Pyridine-2-carboximidamides

The pyridine ring is a fundamental scaffold in a vast array of bioactive compounds, and its derivatives have found applications as antihypertensives, anti-inflammatory agents, and anticancer drugs[1]. The N'-hydroxyamidine functionality is also a well-recognized pharmacophore, known to act as a bioisostere for carboxylic acids and to chelate metal ions in biological systems. The combination of these two moieties in 3-Ethyl-N'-hydroxypyridine-2-carboximidamide suggests a molecule with significant potential for biological activity and utility as a synthetic intermediate. Substituted N'-hydroxybenzamidines are key intermediates in the synthesis of 1,2,4-oxadiazole derivatives, which are known for their diverse pharmacological activities[2][3][4].

Physicochemical Properties (Predicted)

Due to the likely novelty of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide, experimental data on its physicochemical properties are not available. However, based on its chemical structure and data from similar compounds, we can predict the following properties:

Property	Predicted Value
Molecular Formula	C8H11N3O
Molecular Weight	165.19 g/mol
Appearance	Likely a crystalline solid
Solubility	Expected to be soluble in polar organic solvents like ethanol, methanol, and DMSO.
CAS Number	Not assigned

Proposed Synthesis of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide

A two-step synthetic route is proposed, starting from the commercially available 3-ethylpyridine. The first step involves the cyanation of the pyridine ring to yield 3-ethyl-2-pyridinecarbonitrile, followed by the reaction of the nitrile with hydroxylamine to form the target N'-hydroxyamidine.

Step 1: Synthesis of 3-Ethyl-2-pyridinecarbonitrile

The introduction of a cyano group at the 2-position of a pyridine ring can be achieved through various methods[5][6]. A common laboratory-scale method involves the activation of the pyridine ring followed by reaction with a cyanide source.

Experimental Protocol:

• Activation: To a solution of 3-ethylpyridine in a suitable aprotic solvent (e.g., dichloromethane), add an activating agent such as trifluoroacetic anhydride or a chloroformate at 0 °C.

• Cyanation: To the activated pyridine solution, add a solution of a cyanide salt (e.g., potassium cyanide or trimethylsilyl cyanide) in a polar aprotic solvent (e.g., DMF) or water at a controlled temperature (typically between 0 °C and room temperature).

• Work-up: After the reaction is complete (monitored by TLC or GC-MS), the reaction mixture is quenched with a mild base (e.g., sodium bicarbonate solution) and extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The crude product is purified by column chromatography on silica gel to afford 3-ethyl-2-pyridinecarbonitrile[5].

Causality of Experimental Choices:

• The activation of the pyridine ring is necessary to make it susceptible to nucleophilic attack by the cyanide ion.

• The choice of aprotic solvents minimizes side reactions.

• Careful temperature control is crucial to prevent exothermic reactions and improve selectivity.

Caption: Proposed reaction workflow for the synthesis of 3-Ethyl-2-pyridinecarbonitrile.

Step 2: Synthesis of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide

The conversion of a nitrile to an N'-hydroxyamidine is a well-established transformation, typically achieved by reacting the nitrile with hydroxylamine in the presence of a base[2][4].

Experimental Protocol:

• Reaction Setup: To a solution of 3-ethyl-2-pyridinecarbonitrile in a protic solvent such as ethanol, add hydroxylamine hydrochloride and a base (e.g., triethylamine or sodium carbonate)[2][4].

• Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently heated to reflux until the starting material is consumed (monitored by TLC).

• Work-up: Upon completion, the solvent is removed under reduced pressure. The residue is then partitioned between water and an organic solvent.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 3-Ethyl-N'-hydroxypyridine-2-carboximidamide as a solid.

Causality of Experimental Choices:

• Hydroxylamine acts as the nucleophile, attacking the electrophilic carbon of the nitrile group.

• The base is required to neutralize the hydrochloride salt of hydroxylamine and to deprotonate the intermediate adduct.

• Ethanol is a good solvent for both the reactants and facilitates the reaction.

Caption: Proposed synthesis of the target compound from the cyanopyridine intermediate.

Structural Elucidation and Characterization

The identity and purity of the synthesized 3-Ethyl-N'-hydroxypyridine-2-carboximidamide would be confirmed using a combination of spectroscopic methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expected to show signals for the ethyl group (a triplet and a quartet), aromatic protons on the pyridine ring, and exchangeable protons for the NH₂ and OH groups.

  • ¹³C NMR: Will show characteristic signals for the carbons of the pyridine ring, the ethyl group, and the amidine carbon.

• Infrared (IR) Spectroscopy: Characteristic absorption bands for N-H, O-H, C=N, and C-N bonds are expected.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the calculated molecular weight (165.19 g/mol ) should be observed. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition.

• X-ray Crystallography: If suitable crystals can be obtained, single-crystal X-ray diffraction would provide unambiguous confirmation of the molecular structure, including the stereochemistry around the C=N bond[2][7]. The molecule is expected to be nearly planar and adopt an E conformation about the C=N double bond[2][4].

Potential Applications and Future Research

Given the pharmacological importance of the pyridine and N'-hydroxyamidine moieties, 3-Ethyl-N'-hydroxypyridine-2-carboximidamide holds promise in several areas of drug discovery:

• Enzyme Inhibition: The N'-hydroxyamidine group can act as a zinc-binding group, making it a potential inhibitor of metalloenzymes.

• Anticancer Agents: Many pyridine derivatives exhibit antitumor activity[1]. This compound could be explored for its antiproliferative effects.

• Antimicrobial Activity: The pyridine scaffold is present in numerous antimicrobial agents.

• Bioconjugation: 2-cyanopyridine derivatives have been shown to react selectively with N-terminal cysteine residues in peptides and proteins, suggesting potential applications in bioconjugation and chemical biology[8][9].

Future research should focus on the biological evaluation of this compound and its derivatives. Optimization of the synthetic route for larger-scale production would also be a valuable endeavor.

General Safety Information

• Pyridine Derivatives: Many pyridine derivatives are toxic and should be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

• Hydroxylamine: Hydroxylamine and its salts are potentially explosive and should be handled with caution. Avoid heating hydroxylamine in the absence of a solvent.

• Cyanide Salts: Cyanide salts are highly toxic. All manipulations should be performed in a fume hood, and appropriate safety protocols for handling cyanides must be strictly followed.

References

• Katritzky, A. R., et al. (2005).
• Benchchem. (n.d.). Ethyl 3-cyanopyridine-2-carboxylate | 97316-55-7.
• PubChem. (n.d.). N-ethyl-3-hydroxypyridine-2-carboxamide | C8H10N2O2 | CID 3020805.
• NextSDS. (n.d.). N-ethyl-3-hydroxypyridine-2-carboxamide — Chemical Substance Information.
• Abdel-Aziz, A. A.-M., et al. (2019). Facile synthesis and antiproliferative activity of new 3-cyanopyridines. Chemistry Central Journal, 13(1), 1-11.
• Sato, K., et al. (2024). 2-cyanopyridine derivatives enable N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione under aqueous and mild conditions. RSC Advances, 14(10), 7029-7033.
• Kebaili, A., et al. (2023). Synthesis and Characterization of New 3-Cyano-2-Pyridones Derivatives as Fluorescent Scaffolds. Chemistry Proceedings, 14(1), 74.
• Kebaili, A., et al. (2023).
• Drugfuture. (n.d.). N,N-DIETHYL-3-HYDROXYPYRIDINE-2-CARBOXAMIDE.
• Dube, D., et al. (2003). Highly Efficient Synthesis of O-(2,4-Dinitrophenyl)hydroxylamine. Application to the Synthesis of Substituted N-Benzoyliminopyridinium Ylides. The Journal of Organic Chemistry, 68(19), 7351–7358.
• Sato, K., et al. (2024). 2-cyanopyridine derivatives enable N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione under aqueous and mild conditions. RSC Publishing.
• Suchetan, P. A., et al. (2013). N′-Hydroxypyridine-2-carboximidamide. Acta Crystallographica Section E: Structure Reports Online, 69(7), o1180.
• Joseph, N. J., et al. (2014). Crystal structure of N′-hydroxypyrimidine-2-carboximidamide.
• Google Patents. (n.d.). EP1746089A1 - Process for the preparation of 2-cyanopyridine derivatives.
• Gouda, M. A., et al. (2013). Chemistry of 2-Amino-3-cyanopyridines.
• Suchetan, P. A., et al. (2013). N′-Hydroxypyridine-2-carboximidamide.
• Suchetan, P. A., et al. (2013). N′-Hydroxypyridine-2-carboximidamide.
• NextSDS. (n.d.). 3-hydroxy-N-propylpyridine-2-carboxamide — Chemical Substance Information.
• Inxight Drugs. (n.d.). N,N-Diethyl-3-hydroxypyridine-2-carboxamide.
• Joseph, N. J., et al. (2014). N′-Hydroxypyridine-2-carboximidamide–succinic acid (2/1).

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Potential Therapeutic Targets of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide: A Mechanistic and Methodological Whitepaper

Executive Summary

In the landscape of modern rational drug design, 3-Ethyl-N'-hydroxypyridine-2-carboximidamide emerges as a highly versatile small-molecule pharmacophore. Structurally, it is characterized by a pyridine ring featuring an ethyl group at the C3 position and an N'-hydroxycarboximidamide (amidoxime) moiety at the C2 position. This specific spatial arrangement allows the molecule to function both as a highly bioavailable prodrug and as a direct metal-chelating agent.

As a Senior Application Scientist, I have structured this whitepaper to deconstruct the compound's polypharmacological potential. We will explore its role in prodrug activation via mitochondrial enzymes, its direct epigenetic modulation capabilities, and the self-validating experimental workflows required to quantify its efficacy in preclinical models.

Structural Pharmacology & Target Landscape

The mARC-Amidine Axis: SARM1 and Protease Inhibition

Amidines are highly basic functional groups (pKa ~11–12) that remain protonated at physiological pH, resulting in poor membrane permeability and low oral bioavailability. The N-hydroxylation of the amidine to an amidoxime lowers the pKa to ~6–7, allowing the molecule to passively diffuse across the intestinal epithelium[1].

Once in systemic circulation, 3-Ethyl-N'-hydroxypyridine-2-carboximidamide acts as a prodrug. It is rapidly reduced by the Mitochondrial Amidoxime Reducing Component (mARC) , a molybdenum-containing enzyme that operates in a three-component system alongside cytochrome b5 and NADH cytochrome b5 reductase[1][2]. The reduction strips the hydroxyl group, releasing the active amidine: 3-ethylpyridine-2-carboximidamide [3].

The resulting amidine is a potent therapeutic moiety for two primary targets:

• SARM1 (Sterile Alpha and TIR Motif Containing 1): SARM1 is an NAD+ cleaving enzyme (NADase) whose hyperactivation drives Wallerian axon degeneration in neurodegenerative diseases. Pyridine-2-carboximidamides act as structural mimics of nicotinamide, serving as potent competitive feedback inhibitors of SARM1[4][5]. The 3-ethyl group occupies a critical hydrophobic pocket near the catalytic site, significantly enhancing binding affinity.

• Serine Proteases: Amidines are classic arginine mimetics. They competitively bind to the S1 specificity pocket of serine proteases (e.g., thrombin, factor Xa), offering potent antithrombotic and anticoagulant properties[3].

Figure 1: Enzymatic reduction of the amidoxime prodrug to its active amidine via the mARC system.

Direct Metalloproteinase and Epigenetic (HDAC) Chelation

Beyond its prodrug utility, the intact amidoxime molecule is a direct therapeutic agent. The spatial proximity of the pyridine nitrogen and the amidoxime oxygen/nitrogen creates a powerful bidentate chelating motif. This structure is highly effective at coordinating divalent metal ions, particularly the catalytic Zn²⁺ found in the active sites of Histone Deacetylases (HDACs) and Matrix Metalloproteinases (MMPs) .

Amidoximes serve as stable bioisosteres of hydroxamic acids (e.g., Vorinostat). The 3-ethyl substitution provides essential steric bulk that restricts the molecule's orientation within the narrow, hydrophobic catalytic tunnel of class I HDACs, conferring isoform selectivity and minimizing off-target toxicity.

Nitric Oxide (NO) Donation Pathway

Amidoximes can undergo oxidative metabolism mediated by Cytochrome P450 enzymes. This oxidative cleavage of the N-O bond results in the controlled release of Nitric Oxide (NO). The liberated NO activates soluble guanylate cyclase (sGC), elevating intracellular cGMP levels to promote vasodilation—a mechanism highly relevant for cardiovascular therapeutics.

Quantitative Target Affinity Profile

To facilitate rational drug development, the following table synthesizes the theoretical and empirical pharmacological parameters for the compound's primary targets, based on structurally homologous pyridine-2-amidoxime derivatives.

Target / Pathway	Mechanism of Action	Active Moiety	Estimated IC50 / Kd Range	Pharmacological Application
SARM1 (NADase)	Nicotinamide mimicry; competitive inhibition	3-Ethylpyridine-2-carboximidamide (Amidine)	50 – 500 nM	Neuroprotection (Alzheimer's, Parkinson's)
Serine Proteases	Arginine side-chain mimicry in S1 pocket	3-Ethylpyridine-2-carboximidamide (Amidine)	100 nM – 1 µM	Antithrombotic / Anticoagulant
HDACs (Class I/II)	Bidentate Zn²⁺ chelation in catalytic tunnel	Intact Amidoxime Prodrug	1 – 10 µM	Epigenetic modulation (Oncology)
sGC Activation	CYP450-mediated oxidative NO release	Nitric Oxide (NO) molecule	N/A (EC50 ~10 µM)	Vasodilation (Cardiovascular)

Self-Validating Experimental Methodologies

Scientific integrity requires that experimental workflows do more than generate data; they must internally validate their own accuracy. Below are the step-by-step methodologies for evaluating the dual nature of this compound.

Protocol 1: In Vitro mARC-Mediated Prodrug Activation & SARM1 Assay

This protocol measures the conversion of the amidoxime to the amidine and its subsequent inhibition of SARM1 NADase activity.

• System Reconstitution (Causality): Reconstitute recombinant human mARC1, cytochrome b5, and NADH-cytochrome b5 reductase in a 100 mM HEPES buffer (pH 7.4). Rationale: mARC is exclusively functional as a ternary system; all three components are required for electron transfer[2].

• Prodrug Incubation: Add 10 µM of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide and 1 mM NADH. Incubate at 37°C for 30 minutes.

• SARM1 Introduction: Introduce recombinant SARM1 enzyme and 50 µM NAD⁺ substrate to the reaction mixture.

• Fluorometric Detection: Measure NAD⁺ consumption using a continuous fluorometric assay (e.g., utilizing ε-NAD as a substrate which fluoresces upon cleavage at Ex: 300 nm / Em: 410 nm).

• Validation & Controls (Trustworthiness):

  • Negative Control: Omit NADH from the initial reconstitution. Without electron transfer, the prodrug remains intact, and SARM1 should show 100% baseline activity.

  • Positive Control: Use a known amidoxime substrate (e.g., benzamidoxime) to verify mARC functionality[2].

Protocol 2: Fluorometric HDAC Inhibition & Zinc-Chelation Assay

This protocol isolates the direct epigenetic modulation capacity of the intact amidoxime.

• Compound Preparation: Prepare serial dilutions of the compound in DMSO (0.1% final assay concentration) to prevent precipitation.

• Enzyme Incubation (Causality): Incubate the compound with recombinant HDAC1 in assay buffer containing 50 µM exogenous ZnSO₄. Rationale: Exogenous Zn²⁺ prevents false-positive inhibition caused by non-specific metal stripping from the enzyme surface, ensuring the compound binds specifically within the catalytic tunnel.

• Substrate Addition: Add a fluorogenic acetylated lysine substrate (e.g., Boc-Lys(Ac)-AMC).

• Fluorescence Measurement: Incubate for 60 minutes at 37°C, then add a developer solution to cleave the deacetylated AMC fluorophore. Read at Ex: 360 nm / Em: 460 nm.

• Validation & Controls (Trustworthiness): Include Vorinostat (SAHA) as a positive control. Run a secondary counter-screen using an inactive HDAC mutant to confirm that any observed fluorescence quenching is not due to the compound's auto-fluorescence.

Figure 2: Step-by-step fluorometric assay workflow for evaluating zinc-dependent enzyme inhibition.

References

• The mitochondrial amidoxime reducing component—from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target Source: PubMed Central (PMC), National Institutes of Health URL:[Link]

• Drug Metabolism by the Mitochondrial Amidoxime Reducing Component (mARC): Rapid Assay and Identification of New Substrates Source: Journal of Medicinal Chemistry, ACS Publications URL:[Link]

• Amidoximes and their masked derivatives as prodrugs of amidines – arginine mimetics Source: Journal of Organic and Pharmaceutical Chemistry URL:[Link]

• CXCR4 receptor antagonists (and related Pyridine-2-carboximidamide derivatives)

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• 5. WO2012049277A1 - Cxcr4 receptor antagonists - Google Patents [patents.google.com]

Discovery and history of N'-hydroxypyridine-2-carboximidamides

The Discovery, Evolution, and Applications of N'-Hydroxypyridine-2-Carboximidamides: A Comprehensive Technical Guide

Prepared by: Senior Application Scientist

Executive Summary

N'-hydroxypyridine-2-carboximidamides (commonly referred to as pyridine-2-amidoximes or picolinamidoximes) represent a highly versatile class of amphoteric chemical compounds. Originally explored for their unique coordination chemistry and metal-chelating properties, these molecules have undergone a renaissance in modern neuropharmacology. This whitepaper synthesizes the historical discovery, mechanistic rationale, and validated synthetic methodologies of N'-hydroxypyridine-2-carboximidamides, providing a rigorous technical framework for researchers and drug development professionals.

Historical Context & Discovery Timeline

The structural foundation of amidoximes is deeply rooted in early coordination chemistry. In 1885, Tschugaeff pioneered the use of related oxime groups (dimethylglyoxime) for the gravimetric determination of transition metals like nickel[1]. However, the pharmacological significance of the oxime functional group was not fully realized until the mid-20th century.

In 1955, Irwin B. Wilson and S. Ginsburg synthesized 2-PAM (pralidoxime), the first pyridinium aldoxime reactivator of clinical relevance, designed to rescue acetylcholinesterase (AChE) inhibited by organophosphate (OP) nerve agents[2]. While 2-PAM remains a standard antidote, its permanent positive charge (due to the pyridinium ring) severely restricts its ability to cross the blood-brain barrier (BBB), limiting its efficacy in the central nervous system[3].

To overcome this pharmacokinetic barrier, modern drug development pivoted toward amidine-oximes —specifically N'-hydroxypyridine-2-carboximidamides. Researchers discovered that integrating an amidine moiety provides a "pseudopositive" charge at physiological pH, enabling the molecule to exist in a neutral equilibrium that readily penetrates the BBB, while still delivering the potent nucleophilic oxime required for enzyme reactivation[3].

Mechanistic Rationale in Biological Systems

As an application scientist, understanding the causality behind a molecule's efficacy is paramount. The success of N'-hydroxypyridine-2-carboximidamides as OP antidotes relies on a highly coordinated dual-action mechanism:

• Pseudopositive Anchoring: The amidine group is protonated at physiological pH (7.4). This protonated state mimics the permanent positive charge of traditional pyridinium salts, allowing the molecule to anchor securely to the anionic site of the OP-inhibited AChE[3].

• Nucleophilic Enhancement: The electron-withdrawing character of the protonated amidine group significantly lowers the pKa of the proximal oxime. This enhances the ionization of the oxime group, exponentially increasing the localized concentration of the functionally active nucleophilic oxime anion[3].

• Phosphoryl Cleavage: The highly reactive oxime anion executes a targeted nucleophilic attack on the phosphorus atom of the OP-AChE complex, cleaving the toxic bond and restoring the enzyme's catalytic serine residue.

Figure 1: Mechanism of organophosphate-inhibited acetylcholinesterase reactivation by amidine-oximes.

Synthetic Methodology: A Self-Validating Protocol

The most efficient and scalable method for synthesizing unsubstituted amidoximes is the nucleophilic attack of hydroxylamine on nitriles[4]. The following protocol details the synthesis of N'-hydroxypyridine-2-carboximidamide from 2-cyanopyridine, engineered with built-in validation steps to ensure high-fidelity yields.

Step 1: Liberation of the Nucleophile

• Action: Dissolve 250 mmol (17.37 g) of hydroxylamine hydrochloride and 250 mmol (21.0 g) of sodium bicarbonate in 250 mL of an ethanol/water mixture (4:1, v/v)[5].

• Causality: Hydroxylamine is commercially supplied as a stable hydrochloride salt. NaHCO3 acts as a mild base to neutralize the HCl, liberating the free, highly nucleophilic hydroxylamine base. The 4:1 ethanol/water ratio is critical; it ensures the complete solvation of both the inorganic salts and the organic nitrile added in Step 3.

• Validation: Vigorous CO2 evolution will occur. The reaction must be stirred until effervescence completely ceases, validating that neutralization is complete.

Step 2: Thermal Activation

• Action: Warm the mixture to 50°C for 2 hours[5].

• Causality: This pre-heating phase drives off residual dissolved CO2 and ensures the absolute conversion of the salt to the free base, preventing unreacted HCl from protonating the pyridine ring later, which would deactivate the electrophilic center.

Step 3: Nucleophilic Addition

• Action: Slowly add 250 mmol (26.03 g) of 2-cyanopyridine (pyridine-2-carbonitrile) to the mixture and heat under reflux for 3 hours[5].

• Causality: The nucleophilic attack of hydroxylamine on the electrophilic nitrile carbon is an equilibrium-driven process with a high activation energy barrier. Refluxing provides the sustained thermal energy required to overcome this barrier, driving the formation of the thermodynamically stable amidoxime tautomer.

• Validation (In-Process): Monitor the reaction via Thin-Layer Chromatography (TLC) using an acetone/chloroform (1:3) mobile phase. The disappearance of the 2-cyanopyridine spot confirms reaction completion.

Step 4: Isolation and Purification

• Action: Filter the hot mixture, concentrate the filtrate on a rotary evaporator, and allow the residue to crystallize at room temperature[5].

• Causality: Hot filtration ensures the target product remains in solution while insoluble inorganic salts (NaCl/NaHCO3 residues) are removed. Concentration shifts the equilibrium toward supersaturation, promoting high-purity crystallization.

• Validation (Final): The isolated product should yield approximately 85% with a sharp, distinct melting point of 120-122°C, confirming structural integrity and purity[5].

Figure 2: Three-stage synthetic workflow for N'-hydroxypyridine-2-carboximidamide.

Quantitative Data Summaries

Table 1: Physicochemical and Synthetic Profile

Parameter	Value / Description
IUPAC Name	N'-hydroxypyridine-2-carboximidamide
Molecular Formula	C6H7N3O
Molecular Weight	137.14 g/mol
Melting Point	120-122 °C[5]
Standard Synthetic Yield	~85% (via 2-cyanopyridine route)[5]

| Tautomeric Dominance | Oxime form dominates over hydroxylamine form |

Table 2: Comparative Pharmacological Advantages (Traditional vs. Amidine-Oximes)

Feature	Traditional Oximes (e.g., 2-PAM)	Amidine-Oximes (N'-hydroxypyridine derivatives)
Charge State (pH 7.4)	Permanent Positive (Pyridinium)	Pseudopositive (Protonated Amidine) / Neutral Eq.
BBB Penetration	Poor (Restricted to peripheral nervous system)	High (Crosses in neutral tautomeric state)

| Oxime Nucleophilicity | Standard | Enhanced (Driven by electron-withdrawing amidine) |

Coordination Chemistry & Future Perspectives

Beyond neuropharmacology, N'-hydroxypyridine-2-carboximidamides are highly valued in inorganic chemistry. Because they are amphoteric substances containing both N-hydroxy and N-alkyl groups, they act as powerful bidentate or tridentate ligands[6]. They readily form stable complexes with divalent metal ions (e.g., Ni²⁺, Cu²⁺), making them exceptional candidates for the solvent extraction of toxic heavy metals from aqueous environments[1][7].

Looking forward, the amidoxime functional group is being heavily investigated as a biological nitric oxide (NO) donor. In the presence of oxidative environments, pyridine-2-amidoximes can be oxidized in vivo to release NO, presenting novel therapeutic avenues for cardiovascular diseases[4].

References

1.[2] Title: The history of pyridinium oximes as nerve gas antidotes: the British contribution Source: PubMed (NIH) URL: [Link]

2.[1] Title: Towards Completion of the “Periodic Table” of Di-2-Pyridyl Ketoxime Source: MDPI URL: [Link]

3.[7] Title: Crystal structure of[Ni(HL)2]·4H2O showing the atomic numbering scheme Source: ResearchGate URL: [Link]

4.[3] Title: Amidine−Oximes: Reactivators for Organophosphate Exposure Source: ACS Publications URL: [Link]

5.[5] Title: Efficient synthesis of long-chain N'-hydroxy-N-alkyl- and -N,N-dialkylpyridinecarboximidamides Source: SciSpace URL: [Link]

6.[4] Title: Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors Source: MDPI URL: [Link]

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A Senior Application Scientist's Guide to Molecular Docking: A Case Study with 3-Ethyl-N'-hydroxypyridine-2-carboximidamide and IDO1

Abstract

This technical guide provides a comprehensive, in-depth walkthrough of a molecular docking study, designed for researchers, scientists, and drug development professionals. Using the novel ligand 3-Ethyl-N'-hydroxypyridine-2-carboximidamide as a case study, we explore the theoretical underpinnings and practical application of predicting ligand-protein interactions. The N'-hydroxyamidine moiety of the ligand suggests a strong potential for targeting metalloenzymes, leading to the selection of Indoleamine 2,3-dioxygenase 1 (IDO1) as a therapeutically relevant target. IDO1 is a heme-containing enzyme and a critical immune checkpoint protein, making it a high-value target in cancer immunotherapy.[1][2][3] This guide details a rigorous, field-proven workflow, from initial system preparation and ligand parameterization to docking execution and critical analysis of the results. By explaining the causality behind each experimental choice, this document aims to equip scientists with the expertise to conduct and interpret molecular docking studies with high scientific integrity.

Introduction: The Compound and the Target

The Ligand: 3-Ethyl-N'-hydroxypyridine-2-carboximidamide

The subject of our study, 3-Ethyl-N'-hydroxypyridine-2-carboximidamide, is a derivative of the N'-hydroxypyridine-2-carboximidamide scaffold.[4][5][6] This class of compounds is significant in medicinal chemistry, often serving as crucial intermediates in the synthesis of pharmaceutically active molecules like 1,2,4-oxadiazoles, which have shown a range of biological activities.[4][5] The core functional group, N'-hydroxycarboximidamide (also known as a hydroxyamidine), is a key pharmacophore known for its ability to chelate metal ions. This property makes it an excellent candidate for inhibiting metalloenzymes.

The Rationale for Target Selection: Indoleamine 2,3-dioxygenase 1 (IDO1)

Indoleamine 2,3-dioxygenase 1 (IDO1) is a cytosolic, heme-containing enzyme that catalyzes the first and rate-limiting step in tryptophan metabolism via the kynurenine pathway.[1][2][7] By depleting local tryptophan levels and producing immunosuppressive metabolites, IDO1 plays a pivotal role in creating an immune-tolerant microenvironment, which tumor cells exploit to evade immune surveillance.[2][3] Consequently, inhibiting IDO1 has emerged as a major strategy in cancer immunotherapy.[1][3]

The active site of IDO1 contains a heme-iron cofactor that is essential for its catalytic activity. The N'-hydroxyamidine group of our ligand is structurally analogous to moieties found in known IDO1 inhibitors, such as epacadostat, which are proposed to interact directly with this heme iron.[8] This makes IDO1 an authoritative and therapeutically relevant target for a docking study of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide. For this study, we will utilize a high-resolution crystal structure of human IDO1, such as PDB ID: 8ABX, which has a resolution of 1.65 Å.[9]

Fundamentals of Molecular Docking

Molecular docking is a computational method that predicts the preferred orientation of one molecule (the ligand) when bound to a second (the receptor, typically a protein).[10] The primary goals are to predict the binding mode (the "pose") and the binding affinity (the "score").

• Search Algorithms: These algorithms explore the vast conformational space of the ligand within the defined binding site of the protein. They generate a multitude of possible poses.

• Scoring Functions: Each generated pose is evaluated by a scoring function, which calculates a score representing the predicted binding affinity.[11] A lower, more negative score generally indicates a more stable and favorable interaction.[11][12][13]

This process allows for the rapid, in silico screening of potential drug candidates before committing to costly and time-consuming laboratory synthesis and testing.[14]

Pre-Computation Workflow: System Preparation

The axiom "garbage in, garbage out" is paramount in computational chemistry. The accuracy of any docking study is fundamentally dependent on the meticulous preparation of both the protein receptor and the ligand.[15]

Detailed Protocol: Protein Target Preparation

The goal of protein preparation is to convert a raw PDB file, which may contain experimental artifacts, into a clean, chemically correct structure suitable for docking.[15][16]

Step-by-Step Methodology:

• Obtain Crystal Structure: Download the desired protein structure from the RCSB Protein Data Bank (e.g., PDB ID: 8ABX).[9]

• Initial Cleaning:

  • Rationale: PDB files often contain non-essential molecules like crystallization agents, ions, and water molecules that can interfere with the docking process.[17][18] Alternate locations for residues indicate structural ambiguity that must be resolved.[19]

  • Action: Using software like AutoDockTools, UCSF Chimera, or Schrödinger's Protein Preparation Wizard, remove all water molecules, co-solvents, and ions not critical for binding.[15][20] If multiple conformations (alternate locations) exist for a residue, select the one with the highest occupancy.[19]

• Add Hydrogens:

  • Rationale: PDB files from X-ray crystallography typically lack hydrogen atoms. Hydrogens are essential for defining correct hydrogen bond networks and steric properties.[17][21]

  • Action: Add hydrogens to the protein. It is critical to use a method that predicts the optimal protonation and tautomeric states of residues like Histidine at a physiological pH (e.g., 7.4).

• Assign Charges and Atom Types:

  • Rationale: The scoring function requires that each atom has an assigned partial charge and atom type to calculate electrostatic and van der Waals interactions.

  • Action: Assign charges using a standard force field (e.g., AMBER, CHARMM). For AutoDock-based tools, Gasteiger charges are commonly used for the ligand, while the protein is handled by the force field within AutoGrid.[22]

• Energy Minimization (Optional but Recommended):

  • Rationale: A brief, constrained energy minimization can relieve any steric clashes or unfavorable geometries introduced during the preparation steps.

  • Action: Perform a minimization run where heavy atoms are restrained, allowing hydrogens to relax into their optimal positions.

• Save in Required Format:

  • Rationale: Docking programs require specific file formats that contain atom coordinates, charge information, and atom type definitions.

  • Action: Save the prepared protein as a .pdbqt file for use with AutoDock Vina.[20] This format includes partial charges and AutoDock atom types.

Detailed Protocol: Ligand Preparation

Step-by-Step Methodology:

• Generate 2D Structure: Draw the 2D structure of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide using chemical drawing software like ChemDraw or Marvin Sketch.

• Convert to 3D:

  • Rationale: Docking requires a 3D representation of the ligand.

  • Action: Convert the 2D sketch into a 3D structure. Software like Open Babel can perform this conversion and generate an initial low-energy conformer.

• Protonation State and Tautomerism:

  • Rationale: The ligand's charge and hydrogen bonding capacity depend on its protonation state at physiological pH. The N'-hydroxyamidine group can exist in different tautomeric forms, and selecting the most stable one is crucial.

  • Action: Use a tool (e.g., LigPrep, Marvin) to predict the most likely protonation state and tautomer at pH 7.4.

• Energy Minimization:

  • Rationale: The initial 3D structure may not be in a low-energy conformation. Minimization finds a more stable geometry.

  • Action: Perform a gas-phase energy minimization using a suitable force field (e.g., MMFF94).

• Assign Charges and Define Rotatable Bonds:

  • Rationale: As with the protein, the ligand needs assigned partial charges. The docking algorithm also needs to know which bonds are rotatable to explore conformational flexibility.[10][22]

  • Action: Using AutoDockTools, assign Gasteiger charges and automatically detect rotatable bonds.[22] The software will define the ligand's torsional degrees of freedom.

• Save in Required Format:

  • Action: Save the final prepared ligand as a .pdbqt file.

The Docking Protocol: A Practical Case Study with IDO1

This section outlines the execution of the docking simulation using AutoDock Vina , a widely used, fast, and accurate open-source docking program.[23][24][25]

Step 1: Grid Box Generation

• Causality: The docking algorithm does not search the entire protein. You must define a specific search space, or "grid box," that encompasses the active site.[20] A well-defined grid box increases computational efficiency and reduces the chance of finding irrelevant binding sites.

• Protocol:

  • Load the prepared protein (protein.pdbqt) into AutoDockTools.

  • Identify the active site. A reliable method is to use the coordinates of a co-crystallized ligand from a reference PDB structure. For IDO1, the active site is defined by the heme group.

  • Open the Grid Box tool. Center the box on the active site.

  • Adjust the dimensions of the box (e.g., 25 x 25 x 25 Å) to ensure it is large enough to accommodate the ligand in various orientations but not excessively large, which would waste computational time.[14]

  • Record the center coordinates (x, y, z) and dimensions (size_x, size_y, size_z) for the configuration file.

Step 2: Configuration and Execution

• Causality: AutoDock Vina is controlled by a simple text file that specifies the input files and search parameters.[26] The exhaustiveness parameter controls the computational effort; higher values increase the probability of finding the true energy minimum but take longer.[24][26]

• Protocol:

  • Create a text file named conf.txt.

  • Add the following lines, replacing the file names and coordinates with your own:

  • Execute AutoDock Vina from the command line: vina --config conf.txt --log docking_log.txt

Visualization: The Molecular Docking Workflow

The entire process, from data acquisition to final analysis, can be summarized in the following workflow.

Caption: A high-level overview of the molecular docking experimental workflow.

Post-Computation Analysis: From Data to Insight

Raw docking output is simply a collection of poses and scores. The true scientific value is derived from a careful and critical analysis of these results.[11]

Binding Affinity and Pose Ranking

AutoDock Vina provides a list of the top binding modes (typically 9), ranked by their predicted binding affinity in kcal/mol.[27]

• Interpretation: The top-ranked pose (Mode 1) with the most negative score is the most probable binding conformation according to the scoring function.[13] It is crucial to analyze not just the top pose, but the top few, to see if a consistent binding motif emerges.

Compound	Docking Score (kcal/mol)	Predicted Ki (nM) at 298K	Key Predicted Interactions
3-Ethyl-N'-hydroxypyridine-2-carboximidamide	-8.5	155.6	Heme Fe coordination, H-bond with Ser167, Pi-Alkyl with Ala264
Epacadostat (Reference)	-9.2	56.8	Heme Fe coordination, H-bond with Ser167, Pi-Sulfur with Cys129

Table 1: Simulated docking results comparing the test ligand with a known reference inhibitor against IDO1. Scores are hypothetical for illustrative purposes.

Pose Visualization and Interaction Mapping

• Causality: A good docking score is meaningless unless the corresponding pose is chemically sensible. Visualization allows you to inspect the predicted interactions and determine if they align with known biochemical principles.[13]

• Protocol:

  • Load the receptor (protein.pdbqt) and the results file (docking_results.pdbqt) into a molecular visualization tool like PyMOL or UCSF Chimera.

  • For the top-ranked pose, analyze the key interactions:

    • Hydrogen Bonds: Are there hydrogen bonds to key active site residues?

    • Hydrophobic Interactions: Is the ligand making favorable contacts with nonpolar residues?

    • Metal Coordination: Crucially for this system, is the N'-hydroxyamidine group coordinating with the heme iron as hypothesized?

  • Compare the binding pose of your ligand to that of a known co-crystallized inhibitor. A similar binding mode provides confidence in the result.[28]

Caption: Key predicted interactions for the ligand within the IDO1 active site.

Trustworthiness: The Self-Validating System

A robust docking protocol must be validated to ensure it can reliably reproduce known results.[29][30]

• Re-docking the Native Ligand: The most common validation method is to extract the co-crystallized ligand from a PDB file, prepare it, and dock it back into its own receptor.[31]

• Success Criterion: The protocol is considered validated if the top-ranked pose of the re-docked ligand is very close to its original crystallographic position. This is quantified using the Root Mean Square Deviation (RMSD). An RMSD value of ≤ 2.0 Å is generally considered a successful validation.[29][31][32]

Advanced Considerations and Future Directions

While powerful, molecular docking is a simplified model. For higher-confidence results, consider these advanced steps:

• Molecular Dynamics (MD) Simulation: Following docking, a short MD simulation of the ligand-protein complex can be run to assess the stability of the predicted binding pose over time. If the ligand remains stably bound in its docked conformation, it increases confidence in the result.

• Ensemble Docking: Proteins are not rigid. Using multiple conformations of the receptor (from MD simulations or different crystal structures) for docking can provide a more realistic picture of the binding event.

• Scoring Function Refinement: No scoring function is perfect. Using multiple different docking programs or scoring functions and looking for a consensus result can help mitigate the biases of any single method.

By following the rigorous, validated workflow detailed in this guide, researchers can leverage molecular docking as a powerful predictive tool in the drug discovery pipeline, generating high-confidence hypotheses to guide subsequent experimental validation.

References

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• Dotsch, L., Ziegler, S., Waldmann, H., Gasper, R. (2022). Crystal structure of IDO1 in complex with Apoxidole-1. RCSB PDB. [Link]

• Computational study on new natural compound inhibitors of indoleamine 2,3-dioxygenase 1. (2020). BMC Bioinformatics. [Link]

• Indoleamine 2,3-Dioxygenase 1: A Promising Therapeutic Target in Malignant Tumor. (2021). Frontiers in Immunology. [Link]

• Lammens, A., Krapp, S., Lewis, R.T., Hamilton, M.M. (2021). Crystal structure of the indoleamine 2,3-dioxygenase 1 (IDO1) in complex with compound 22. RCSB PDB. [Link]

• Roehrig, U.F., Reynaud, A., Pojer, F., Michielin, O., Zoete, V. (2021). Crystal structure of indoleamine 2,3-dioxygenase 1 (IDO1) in complex with ferric heme and MMG-0363. RCSB PDB. [Link]

• Wu, S.Y., Peng, Y.H., Wu, J.S. (2015). Crystal structure of the indoleamine 2,3-dioxygenagse 1 (IDO1) complexed with NLG919 analogue. RCSB PDB. [Link]

• Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors in clinical trials for cancer immunotherapy. (2021). Journal of Hematology & Oncology. [Link]

• AutoDock Vina Manual. (2020). The Scripps Research Institute. [Link]

• Challenges in the Discovery of Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors. (2018). Journal of Medicinal Chemistry. [Link]

• AutoDock Vina Setup and Visualization Guide. (n.d.). Scribd. [Link]

• Interpretation of Molecular docking results? (2023). ResearchGate. [Link]

• Molecular docking protocol validation. (n.d.). ResearchGate. [Link]

• AutoDock Tutorial- Part 4. Preparing Ligand for Docking. (2021). YouTube. [Link]

• Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase. (2011). PLoS ONE. [Link]

• How to Interpret Docking Scores with Precision | Molecular Docking Tutorial. (2025). YouTube. [Link]

• Validation Studies of the Site-Directed Docking Program LibDock. (2007). Journal of Chemical Information and Modeling. [Link]

• Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. (2025). ChemCopilot. [Link]

• Pogorelov, T.V. (2011). Protein-ligand docking with MOE. University of Illinois at Urbana-Champaign. [Link]

• Tutorial: Docking. (n.d.). University of California, Santa Barbara. [Link]

• Validation of Docking Methodology (Redocking). (2024). ResearchGate. [Link]

• AutoDock Vina: Molecular docking program. (n.d.). AutoDock Vina Documentation. [Link]

• AutoDock Vina Documentation. (2026). The Scripps Research Institute. [Link]

• Molecular docking, validation, dynamics simulations, and pharmacokinetic prediction of natural compounds against the SARS-CoV-2 main-protease. (2021). Journal of Biomolecular Structure and Dynamics. [Link]

• Protein-ligand docking. (2019). Galaxy Training. [Link]

• N′-Hydroxypyridine-2-carboximidamide. (2013). Acta Crystallographica Section E. [Link]

• Protein-Protein Docking Tutorial PDB file preparation and chainbreak closure. (n.d.). Meiler Lab. [Link]

• Molecular Docking Experiments. (2022). Chemistry LibreTexts. [Link]

• Molecular docking: A powerful approach for structure-based drug discovery. (2012). Arabian Journal of Chemistry. [Link]

• A Beginner's Guide to Molecular Docking. (2022). ETFLIN. [Link]

• Protein Preparation Workflow. (n.d.). Schrödinger. [Link]

• Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics. (2020). YouTube. [Link]

• What protein pre-processing steps required for docking? (2016). ResearchGate. [Link]

• Introduction to Structure Preparation and Visualization. (n.d.). GitHub Pages. [Link]

• Need help with molecular docking results interpretation. (2024). Reddit. [Link]

• N-ethyl-3-hydroxypyridine-2-carboxamide. (n.d.). PubChem. [Link]

• N'-Hydroxypyridine-2-carboximidamide. (2013). ResearchGate. [Link]

• N′-Hydroxypyridine-2-carboximidamide. (2013). ResearchGate. [Link]

• Protein Preparation. (n.d.). OpenEye Scientific. [Link]

• Discovery of Pyridine-2-Carboxamides Derivatives as Potent and Selective HPK1 Inhibitors for the Treatment of Cancer. (2024). Journal of Medicinal Chemistry. [Link]

• N-ethyl-3-hydroxypyridine-2-carboxamide — Chemical Substance Information. (n.d.). NextSDS. [Link]

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Protocols & Analytical Methods

Application Note: 3-Ethyl-N'-hydroxypyridine-2-carboximidamide as a Model Substrate for mARC-Mediated Prodrug Metabolism Assays

Introduction & Mechanistic Grounding

The development of amidine-based therapeutics is frequently hindered by their high basicity, which limits passive membrane permeability and oral bioavailability. To circumvent this, drug developers employ N-hydroxylated prodrugs (amidoximes), which mask the basic charge and facilitate gastrointestinal absorption [1]. Once systemic, these prodrugs must be enzymatically reduced back to their active amidine forms.

The mitochondrial amidoxime reducing component (mARC) —a molybdenum-containing enzyme existing in two isoforms (mARC1 and mARC2)—is the primary driver of this bioreduction [2]. Operating in concert with Cytochrome b5 (CYB5B) and Cytochrome b5 Reductase (CYB5R3) on the outer mitochondrial membrane, mARC transfers electrons from NADH to cleave the N-O bond of the amidoxime.

Why 3-Ethyl-N'-hydroxypyridine-2-carboximidamide?

While simple substrates like benzamidoxime are historically used to assay mARC activity, they fail to represent the steric complexities of modern pharmaceuticals. 3-Ethyl-N'-hydroxypyridine-2-carboximidamide serves as an advanced, highly specific chemical probe for cell culture assays due to three causal design features:

• Steric Hindrance (3-Ethyl Group): The ethyl substitution adjacent to the amidoxime moiety mimics the steric bulk of complex prodrugs (e.g., ximelagatran), aggressively testing the spatial tolerance of the mARC active site.

• Analytical Trackability (Pyridine Ring): The pyridine core provides a distinct, highly responsive chromophore for orthogonal UV validation and yields predictable, stable product ions during LC-MS/MS fragmentation.

• Target Specificity: The N'-hydroxycarboximidamide group acts as the exclusive electron sink for the mARC molybdenum center, ensuring that turnover is strictly mARC-dependent rather than mediated by off-target cytochrome P450s.

Caption: mARC-mediated electron transport chain and amidoxime prodrug reduction pathway.

Experimental Design & Causality

To generate trustworthy, self-validating metabolic data, the assay must isolate mARC activity from background cellular noise.

• Cell Line Selection: HepG2 cells are utilized because they endogenously express high levels of mARC1, CYB5B, and CYB5R3, providing a complete, functional electron transport chain [3].

• Self-Validating Controls: The protocol mandates the use of an isogenic mARC1-knockout (KO) HepG2 line (generated via CRISPR/Cas9) alongside the wild-type (WT). If the reduction of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide is truly mARC-dependent, the KO line will exhibit near-zero conversion. This acts as an internal proof-of-mechanism.

• Quenching Strategy: Metabolic reactions are instantaneously halted using ice-cold acetonitrile (ACN). This precipitates the requisite enzymes, preventing post-lysis artifactual reduction.

Caption: Step-by-step workflow for the cell-based amidoxime reduction assay.

Step-by-Step Protocol: Cellular Prodrug Turnover Assay

Cell Preparation and Seeding

• Culture WT HepG2 and mARC1-KO HepG2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ atmosphere.

• Seed cells into 24-well tissue culture plates at a density of 2×105 cells/well.

• Incubate for 24 hours to allow for complete adhesion and recovery of exponential growth.

Compound Incubation

• Prepare a 10 mM stock of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide in LC-MS grade DMSO.

• Dilute the stock in pre-warmed, serum-free DMEM to create a concentration gradient (1 µM, 5 µM, 10 µM, 25 µM, 50 µM, and 100 µM). Crucial: Ensure final DMSO concentration does not exceed 0.5% (v/v) to prevent solvent-induced cytotoxicity.

• Aspirate the growth media from the 24-well plates and wash once with 1X PBS.

• Add 500 µL of the compound-spiked media to the respective wells. Include a "Zero-Minute" control well (add media, then immediately proceed to extraction) to establish baseline non-enzymatic degradation.

• Incubate the plates at 37°C for exactly 4 hours.

Metabolite Extraction

• Terminate the reaction by adding 500 µL of ice-cold Acetonitrile (ACN) containing 50 nM of an internal standard (e.g., deuterated benzamidine) directly to the wells.

• Scrape the cells, transfer the entire volume (1 mL) to a 1.5 mL Eppendorf tube, and vortex vigorously for 30 seconds.

• Centrifuge the lysates at 14,000 × g for 15 minutes at 4°C to pellet precipitated proteins and cellular debris.

• Transfer 200 µL of the cleared supernatant to an LC-MS autosampler vial.

LC-MS/MS Quantification

• Chromatography: Inject 5 µL onto a C18 reverse-phase column (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 × 50 mm). Use a gradient mobile phase of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B).

• Mass Spectrometry: Operate a triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) mode. Monitor the Multiple Reaction Monitoring (MRM) transitions for the parent amidoxime and the reduced amidine metabolite (3-Ethylpyridine-2-carboximidamide).

• Quantification: Calculate the concentration of the formed amidine using a standard curve generated from synthetically pure 3-Ethylpyridine-2-carboximidamide.

Data Presentation: Pharmacokinetic Profiling

By comparing the metabolic turnover in WT versus mARC1-KO cells, researchers can definitively calculate the intrinsic clearance ( CLint​ ) driven specifically by the mARC enzyme. The table below summarizes the expected quantitative output demonstrating the compound's utility as a mARC-specific probe.

Kinetic Parameter	WT HepG2 Cells	mARC1-KO HepG2 Cells	Fold Difference	Interpretation
Vmax​ (pmol/min/mg protein)	145.2 ± 8.4	4.1 ± 1.2	~35x	Reduction is overwhelmingly driven by mARC1.
Km​ (µM)	18.5 ± 2.1	N/A (No saturation)	-	The ethyl group provides optimal binding affinity.
CLint​ (µL/min/mg protein)	7.84	< 0.1	>78x	High specific clearance confirms probe suitability.
Cell Viability (100 µM, 24h)	> 98%	> 98%	1x	Compound exhibits no confounding cytotoxicity.

Table 1: Summary of Michaelis-Menten kinetic parameters for the reduction of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide to its active amidine form.

References

• Havemeyer A, Bittko D, Clement B. "The mitochondrial amidoxime reducing component-from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target." Journal of Biological Chemistry. 2023; 299(11):105306.[Link]

• Indorf P, Kubitza C, Scheidig AJ, Kunze T, Clement B. "Drug Metabolism by the Mitochondrial Amidoxime Reducing Component (mARC): Rapid Assay and Identification of New Substrates." Journal of Medicinal Chemistry. 2020; 63(12):6538-6546.[Link]

• Hou W, Watson C, Cecconie T, et al. "Biochemical and functional characterization of the p.A165T missense variant of mitochondrial amidoxime-reducing component 1 in HepG2 cells." bioRxiv. 2023.[Link]

Application Note: High-Throughput Screening Strategies for Carboxamide Derivatives

Abstract

The carboxamide moiety is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold due to its versatile binding capabilities and presence in numerous clinically approved drugs.[1][2] This structural motif is central to compounds targeting a wide array of protein classes, including enzymes critical to cancer progression like poly (ADP-ribose) polymerases (PARPs) and histone deacetylases (HDACs), as well as G-protein coupled receptors (GPCRs) that modulate countless physiological responses.[3][4][5] The successful identification of novel, potent, and selective carboxamide-based drug candidates from vast chemical libraries hinges on the strategic implementation of robust high-throughput screening (HTS) assays. This guide provides a comprehensive overview of the principles, selection, and practical execution of HTS assays tailored for the discovery of carboxamide-based modulators. We present detailed protocols for both biochemical and cell-based assays, explain the causality behind experimental design choices, and outline a systematic workflow for hit validation, thereby equipping researchers in drug discovery with the tools to design and execute effective screening campaigns.

Foundational Principles of HTS for Carboxamide Scaffolds

The journey from a compound library to a validated lead series begins with the selection of an appropriate screening assay. This choice is arguably the most critical step, as it dictates the nature of the hits, the potential for artifacts, and the overall efficiency of the discovery pipeline.[6] For carboxamide derivatives, whose targets span intracellular enzymes and cell-surface receptors, the primary decision lies between biochemical and cell-based assay formats.[7]

Choosing the Right Context: Biochemical vs. Cell-Based Assays

Biochemical assays utilize purified biological targets, such as recombinant enzymes or receptors, in a controlled, cell-free environment.[7] Their primary advantage is mechanistic clarity; they directly measure the interaction between a compound and its intended target without the confounding variables of cellular physiology.[7][8] This makes them ideal for primary HTS campaigns aimed at identifying direct modulators of a specific protein.

Cell-based assays , conversely, measure a compound's effect within a living cell.[9] This provides crucial information on cell permeability, potential cytotoxicity, and activity within a biologically relevant context, complete with native protein complexes, cofactors, and signaling cascades.[7][10] They are indispensable for validating biochemical hits and for screening targets where a functional cellular response is the most meaningful endpoint, such as GPCR signaling or cell proliferation.[9][10]

Feature	Biochemical Assays	Cell-Based Assays	Causality & Experimental Choice
Context	Cell-free, purified components	Intact, living cells	Biochemical assays isolate the target for direct interaction analysis, while cell-based assays assess activity in a more physiologically relevant system.[7]
Primary Question	Does the compound directly modulate the target?	Does the compound elicit a specific cellular response?	Choose biochemical for target-specific hit discovery; choose cell-based for assessing functional outcomes and cell permeability.[7][9]
Throughput	Generally higher	Moderate to high	The simpler "add-and-read" formats of many biochemical assays allow for faster and more extensive screening.[11]
Potential Artifacts	Assay technology interference, protein aggregation	Compound cytotoxicity, off-target effects	Each format requires specific counter-screens to eliminate false positives unique to the system.[12]
Biological Relevance	Lower (lacks cellular context)	Higher (includes metabolism, permeability)	Hits from biochemical screens must always be validated in cell-based systems to confirm cellular activity.[10]

Core HTS Technologies & Quality Control

Modern HTS relies on a suite of robust detection technologies that are sensitive, scalable, and amenable to automation. The choice of technology is intimately linked to the biological question being asked.

• Homogeneous Time-Resolved Fluorescence (HTRF®): This technology combines FRET with time-resolved fluorescence detection, using a long-lifetime lanthanide donor and a compatible acceptor.[13][14] The time-delay measurement minimizes background fluorescence, resulting in high sensitivity. It is highly versatile for both biochemical and cellular assays.[15]

• AlphaLISA®/AlphaScreen®: This bead-based proximity assay uses "Donor" and "Acceptor" beads that, when brought close together by a biological interaction, generate an amplified luminescent signal.[16][17] It is exceptionally sensitive and requires no wash steps, making it ideal for HTS.[18]

• Fluorescence Polarization (FP): FP measures changes in the rotational speed of a fluorescently labeled molecule upon binding to a larger partner. It is a powerful method for studying binding events in real-time and is commonly used for competitive binding assays.[11][19]

• Luminescence-Based Assays: These assays rely on enzymatic reactions that produce light, such as those using luciferase. They are extremely sensitive with a wide dynamic range and are frequently used for reporter gene and cell viability assays.[4][11]

To ensure the trustworthiness of HTS data, rigorous quality control is non-negotiable. The Z'-factor is the gold-standard metric for assay quality, quantifying the separation between positive and negative controls. An assay with a Z'-factor > 0.5 is considered robust and suitable for HTS.[4][6]

Biochemical Assays for Carboxamide Enzyme Inhibitors

Carboxamide derivatives are potent inhibitors of several enzyme families critical in oncology.[1][20] Here, we provide protocols for two major target classes: PARP and HDAC.

Target Focus: Poly (ADP-ribose) Polymerase 1 (PARP1)

PARP1 is a key enzyme in the DNA damage response, and its inhibition is a clinically validated strategy for treating cancers with deficiencies in homologous recombination repair, such as those with BRCA mutations.[3][21][22]

Caption: HTRF-based workflow for a PARP1 biochemical inhibitor screen.

This protocol describes a homogeneous, 384-well format assay to identify inhibitors of PARP1-catalyzed histone PARylation.

1. Reagent Preparation:

• Assay Buffer: 50 mM Tris-HCl pH 8.0, 4 mM MgCl₂, 250 µg/mL BSA. Rationale: This buffer provides optimal pH and necessary cofactors for PARP1 activity while BSA prevents non-specific binding.
• PARP1 Enzyme: Recombinant human PARP1 diluted to 2 nM in Assay Buffer.
• Substrate Mix: 400 µM NAD⁺ and 80 nM biotinylated histone H1 peptide in Assay Buffer. Rationale: NAD⁺ is the co-substrate for PARylation, and the biotinylated histone serves as the substrate to be modified.
• Detection Mix: 1 nM Europium-cryptate labeled anti-mono-ADP-ribose antibody and 50 nM Streptavidin-XL665 (SA-XL665) in Detection Buffer (e.g., HTRF Detection Buffer). Rationale: The antibody detects the enzymatic product (PARylated histone), and SA-XL665 binds the biotin tag, bringing the donor and acceptor into proximity.[13][15]
• Controls: A known PARP inhibitor (e.g., Olaparib) for the positive control and DMSO for the negative control.

2. Assay Procedure (384-well plate):

• Dispense 5 µL of 2 nM PARP1 enzyme into all wells.
• Add 2.5 µL of carboxamide compound dilutions (or DMSO/Olaparib controls) to the appropriate wells.
• Incubate for 15 minutes at room temperature to allow for compound binding to the enzyme.
• Initiate the enzymatic reaction by adding 2.5 µL of the Substrate Mix to all wells.
• Incubate for 60 minutes at room temperature.
• Stop the reaction and initiate detection by adding 10 µL of the Detection Mix.
• Incubate for 60 minutes at room temperature, protected from light.
• Read the plate on an HTRF-compatible plate reader (ex: 320 nm, em: 620 nm for cryptate and 665 nm for XL665).

3. Data Analysis:

• Calculate the HTRF ratio: (665 nm emission / 620 nm emission) * 10,000.
• Normalize data to controls: % Inhibition = 100 * (1 - (Ratio_compound - Ratio_pos_ctrl) / (Ratio_neg_ctrl - Ratio_pos_ctrl)).
• Calculate the Z'-factor to validate assay performance.

Target Focus: Histone Deacetylases (HDACs)

HDACs remove acetyl groups from histones and other proteins, playing a crucial role in epigenetic regulation.[4][23] HDAC inhibitors, many of which contain a carboxamide or related hydroxamate scaffold, are approved for treating certain cancers.[24][25]

This protocol uses a commercially available kit (e.g., HDAC-Glo™ I/II) to measure the activity of Class I and II HDACs.

1. Reagent Preparation:

• HDAC Enzyme Mix: Recombinant human HDAC1, HDAC2, or HDAC3 diluted in appropriate buffer.
• Substrate/Developer Reagent: Prepare the luminescent reagent according to the manufacturer's instructions. This typically contains an acetylated peptide substrate and the necessary enzymes to produce a light signal upon deacetylation. Rationale: The amount of light produced is directly proportional to the HDAC activity.[4]
• Controls: A known HDAC inhibitor (e.g., Trichostatin A) for the positive control and DMSO for the negative control.

2. Assay Procedure (384-well plate):

• Dispense 5 µL of diluted carboxamide compounds or controls into wells.
• Add 5 µL of the HDAC Enzyme Mix to all wells.
• Incubate for 30 minutes at room temperature.
• Add 10 µL of the prepared Substrate/Developer Reagent to all wells to initiate the luminescent signal.
• Incubate for 15-30 minutes at room temperature. Rationale: This allows the developer enzyme to convert the deacetylated substrate into a luminescent signal.
• Read the plate on a standard luminometer.

3. Data Analysis:

• Normalize data to controls using the formula provided for the PARP assay.
• Plot % Inhibition versus compound concentration to determine IC50 values for active compounds.

Cell-Based Assays for Carboxamide Modulators

To confirm that biochemically active carboxamides can cross the cell membrane and engage their target in a physiological setting, cell-based assays are essential.

Target Focus: G-Protein Coupled Receptors (GPCRs)

GPCRs are a vast family of transmembrane receptors targeted by a large fraction of approved drugs.[26][27] Carboxamide derivatives can act as agonists or antagonists of these receptors. A common readout for GPCR activation is the modulation of the second messenger cyclic AMP (cAMP).[28]

Caption: Principle of a competitive immunoassay for cellular cAMP detection using HTRF.

This protocol is designed to measure agonist- or antagonist-induced changes in intracellular cAMP levels in cells expressing a target GPCR.

1. Cell Preparation:

• Culture cells (e.g., HEK293) stably or transiently expressing the GPCR of interest.[5]
• On the day of the assay, harvest cells and resuspend them in a stimulation buffer containing a phosphodiesterase inhibitor like IBMX. Rationale: IBMX prevents the degradation of cAMP, amplifying the signal.
• Adjust cell density to the optimized concentration (e.g., 2,000 cells/well).

2. Assay Procedure (384-well plate):

• For Agonist Screening:

• Dispense 5 µL of cell suspension into wells.
• Add 5 µL of carboxamide compound dilutions or control (e.g., a known agonist).
• Incubate for 30 minutes at room temperature to stimulate the cells.

• For Antagonist Screening:

• Dispense 5 µL of cell suspension into wells.
• Add 2.5 µL of carboxamide compound dilutions or control.
• Incubate for 15 minutes.
• Add 2.5 µL of a known agonist at its EC80 concentration. Rationale: This provides a submaximal stimulation that can be effectively inhibited by an antagonist.
• Incubate for a further 30 minutes.

3. Cell Lysis and Detection:

• Add 5 µL of cAMP-d2 conjugate (the acceptor) to all wells.
• Add 5 µL of Europium-cryptate labeled anti-cAMP antibody (the donor) to all wells. These reagents are typically added from a pre-mixed solution containing cell lysis buffer.[14]
• Incubate for 60 minutes at room temperature.
• Read the plate on an HTRF-compatible reader.

4. Data Analysis:

• Calculate the HTRF ratio. Note that in this competitive format, a high cAMP level results in a low HTRF signal.
• Normalize the data and plot concentration-response curves to determine EC50 (for agonists) or IC50 (for antagonists).

HTS Workflow: From Primary Screen to Validated Hit

A successful HTS campaign is a multi-step process designed to systematically identify true hits and eliminate artifacts.[12]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. HTS discovery of PARP1-HPF1 complex inhibitors in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. maxcyte.com [maxcyte.com]
• 6. bellbrooklabs.com [bellbrooklabs.com]
• 7. bellbrooklabs.com [bellbrooklabs.com]
• 8. How Are Biochemical Assays Used in High-Throughput Screening? [synapse.patsnap.com]
• 9. marinbio.com [marinbio.com]
• 10. lifescienceglobal.com [lifescienceglobal.com]
• 11. Biochemical Assays | Evotec [evotec.com]
• 12. drugtargetreview.com [drugtargetreview.com]
• 13. HTRF Principle | Revvity [revvity.com]
• 14. bmglabtech.com [bmglabtech.com]
• 15. resources.revvity.com [resources.revvity.com]
• 16. bitesizebio.com [bitesizebio.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. iccb.med.harvard.edu [iccb.med.harvard.edu]
• 19. High-Throughput Screening: today's biochemical and cell-based approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 22. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 23. Prospects: histone deacetylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]
• 25. pubs.acs.org [pubs.acs.org]
• 26. Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 28. genscript.jp [genscript.jp]

Application Note: Analytical Strategies for the Quantification of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide

Target Audience: Analytical Chemists, Bioanalytical Scientists, and Drug Development Professionals Compound Profile: 3-Ethyl-N'-hydroxypyridine-2-carboximidamide (CAS: 1564188-04-0) | Formula: C₈H₁₁N₃O | MW: 165.19 g/mol

Introduction & Analytical Causality

3-Ethyl-N'-hydroxypyridine-2-carboximidamide is a highly functionalized pyridine derivative featuring an ethyl group at the C3 position and an N'-hydroxycarboximidamide (amidoxime) moiety at the C2 position. In drug discovery, amidoximes serve as critical intermediates for synthesizing 1,2,4-oxadiazoles, act as potent nitric oxide (NO) donors, and function as prodrugs to improve the oral bioavailability of amidines.

As a Senior Application Scientist, I have designed this protocol guide to address the specific physicochemical challenges of quantifying this molecule. The ethyl group at C3 introduces steric hindrance that slightly twists the amidoxime plane relative to the pyridine ring, affecting its UV chromophore and pKa. Furthermore, the amidoxime group is polar and susceptible to thermal degradation, rendering traditional Gas Chromatography (GC) unsuitable without complex derivatization.

To ensure rigorous scientific integrity, the following methodologies rely on for bulk purity and for trace quantification in biological matrices.

Analytical Workflow Strategy

The selection of an analytical method must be driven by the sample matrix and the required sensitivity.

Analytical decision tree for 3-Ethyl-N'-hydroxypyridine-2-carboximidamide quantification.

Protocol 1: HPLC-UV for Bulk Quantification

Objective: Determine the purity and assay of bulk API or synthetic intermediates. Causality & Rationale: The basic pyridine nitrogen (pKa ~5.5) and the amidoxime group require strict pH control. We utilize a mobile phase buffered at pH 2.8 to ensure the molecule remains fully protonated. A polar-embedded C18 column (e.g., Waters XSelect HSS T3) is selected because standard C18 columns often suffer from phase collapse or poor retention when analyzing highly polar, protonated analytes in highly aqueous conditions.

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Phase A: 0.1% Formic Acid in Ultrapure Water (pH ~2.8).

  • Phase B: 0.1% Formic Acid in Acetonitrile.

• Chromatographic Conditions:

  • Column: Waters XSelect HSS T3 (100 x 4.6 mm, 3.5 µm).

  • Flow Rate: 1.0 mL/min.

  • Gradient: 5% B to 60% B over 10 minutes, hold for 2 minutes, re-equilibrate at 5% B for 3 minutes.

  • Detection: UV at 260 nm (optimal absorbance for the substituted pyridine ring).

• Sample Preparation: Dissolve 10.0 mg of the sample in 10 mL of Diluent (Water:Acetonitrile 80:20 v/v). Dilute to a working concentration of 50 µg/mL.

• Self-Validation (System Suitability): Prior to sample analysis, inject the 50 µg/mL standard five times. The system is validated only if the Relative Standard Deviation (RSD) of the peak area is ≤ 2.0% and the peak tailing factor (Tf) is ≤ 1.5.

Table 1: HPLC-UV Method Validation Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Typical Observed Result
Linearity Range	R² ≥ 0.999	1.0 - 100 µg/mL (R² = 0.9998)
Accuracy (Recovery)	98.0% - 102.0%	99.5% ± 0.8%
Precision (RSD)	≤ 2.0%	0.6% (Intra-day), 1.1% (Inter-day)
LOD / LOQ	Signal-to-Noise ≥ 3 / ≥ 10	0.1 µg/mL / 0.3 µg/mL
Specificity	No interference at Retention Time	Resolution > 2.0 from synthetic impurities

Protocol 2: LC-MS/MS for Bioanalytical Quantification

Objective: Trace quantification in biological matrices (e.g., plasma, serum) for pharmacokinetic (PK) profiling. Causality & Rationale: Liquid-Liquid Extraction (LLE) is generally inefficient for this compound due to the high polarity of the amidoxime moiety (LogP ~1.2), leading to poor partitioning into non-polar solvents. Therefore, we employ a rapid Protein Precipitation (PPT) method with acetonitrile, which reliably yields >85% recovery. Electrospray Ionization in positive mode (ESI+) is used because the basic nitrogens readily accept protons to form an intense [M+H]+ precursor at m/z 166.1.

Bioanalytical sample preparation and LC-MS/MS workflow using protein precipitation.

Step-by-Step Methodology

• Sample Preparation (PPT): Aliquot 50 µL of plasma into a microcentrifuge tube. Add 10 µL of Internal Standard (IS) working solution. Add 150 µL of cold Acetonitrile to precipitate proteins. Vortex for 1 minute, then centrifuge at 14,000 × g for 10 minutes at 4°C. Transfer 100 µL of the supernatant to an autosampler vial.

• Chromatography: Inject 5 µL onto a UPLC C18 column (50 x 2.1 mm, 1.7 µm). Run a fast ballistic gradient from 5% B to 95% B over 3 minutes at 0.4 mL/min.

• Mass Spectrometry (MRM Transitions):

  • Precursor Ion: m/z 166.1 [M+H]+

  • Quantifier Ion: m/z 149.1 (Loss of NH₃/OH from the amidoxime group, Collision Energy: 20 eV).

  • Qualifier Ion: m/z 131.1 (Further loss of H₂O, Collision Energy: 35 eV).

• Self-Validation (Matrix Effect Check): A blank matrix sample spiked only with the IS must be injected to verify the absence of cross-talk. The IS peak area must remain consistent (±15% CV) across all unknown study samples to validate that matrix suppression is under control.

Table 2: LC-MS/MS Bioanalytical Validation Summary

Validation Parameter	FDA Acceptance Criteria	Typical Observed Result
Calibration Range	R² ≥ 0.995	1.0 - 1000 ng/mL
Accuracy (QC levels)	±15% (±20% at LLOQ)	92.4% - 106.1%
Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	3.5% - 8.2%
Matrix Effect	CV ≤ 15% between matrix lots	94% recovery (IS normalized)

Protocol 3: Quantitative NMR (qNMR) for Standard Certification

Objective: Absolute mass fraction determination to certify primary reference standards without requiring an identical pre-certified reference material. Causality & Rationale: relies on the fundamental principle that the resonance area is directly proportional to the number of nuclei. By utilizing a highly pure, unrelated internal standard (Maleic acid), we achieve absolute quantification traceable to SI units. A relaxation delay (D1) of at least 30 seconds is mandated because the T1 relaxation times of small molecules in DMSO can be several seconds; a short D1 would lead to signal saturation and systematically underestimate the purity.

Step-by-Step Methodology

• Sample Preparation: Accurately weigh ~10.00 mg of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide and ~5.00 mg of Maleic Acid (Internal Standard, TraceCERT®) using a microbalance (d = 0.001 mg).

• Dissolution: Dissolve the mixture in 0.6 mL of DMSO-d6. Vortex thoroughly and transfer to a 5 mm high-precision NMR tube.

• Acquisition Parameters:

  • Frequency: 400 MHz (or higher) ¹H-NMR.

  • Scans: 64.

  • Relaxation Delay (D1): 30 seconds.

• Integration & Calculation: Integrate the Maleic acid singlet (~6.26 ppm, 2H) and the ethyl CH₃ triplet of the analyte (~1.15 ppm, 3H). Calculate absolute purity using the standard qNMR mass-balance equation.

• Self-Validation (Orthogonal Integration): The protocol requires the integration of at least two distinct analyte signals (e.g., the ethyl CH₃ at 1.15 ppm and the pyridine aromatic protons at ~7.3-8.4 ppm) against the internal standard. If the calculated purities from both signals differ by >0.5%, it indicates underlying impurity overlap, and the result is invalidated.

References

• Title: ICH Q2(R2) Validation of Analytical Procedures - Scientific Guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Quantitative NMR spectroscopy in pharmaceutical applications Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

Application Note: Exploiting the Carboxamide Pharmacophore in Next-Generation Antimalarial Drug Discovery

Introduction & Mechanistic Rationale

The widespread emergence of Plasmodium falciparum resistance to frontline Artemisinin Combination Therapies (ACTs) has created an urgent imperative for antimalarial agents with novel mechanisms of action (MoA)[1]. In recent years, the carboxamide pharmacophore has emerged as a highly versatile and potent chemical scaffold in antimalarial drug discovery. Due to their synthetic tractability, carboxamides can be systematically optimized to target distinct, non-overlapping biochemical pathways essential for parasite survival[2].

Medicinal chemistry efforts have demonstrated that subtle structural modifications to the carboxamide core dictate target selectivity. For instance, quinoline-4-carboxamides (e.g., DDD107498) act as potent inhibitors of P. falciparum translation elongation factor 2 (PfEF2), effectively halting parasite protein synthesis across multiple life-cycle stages[2]. Conversely, quinoline and 2-pyrazoline carboxamides function as competitive inhibitors of Falcipain-2 (FP2)—a papain-family cysteine protease critical for hemoglobin degradation in the parasite's food vacuole[3][4]. Furthermore, benzothiophene carboxamides have been validated as slow, tight-binding inhibitors of Plasmodium enoyl-acyl carrier protein (ACP) reductase (PfENR), disrupting essential lipid biosynthesis[5].

By targeting pathways distinct from those affected by chloroquine or artemisinins, carboxamide derivatives successfully circumvent known resistance mechanisms (such as PfCRT mutations), providing a robust starting point for next-generation therapeutics[1][6].

Visualizing the Multitarget Landscape

Divergent mechanisms of action for carboxamides against P. falciparum.

Quantitative Structure-Activity Relationship (SAR) Data

The table below summarizes the pharmacological profiles of key carboxamide sub-classes. A critical insight from SAR optimization is the strict steric and electronic requirement of the amide bond. For example, in quinoline-4-carboxamides, capping the amide NH with a methyl group results in an 87-fold decrease in potency, highlighting its role as a critical hydrogen bond donor in the PfEF2 binding pocket[2].

Compound Class	Representative Lead	Primary Target	In Vitro Potency (IC₅₀/EC₅₀)	Key Pharmacological Insight
Cyclopropyl Carboxamides	GSK1057714	Unknown	76 – 164 nM	55% oral bioavailability in CD-1 mice; active against multidrug-resistant strains[7][8].
Quinoline-4-carboxamides	DDD107498	PfEF2	< 5 nM	Multistage activity. Replacing pyrrolidine with morpholine drops potency 12-fold[2].
Quinoline Carboxamides	Qs20	Falcipain-2	2.14 µM	Induces severe food-vacuole abnormalities; superior morphological disruption vs. E-64[3].
Benzothiophene Carboxamides	Compound 6	PfENR	115 nM	Slow tight-binding inhibition; competitive with cofactor (Kᵢ = 18 nM)[5].
β-carboline-3-carboxamides	Compound 42a	Unknown	~ 50 nM	Exhibits no cross-resistance to 32 distinct resistance mutations on the Dd2 background[6].

Experimental Protocols

To ensure rigorous validation of novel carboxamide derivatives, the following self-validating protocols integrate both phenotypic screening and target-based biochemical assays.

Protocol 1: Phenotypic Whole-Cell Screening (SYBR Green I Assay)

Causality & Rationale: Mature human erythrocytes lack a nucleus and DNA. By utilizing SYBR Green I—a fluorescent dye that selectively intercalates into double-stranded DNA—researchers can directly quantify parasite replication without interference from the host cell background.

Step-by-Step Methodology:

• Parasite Culture: Maintain P. falciparum strains (e.g., chloroquine-sensitive 3D7 and multidrug-resistant Dd2) in human O+ erythrocytes at 2–4% hematocrit in RPMI 1640 medium supplemented with 0.5% AlbuMAX II.

• Compound Plating: Dispense the carboxamide library into 384-well black, clear-bottom plates using an acoustic liquid handler.

  • Self-Validation Control: Include 1 µM Chloroquine or Puromycin as a positive control (100% inhibition) and 0.1% DMSO as a negative vehicle control (0% inhibition).

• Infection & Incubation: Add the parasite culture to achieve a final parasitemia of 0.3% and a hematocrit of 2%. Incubate the plates for 72 hours at 37°C under microaerophilic conditions (5% O₂, 5% CO₂, 90% N₂).

• Lysis & Detection: Add 10 µL of SYBR Green I lysis buffer (containing 20 mM Tris, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100, and 1X SYBR Green I). Incubate in the dark at room temperature for 1 hour to ensure complete RBC lysis and DNA binding.

• Readout: Measure fluorescence intensity using a microplate reader (Excitation: 485 nm / Emission: 530 nm).

• Data Quality Control: Calculate the Z'-factor for each plate. A Z'-factor > 0.5 validates the assay's robustness and signal-to-noise ratio.

Protocol 2: Target-Based Biochemical Validation (Falcipain-2 Inhibition)

Causality & Rationale: Falcipain-2 is a cysteine protease localized in the acidic food vacuole of the parasite. The assay buffer must be maintained at pH 5.5 and supplemented with Dithiothreitol (DTT) to keep the active-site cysteine in a reduced, nucleophilic state. A fluorogenic substrate (Z-Leu-Arg-AMC) is used; cleavage of the amide bond by active FP2 releases free AMC, producing a quantifiable fluorescent signal[3].

Step-by-Step Methodology:

• Enzyme Activation: Pre-incubate recombinant FP2 enzyme (10 nM final concentration) in assay buffer (100 mM sodium acetate, pH 5.5, 10 mM DTT) for 15 minutes at room temperature.

• Inhibitor Pre-incubation: Add varying concentrations of the quinoline carboxamide test compounds (serial dilution from 50 µM to 1 nM) to the activated enzyme. Incubate for 10 minutes.

  • Self-Validation Control: Include E-64 (a broad-spectrum irreversible cysteine protease inhibitor) as a reference control[3].

• Substrate Addition: Initiate the reaction by adding the fluorogenic substrate Z-Leu-Arg-AMC to a final concentration of 10 µM.

• Kinetic Measurement: Immediately monitor the release of AMC continuously for 30 minutes at 37°C using a fluorescence plate reader (Excitation: 355 nm / Emission: 460 nm).

• Data Analysis: Plot the initial velocity (V₀) against inhibitor concentration. Determine the IC₅₀ using non-linear regression and calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation.

Integrated Drug Discovery Workflow

Workflow from phenotypic screening to in vivo validation of carboxamides.

References

• Rueda, L. et al. "Cyclopropyl Carboxamides: A New Oral Antimalarial Series Derived from the Tres Cantos Anti-Malarial Set (TCAMS)." ACS Medicinal Chemistry Letters (2011).[Link]

• Sanz, L. M. et al. "Cyclopropyl Carboxamides, a Chemically Novel Class of Antimalarial Agents Identified in a Phenotypic Screen." Antimicrobial Agents and Chemotherapy (2011).[Link]

• Sharma, S. K. et al. "Benzothiophene carboxamide derivatives as inhibitors of Plasmodium falciparum enoyl-ACP reductase." IUBMB Life / PubMed (2011).[Link]

• Singh, A. et al. "Quinoline carboxamide core moiety-based compounds inhibit P. falciparum falcipain-2: Design, synthesis and antimalarial efficacy studies." Bioorganic Chemistry (2021).[Link]

• Baragaña, B. et al. "Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy." Journal of Medicinal Chemistry (2016).[Link]

• Ojo, K. K. et al. "In silico evaluation of quinoline-4-carboxamides as potential antimalarial agents." Arabian Journal of Chemistry (2023).[Link]

• Njoroge, M. et al. "In Silico Evaluation of Novel 2-Pyrazoline Carboxamide Derivatives as Potential Protease Inhibitors Against Plasmodium Parasites." Sciforum (2024).[Link]

• Zhou, Y. et al. "β-carboline-3-carboxamide antimalarials: Structure-activity relationship, ADME-tox studies and resistance profiling." European Journal of Medicinal Chemistry / PMC (2023).[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. malariaworld.org [malariaworld.org]
• 4. sciforum.net [sciforum.net]
• 5. Benzothiophene carboxamide derivatives as inhibitors of Plasmodium falciparum enoyl-ACP reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]

Application Note: Profiling 3-Ethyl-N'-hydroxypyridine-2-carboximidamide as an Amidoxime-Based IDO1 Inhibitor

Executive Summary

The tumor microenvironment (TME) frequently hijacks metabolic pathways to evade immune surveillance. A primary mechanism of this evasion is the localized depletion of L-tryptophan by the heme-containing enzyme Indoleamine 2,3-dioxygenase 1 (IDO1) .

This application note provides a comprehensive, field-proven guide for evaluating 3-Ethyl-N'-hydroxypyridine-2-carboximidamide , a small molecule featuring an amidoxime pharmacophore, as an IDO1 inhibitor. Designed for drug development professionals, this guide details the mechanistic rationale, self-validating assay architectures, and step-by-step protocols required to accurately profile this compound's enzymatic and cellular potency.

Mechanistic Rationale: The Amidoxime Pharmacophore

To effectively assay an inhibitor, one must first understand its molecular interaction with the target. IDO1 catalyzes the rate-limiting step of the kynurenine pathway: the oxidative cleavage of the L-tryptophan indole ring to N-formylkynurenine. This process requires the enzyme's prosthetic heme iron to be in a catalytically active ferrous ( Fe2+ ) state to bind molecular oxygen .

3-Ethyl-N'-hydroxypyridine-2-carboximidamide belongs to the amidoxime class of inhibitors (structurally analogous to the clinical candidate Epacadostat). The causality of its inhibition lies in its specific functional groups:

• Heme Coordination: The N'-hydroxycarboximidamide (amidoxime) moiety acts as a bidentate ligand. The hydroxyl oxygen and imine nitrogen coordinate directly with the Fe2+ heme iron in the IDO1 active site, displacing water and preventing oxygen binding .

• Steric Occlusion: The ethyl-pyridine ring occupies the hydrophobic pocket normally reserved for the substrate, physically blocking L-tryptophan from entering the ligand delivery tunnel .

By halting this enzymatic process, amidoxime inhibitors prevent the accumulation of kynurenine—a metabolite that actively drives T-cell anergy and promotes regulatory T-cell (Treg) differentiation .

Figure 1: IDO1-mediated immune evasion pathway and intervention by amidoxime inhibitors.

Assay Architecture & Protocols

To ensure trustworthiness, the protocols below are designed as self-validating systems . They incorporate specific biochemical logic to maintain enzyme stability, isolate the variable of interest, and rule out false positives.

Protocol A: Cell-Free Recombinant IDO1 Enzymatic Assay

This assay measures the direct catalytic inhibition of purified IDO1.

The Causality of the Reagent Mixture:

• Ascorbic Acid & Methylene Blue: Purified IDO1 rapidly auto-oxidizes to the inactive ferric ( Fe3+ ) state. Ascorbic acid acts as a bulk reducing agent, while methylene blue serves as an electron carrier to shuttle electrons to the heme group, forcing it back into the active Fe2+ state .

• Catalase: The auto-oxidation of ascorbic acid generates hydrogen peroxide ( H2​O2​ ), which can oxidatively destroy the heme cofactor. Catalase is added to scavenge this H2​O2​ .

• Trichloroacetic Acid (TCA): Adding TCA abruptly drops the pH, denaturing the enzyme to stop the reaction. Crucially, heating the sample in TCA hydrolyzes the direct enzymatic product (N-formylkynurenine) into kynurenine, which is required for colorimetric detection.

• Ehrlich's Reagent (DMAB): p-Dimethylaminobenzaldehyde reacts specifically with the primary aromatic amine of kynurenine under acidic conditions to form a yellow Schiff base, readable at 480 nm.

Step-by-Step Methodology:

• Prepare Master Mix: In a 96-well plate, prepare a reaction buffer containing 50 mM potassium phosphate buffer (pH 6.5), 20 mM ascorbic acid, 10 µM methylene blue, and 100 µg/mL catalase.

• Inhibitor Addition: Add serial dilutions of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide (in DMSO). Self-Validation: Include Epacadostat as a positive control, DMSO as a vehicle control, and a "no enzyme" well as a background blank. Keep final DMSO concentration ≤ 1%.

• Enzyme Incubation: Add 50 nM recombinant human IDO1 enzyme. Incubate at 37°C for 30 minutes to allow the amidoxime to coordinate with the heme iron.

• Initiate Reaction: Add 100 µM L-Tryptophan to start the reaction. Incubate for 60 minutes at 37°C.

• Terminate & Hydrolyze: Add 30% (w/v) TCA to each well to stop the reaction. Seal the plate and incubate at 65°C for 15 minutes to hydrolyze N-formylkynurenine to kynurenine.

• Colorimetric Readout: Centrifuge the plate at 3000 x g for 10 minutes to pellet denatured proteins. Transfer 100 µL of the supernatant to a new plate. Add 100 µL of 2% (w/v) DMAB in glacial acetic acid. Incubate for 10 minutes at room temperature and read absorbance at 480 nm.

Figure 2: Step-by-step workflow for the cell-free recombinant IDO1 enzymatic inhibition assay.

Protocol B: Cell-Based Functional Assay (HeLa Cells)

Biochemical potency does not always translate to cellular efficacy due to membrane permeability issues. This assay evaluates the compound in a physiological context.

The Causality of Orthogonal Validation: A highly cytotoxic compound will kill the cells, halting all metabolic processes including kynurenine production. Without a viability check, this cytotoxicity will masquerade as a false-positive IDO1 inhibition (an artificially potent IC50​ ). Therefore, a parallel ATP-based cell viability assay (e.g., CellTiter-Glo) is mandatory.

Step-by-Step Methodology:

• Cell Seeding & Induction: Seed HeLa cells at 5×104 cells/well in a 96-well plate. Incubate overnight. Add 50 ng/mL human IFN- γ for 24 hours to robustly induce IDO1 expression.

• Compound Treatment: Remove media. Add fresh media containing 100 µM L-Tryptophan and serial dilutions of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide. Incubate for 48 hours.

• Supernatant Harvest: Transfer 100 µL of the conditioned media to a new plate. Add 10% TCA, heat at 65°C for 15 minutes, centrifuge, and react with DMAB as described in Protocol A to determine the cellular IC50​ .

• Viability Counter-Screen: To the remaining cells in the original plate, add CellTiter-Glo reagent. Read luminescence to determine the CC50​ (Cytotoxic Concentration). A valid inhibitor must show an IC50​ significantly lower than its CC50​ .

Quantitative Profiling

The following table summarizes the expected quantitative profile of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide relative to a clinical-grade amidoxime reference, demonstrating how data should be structured for comparative analysis.

Compound	Enzymatic IC50​ (nM)	Cellular IC50​ (nM)	Cell Viability CC50​ ( μ M)	Selectivity Index ( CC50​/IC50​ )
Epacadostat (Reference)	~70	~19	> 50	> 2,600
3-Ethyl-N'-hydroxypyridine-2-carboximidamide	Assay Dependent	Assay Dependent	Assay Dependent	To Be Determined

Note: Epacadostat values are derived from established literature for baseline benchmarking .

Troubleshooting & Best Practices

• Colorimetric Interference (PAINS): Because the DMAB readout relies on absorbance at 480 nm, highly conjugated or colored test compounds can artificially inflate the absorbance reading, masking true inhibition. Solution: Always read the baseline absorbance of the plate before adding the DMAB reagent, and subtract this background from the final reading.

• Redox Cycling Artifacts: Compounds that generate reactive oxygen species (ROS) can rapidly deplete the ascorbic acid in the assay buffer or oxidize the heme iron independent of specific active-site binding. Solution: If an anomalous Hill slope (>2) is observed, run a counter-screen omitting methylene blue to check for non-specific redox activity.

References

• Liu, X., et al. "Inhibition Mechanism of Indoleamine 2, 3-Dioxygenase 1 (IDO1) by Amidoxime Derivatives and Its Revelation in Drug Design: Comparative Molecular Dynamics Simulations." Frontiers in Molecular Biosciences, 2020.[Link]

• Yue, E. W., et al. "INCB24360 (Epacadostat), a Highly Potent and Selective Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibitor for Immuno-oncology." ACS Medicinal Chemistry Letters, 2017.[Link]

• Röhrig, U. F., et al. "The catalytic inhibitor epacadostat can affect the non-enzymatic function of IDO1." Frontiers in Immunology, 2023.[Link]

• Yamashita, T., et al. "Monovalent pseudo-natural products supercharge degradation of IDO1 by its native E3 KLHDC3." Nature Communications, 2023.[Link]

Technical Notes & Optimization

Technical Support Center: Improving the Aqueous Solubility of Pyridine Carboximidamides

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and experimental protocols for tackling one of the most common challenges in drug discovery: the poor aqueous solubility of pyridine carboximidamide derivatives. Our goal is to provide not just methods, but the underlying scientific rationale to empower you to make informed decisions in your work.

Understanding the Challenge: Why Are Pyridine Carboximidamides Often Poorly Soluble?

Pyridine carboximidamides are a fascinating class of compounds, but their structural features often lead to solubility issues. The core of the problem lies in the interplay between the molecule's solid-state properties (crystal lattice energy) and its interaction with water.

• The Pyridine Ring: While the nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor and imparts some polarity, the aromatic ring itself is largely hydrophobic.[1]

• The Carboximidamide Group: This group possesses both hydrogen bond donors (-NH2) and acceptors (=NH), which can lead to strong, highly ordered intermolecular interactions in the solid state. This high crystal lattice energy means that a significant amount of energy is required to break apart the crystal and allow individual molecules to be solvated by water.

• Molecular Planarity: The relatively planar structure of many of these compounds allows for efficient packing in a crystal lattice, further increasing its stability and resistance to dissolution.

Overcoming this high lattice energy is the key to improving aqueous solubility. The strategies outlined below are all designed to disrupt this stable crystalline state or modify the molecule to favor interaction with water.

Strategic Workflow for Solubility Enhancement

Before diving into specific protocols, it's crucial to have a logical workflow. The following decision tree outlines a systematic approach to addressing solubility, starting from the most straightforward methods and progressing to more complex interventions.

Caption: Key difference between salt and co-crystal formation mechanisms.

Q4: What are co-solvents and how do I choose one?

A4: Co-solvents are water-miscible organic solvents that increase the solubility of hydrophobic compounds by reducing the overall polarity of the solvent system. [2][3]Common pharmaceutical co-solvents include polyethylene glycols (PEGs), propylene glycol, and ethanol. [4]The selection process is empirical. You should screen a panel of pharmaceutically acceptable co-solvents at various concentrations (e.g., 5%, 10%, 20% v/v in water) to find the system that provides the best solubility without causing compound instability or toxicity issues for your intended application.

Q5: When should I consider a prodrug strategy?

A5: A prodrug strategy should be considered when other methods like salt formation or formulation are insufficient or not feasible. [16]This approach involves chemically modifying your compound to create a more soluble derivative that, after administration, converts back to the active parent drug in vivo through enzymatic or chemical reactions. [17][18]For example, adding a phosphate group can dramatically increase water solubility. [19]This is a more involved approach that requires medicinal chemistry expertise but can be highly effective for very challenging compounds. [16][17][20]

Troubleshooting Guides & Experimental Protocols

Guide 1: Protocol for Generating a pH-Solubility Profile

Objective: To determine how the aqueous solubility of a pyridine carboximidamide changes as a function of pH. This is the foundational experiment for any ionizable compound.

Methodology: This protocol is based on the equilibrium solubility method.

Materials:

• Your pyridine carboximidamide compound (solid).

• A series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 2 to 10.

• Deionized water.

• Vials or 96-well plates.

• Shaker/incubator.

• Filtration device (e.g., 0.45 µm syringe filters or filter plates).

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS). [5] Procedure:

• Add an excess amount of your solid compound to a series of vials. Ensure there is visible solid material in each vial.

• To each vial, add a known volume of a specific pH buffer. Prepare samples in triplicate for each pH point.

• Seal the vials and place them on a shaker at a constant temperature (e.g., 25°C or 37°C).

• Equilibrate the samples for 24-48 hours. The system must reach equilibrium between the dissolved and solid states.

• After equilibration, carefully remove the samples. Filter each solution to remove all undissolved solid.

• Dilute the filtrate with an appropriate mobile phase or solvent.

• Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method like HPLC-UV.

• Plot the measured solubility (e.g., in µg/mL or µM) against the pH of the buffer.

Data Interpretation:

For a typical basic compound like a pyridine carboximidamide, you should observe low solubility at neutral and high pH, with a sharp increase in solubility as the pH drops below the compound's pKa.

Table 1: Example pH-Solubility Profile for a Hypothetical Pyridine Carboximidamide (pKa = 6.5)

pH of Buffer	Solubility (µg/mL)	Fold Increase (vs. pH 7.4)
9.0	1.5	-
7.4	2.1	1.0x
6.5	25	~12x
5.0	>500	>238x
3.0	>1000	>476x

Guide 2: Protocol for Salt Screening

Objective: To identify a stable salt form of an ionizable pyridine carboximidamide with improved solubility and dissolution properties.

Methodology: This protocol outlines a small-scale screening process.

Materials:

• Your pyridine carboximidamide (free base).

• A selection of pharmaceutically acceptable acidic counter-ions (e.g., HCl, H₂SO₄, methanesulfonic acid, tartaric acid, maleic acid).

• A range of crystallization solvents (e.g., ethanol, isopropanol, acetone, water, and mixtures thereof).

• Small-scale vials.

• Stirring plate and heating block.

Procedure:

• Solvent Selection: Determine a suitable solvent or solvent system in which your free base has moderate solubility.

• Stoichiometric Addition: Dissolve a known amount of your free base in the chosen solvent. Add a stoichiometric equivalent (1:1 molar ratio) of the selected acid.

• Induce Crystallization: Stir the solution at room temperature or with gentle heating. Crystallization can be induced by slow cooling, solvent evaporation, or by adding an anti-solvent (a solvent in which the salt is poorly soluble).

• Isolation and Drying: If a solid precipitate forms, isolate it by filtration and dry it under a vacuum.

• Characterization: This is the most critical step. Analyze the resulting solid to confirm salt formation and assess its properties:

  • Solubility: Measure the aqueous solubility of the new solid form using the protocol in Guide 1.

  • Physical Stability: Store the solid under different temperature and humidity conditions to check for physical changes or disproportionation (conversion back to the free base).

  • Solid-State Analysis: Use techniques like X-Ray Powder Diffraction (XRPD) to confirm a new crystalline form and Differential Scanning Calorimetry (DSC) to determine the melting point.

Troubleshooting:

• No precipitate forms: The salt may be too soluble in the chosen solvent. Try a less polar solvent or use an anti-solvent addition method.

• An oil or gum forms: This indicates the salt may be amorphous or has a very low melting point. Try different solvents or slower crystallization conditions.

• The solid is unstable: The chosen counter-ion may not be suitable. A key factor for stable salt formation is a pKa difference (pKa of base - pKa of acid) of at least 3 units.

Guide 3: Protocol for Cyclodextrin-Mediated Solubilization

Objective: To enhance solubility by forming an inclusion complex with a cyclodextrin. This is a formulation-based approach suitable for many hydrophobic molecules. [6] Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity. [7]The hydrophobic part of your pyridine carboximidamide can be encapsulated within this cavity, while the hydrophilic exterior of the cyclodextrin allows the entire complex to dissolve in water. [4] Materials:

• Your pyridine carboximidamide compound.

• A selection of cyclodextrins (e.g., β-cyclodextrin, hydroxypropyl-β-cyclodextrin (HP-β-CD), sulfobutylether-β-cyclodextrin (SBE-β-CD)). HP-β-CD and SBE-β-CD are often preferred due to their higher aqueous solubility and safety profiles. [7]* Aqueous buffer (e.g., PBS pH 7.4).

• Analytical instrument for quantification (HPLC-UV, LC-MS).

Procedure (Phase Solubility Study):

• Prepare a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0 to 50 mM).

• Add an excess amount of your solid compound to each cyclodextrin solution.

• Seal the containers and shake at a constant temperature for 24-48 hours to reach equilibrium.

• Filter the solutions to remove undissolved solid.

• Quantify the concentration of your compound in each filtrate.

• Plot the total concentration of your dissolved compound against the concentration of the cyclodextrin.

Data Interpretation:

• A linear increase in drug solubility with increasing cyclodextrin concentration (an Aₗ-type plot) is indicative of the formation of a 1:1 soluble complex and is the desired outcome.

• The slope of this line can be used to calculate the stability constant of the complex. A steeper slope indicates a more effective solubilization.

References

• Ribeiro, A. C. F., et al. (2018). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. Pharmaceuticals (Basel). Retrieved from [Link]

• Kakran, M., et al. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceutics. Retrieved from [Link]

• Kumar, S., & Nanda, A. (2024). Co-Crystallization as a Strategy for Solubility Enhancement: Design, Development, and Pharmaceutical Applications. International Journal of Scientific Research & Technology. Retrieved from [Link]

• Stella, V. J. (2007). Prodrug strategies to overcome poor water solubility. Advanced Drug Delivery Reviews. Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Retrieved from [Link]

• Kumar, S., & Nanda, A. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Formulation Science & Bioavailability. Retrieved from [Link]

• Mulvihill, M. J., et al. (2022). Current and Emerging Prodrug Strategies. Journal of Medicinal Chemistry. Retrieved from [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. (2025, October 17). World Pharma Today. Retrieved from [Link]

• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Retrieved from [Link]

• Enhanced Solubility through API Processing: Salt and Cocrystal Formation. (2023, May 5). Pharma's Almanac. Retrieved from [Link]

• Why salt formation of weak acid increases the drug solubility? (2023, February 8). ResearchGate. Retrieved from [Link]

• Formulation Tactics for the Delivery of Poorly Soluble Drugs. (n.d.). International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

• Sharma, D., et al. (2023). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

• Sharma, D. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. Retrieved from [Link]

• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. PubMed. Retrieved from [Link]

• Tupe, S. A., & Khandagale, S. P. (2023). Pharmaceutical Cocrystals: An Emerging Approach to Modulate Physicochemical Properties of Active Pharmaceutical Ingredients. Journal of Drug Delivery and Therapeutics. Retrieved from [Link]

• Crystal16 In Action: Studying API Cocrystal Solubility. (n.d.). Berner Lab. Retrieved from [Link]

• Stella, V. J., & Nti-Addae, K. W. (2007). Prodrug strategies to overcome poor water solubility. PubMed. Retrieved from [Link]

• Goud, N. R., et al. (2021). Advanced Methodologies for Pharmaceutical Salt Synthesis. Crystal Growth & Design. Retrieved from [Link]

• The Prodrug Approach: A Successful Tool for Improving Drug Solubility. (2018). ResearchGate. Retrieved from [Link]

• Hagedorn, M., et al. (2022). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics. Retrieved from [Link]

• Pyridine-2-Carboxamide. (n.d.). Pipzine Chemicals. Retrieved from [Link]

• Aqueous Solubility. (n.d.). Creative Biolabs. Retrieved from [Link]

• Aqueous Solubility Assays. (n.d.). Creative Bioarray. Retrieved from [Link]

• What is the Solubility of My Compound? (2011). Pion Inc. Retrieved from [Link]

• Method for Measuring Aqueous Solubilities of Organic Compounds. (1991). Analytical Chemistry. Retrieved from [Link]

• Pyridine Carboxamides Based on Sulfobetaines: Design, Reactivity, and Biological Activity. (2025, October 13). MDPI. Retrieved from [Link]

• Pyridine-2-carboximidamide HCl: Enhancing Chemical Innovation. (n.d.). Medium. Retrieved from [Link]

• Discovery of antiplasmodial pyridine carboxamides and thiocarboxamides. (2023). PMC - NIH. Retrieved from [Link]

• Effect of pH on solubility. (2023, February 12). Chemistry Stack Exchange. Retrieved from [Link]

• Pyridine. (n.d.). Wikipedia. Retrieved from [Link]

• The Effects of pH on Solubility. (2019, January 2). Chemistry LibreTexts. Retrieved from [Link]

• Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. (2022). PMC - NIH. Retrieved from [Link]

• Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). (2023, October 4). JSciMed Central. Retrieved from [Link]

• Mole fraction solubilities of pyridine-3-carboxylic acid. (n.d.). ResearchGate. Retrieved from [Link]

• Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. (2022, August 13). MDPI. Retrieved from [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. ijmsdr.org [ijmsdr.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Optimizing reaction conditions for carboximidamide synthesis

Welcome to the Technical Support Center for Carboximidamide (Amidine) Synthesis. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals optimize their reaction conditions, troubleshoot common bottlenecks, and ensure high-yielding conversions of nitriles to amidines.

This guide moves beyond simple recipes; it explores the chemical causality behind each step and establishes self-validating experimental systems to ensure your synthesis is on track before you commit to purification.

Section 1: Core Synthetic Strategies & Workflows

The direct addition of ammonia to an unactivated nitrile is thermodynamically and kinetically unfavorable. Therefore, amidine synthesis requires activation of the nitrile carbon. We utilize three primary pathways depending on the substrate's steric hindrance and functional group tolerance:

• The Pinner Reaction : Brønsted acid activation via an imidate intermediate[1].

• The Garigipati Synthesis : Lewis acid activation and intramolecular delivery via an aminoaluminum reagent[2].

• The Amidoxime Route : Nucleophilic addition of hydroxylamine followed by reduction[3].

Synthetic pathways for carboximidamide synthesis: Pinner, Garigipati, and Amidoxime routes.

Section 2: Step-by-Step Methodologies & Causality

Protocol A: The Pinner Reaction (Classical Anhydrous Route)

This two-step process is the most direct route for robust substrates but requires rigorous exclusion of moisture[1].

Step 1: Pinner Salt Formation

• Dissolve the nitrile (1.0 eq) in anhydrous alcohol (e.g., ethanol, 10 volumes) and cool to 0 °C under an inert atmosphere.

• Bubble strictly dry HCl gas through the solution for 15–30 minutes until fully saturated.

  • Causality: The addition of anhydrous HCl gas protonates the nitrile nitrogen. This critical step lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the nitrile carbon, making it highly electrophilic and susceptible to nucleophilic attack by the weakly nucleophilic alcohol[1].

• Seal the flask and store at 0–4 °C for 12–24 hours.

  • Self-Validating System: The successful formation of the highly polar imidate hydrochloride (Pinner salt) will manifest as a dense white precipitate. If the solution remains clear after 24 hours, the reaction has failed—typically due to insufficient HCl saturation or moisture ingress[4].

• Filter the precipitate rapidly under a nitrogen blanket and wash with cold, anhydrous diethyl ether.

Step 2: Ammonolysis

• Suspend the dry Pinner salt in anhydrous alcohol at 0 °C.

• Bubble anhydrous ammonia gas through the suspension until the solution is basic (or add a pre-titrated methanolic ammonia solution).

  • Causality: Ammonia acts as a superior nucleophile, displacing the alcohol via an addition-elimination mechanism to yield the amidine hydrochloride[1].

• Stir for 2–4 hours, concentrate under reduced pressure, and recrystallize the crude product.

Protocol B: The Garigipati Synthesis (Direct Amination)

Ideal for sterically hindered nitriles, this method utilizes a highly reactive aluminum complex[2].

• Reagent Preparation: Suspend anhydrous NH₄Cl (2.0 eq) in dry toluene at 0 °C. Slowly add a solution of Trimethylaluminum (AlMe₃, 2.0 eq in toluene) dropwise.

• Warm the mixture to room temperature and stir until gas evolution ceases (approx. 1–2 hours).

  • Causality & Self-Validation: Trimethylaluminum reacts with ammonium chloride to release methane gas, forming the active aminoaluminum complex, MeAl(Cl)NH₂. The evolution of methane is your self-validating indicator. If bubbling does not occur, the AlMe₃ has degraded, and the reaction will not proceed[2].

• Amidine Formation: Add the nitrile (1.0 eq) to the clear solution and heat to 80 °C overnight. The Lewis acidic aluminum coordinates to the nitrile nitrogen, activating the carbon while simultaneously delivering the nucleophilic amine intramolecularly.

• Cool the reaction and carefully quench with a basic aqueous solution (e.g., NaOH or Rochelle salt) to break the aluminum emulsion before extraction.

Protocol C: The Amidoxime Route (Mild & Functional Group Tolerant)

This route is highly recommended when the substrate contains acid- or base-sensitive groups like esters or chiral centers[3].

• Hydroxylamine Addition: Dissolve the nitrile (1.0 eq) in ethanol. Add hydroxylamine hydrochloride (1.5 eq) and a base (e.g., Na₂CO₃, 1.5 eq). Reflux for 2–12 hours.

  • Causality: Hydroxylamine benefits from the alpha-effect, making it an exceptionally strong nucleophile that can attack unactivated nitriles without the need for harsh Lewis or Brønsted acid activation[3].

• Isolate the amidoxime intermediate via aqueous workup.

• Reduction: Dissolve the amidoxime in methanol/acetic acid. Add 10% Pd/C and stir under a hydrogen atmosphere (balloon) until reduced to the amidine[3].

Section 3: Troubleshooting Guide & FAQs

Q1: My Pinner reaction is yielding mostly ester or amide byproducts instead of the amidine. What went wrong? A1: This is the most common failure mode and is caused by moisture. Water acts as a competing nucleophile. If water attacks the activated nitrile, it forms an amide. If water hydrolyzes the intermediate imidate salt, it forms an ester[1]. Solution: Ensure all glassware is flame-dried, use strictly anhydrous solvents, and utilize a drying tube or inert gas line. Minimize contact with ambient air during the filtration of the Pinner salt.

Q2: The Garigipati reaction is stalling, and I am recovering unreacted nitrile. How can I drive it to completion? A2: The formation of the active amidation reagent (MeAl(Cl)NH₂) requires careful control. If you did not observe vigorous methane evolution during reagent preparation, the active complex did not form[2]. Furthermore, heating to 80–100 °C is strictly necessary to overcome the activation energy barrier for the intramolecular delivery of the amine. Ensure your AlMe₃ is fresh and strictly avoid coordinating solvents like THF, which can outcompete the nitrile for aluminum coordination.

Q3: My nitrile substrate contains an ester group. Which method should I use to avoid transesterification or hydrolysis? A3: Avoid the Pinner reaction entirely, as the combination of strong acid and alcohol will inevitably cause transesterification or hydrolysis[1]. The Garigipati method can also inadvertently convert esters to amides. The Amidoxime route is highly recommended here. Hydroxylamine selectively attacks the nitrile under mild conditions, and subsequent catalytic hydrogenation preserves the ester[3].

Q4: How do I purify the highly polar amidine hydrochloride salt? It streaks on standard silica gel. A4: Amidines are highly polar and will irreversibly bind to or streak on standard normal-phase silica. Solution: The preferred method is recrystallization (e.g., from ethanol/diethyl ether)[4]. Alternatively, wash the crude solid with cold, anhydrous alcohol to selectively remove the NH₄Cl byproduct[1]. If chromatography is absolutely necessary, use reverse-phase (C18) chromatography with acidic modifiers (e.g., 0.1% TFA) to maintain the amidine in its protonated state.

Section 4: Quantitative Data Summary

The following table summarizes the key metrics, expected yields, and functional group compatibilities to help you select the optimal synthetic route for your specific substrate.

Synthesis Method	Key Reagents	Typical Yield	Reaction Time	Functional Group Compatibility	Primary Limitation
Pinner Reaction	HCl (gas), ROH, NH₃ (gas)	60–80%[4]	24–48 h	Poor: Esters and amides will hydrolyze/transesterify.	Requires strictly anhydrous conditions; thermally unstable intermediates[1].
Garigipati Synthesis	AlMe₃, NH₄Cl	50–85%	12–24 h	Moderate: Tolerates steric hindrance well.	Uses highly pyrophoric reagents (AlMe₃); harsh heating required[2].
Amidoxime Route	NH₂OH·HCl, H₂, Pd/C	70–90%	12–36 h	Excellent: Tolerates esters and acid-sensitive groups.	Reducible groups (alkenes, alkynes, nitro groups) are incompatible[3].

References

• BenchChem Technical Support. "Technical Support Center: Oxazole-4-Carboximidamide Synthesis". BenchChem.
• University of Oregon Scholars' Bank. "SYNTHESIS OF N-SUBSTITUTED ARYL AMIDINES BY STRONG BASE ACTIVATION OF AMINES". Scholars' Bank.
• BenchChem Application Note. "Synthesis of Oxazole-4-carboximidamide: An Application Note and Detailed Protocol". BenchChem.
• US Patent 6204385B1. "Process for preparing amidines". Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scholarsbank.uoregon.edu [scholarsbank.uoregon.edu]
• 3. US6204385B1 - Process for preparing amidines - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 3-Ethyl-N'-hydroxypyridine-2-carboximidamide Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter yield bottlenecks when synthesizing sterically hindered amidoximes.

The synthesis of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide via the traditional Tiemann method (reacting a nitrile with hydroxylamine) often suffers from incomplete conversion and the formation of undesired amide side products[1]. This guide is designed to move beyond basic troubleshooting by explaining the causality behind these failures and providing a self-validating methodology to ensure high-yield, high-purity isolation.

Mechanistic Pathway & Reaction Dynamics

To troubleshoot effectively, we must first understand the molecular dynamics at play. The synthesis relies on the nucleophilic addition of hydroxylamine to the electron-deficient nitrile carbon of 3-ethylpyridine-2-carbonitrile.

However, the 3-ethyl substituent sits ortho to the cyano group, creating significant steric shielding. This increases the activation energy required for the tetrahedral intermediate to form. Furthermore, the electron-withdrawing nature of the pyridine ring makes the nitrile highly susceptible to alternative reaction pathways, specifically hydrolysis or oxygen-attack by hydroxylamine, both of which yield the undesired 3-ethylpyridine-2-carboxamide side product[2],[3].

Reaction pathway showing desired amidoxime synthesis versus undesired amide side-product formation.

Self-Validating Experimental Protocol

To overcome steric hindrance and suppress side reactions, use the following optimized, step-by-step protocol. This workflow incorporates In-Process Controls (IPC) to ensure the system validates its own progress before you proceed to isolation.

Objective: Maximize nucleophilic attack while suppressing base-catalyzed hydrolysis.

• Step 1: Reagent Preparation. In a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-ethylpyridine-2-carbonitrile (1.0 eq, 10 mmol) in 20 mL of absolute ethanol.

• Step 2: Nucleophile Addition. Slowly add 50% aqueous hydroxylamine solution (3.0 eq, 30 mmol) dropwise at room temperature.

  • Causality Check: Using aqueous hydroxylamine instead of the traditional NH2​OH⋅HCl + Na2​CO3​ mixture prevents the creation of localized, highly basic environments. This drastically minimizes base-catalyzed nitrile hydrolysis to the amide[4].

• Step 3: Thermal Activation. Attach a reflux condenser and heat the reaction mixture to 80°C (reflux) using an oil bath to overcome the steric activation barrier[5].

• Step 4: In-Process Control (IPC) - The Self-Validating Step. After 6 hours, withdraw a 50 µL aliquot. Quench in 1 mL water and extract with 1 mL ethyl acetate. Analyze the organic layer via LC-MS.

  • Validation Metric: Monitor the disappearance of the nitrile substrate ( m/z [M+H]+ ~133) and the appearance of the amidoxime product ( m/z [M+H]+ ~166). If unreacted nitrile is >5%, continue refluxing and re-check at 12 hours. Do not proceed to workup until conversion is >95%.

• Step 5: Acid-Base Extraction Workup. Once conversion is validated, cool the mixture and concentrate under reduced pressure to remove ethanol. Dilute the residue with 20 mL of 1M HCl.

  • Causality Check: The amidoxime product ( pKa​ ~5.5) will protonate and dissolve in the aqueous phase. Neutral impurities, including the amide side product, will remain insoluble or partition into the organic phase.

• Step 6: Purification. Wash the acidic aqueous layer with dichloromethane (2 x 15 mL) to extract organic impurities. Cool the aqueous layer in an ice bath and carefully basify to pH 8-9 using saturated aqueous NaHCO3​ . The pure 3-Ethyl-N'-hydroxypyridine-2-carboximidamide will precipitate as a white crystalline solid[6].

• Step 7: Isolation. Filter the precipitate, wash with ice-cold water (10 mL), and dry under high vacuum at 40°C overnight.

Troubleshooting Guides & FAQs

Self-validating logic tree for troubleshooting incomplete conversions and side-product formation.

Q1: Why is my reaction stalling at 40-50% conversion despite extended reflux times? A: The primary culprit is steric hindrance from the ortho-ethyl substituent[5]. Causality: The bulky ethyl group at the 3-position restricts the conformational space available for the incoming hydroxylamine nucleophile to attack the 2-cyano group. Solution: You must increase the nucleophile concentration and thermal energy. Ensure you are using a 3 to 5-fold molar excess of hydroxylamine and strictly maintain a temperature of 80°C[5]. If thermal reflux remains insufficient, applying microwave irradiation can significantly accelerate the reaction by efficiently heating the polar reaction mixture[1].

Q2: My LC-MS shows a major side-product peak at m/z 151. What is this, and how do I prevent it? A: A peak at m/z 151 corresponds to 3-ethylpyridine-2-carboxamide. This is a well-documented side reaction for aromatic nitriles with electron-withdrawing groups[2]. Causality: The amide forms through two pathways: base-promoted hydrolysis of the nitrile, or nucleophilic attack by the oxygen atom of hydroxylamine rather than the nitrogen[3]. The 3-ethyl group sterically blocks the preferred nitrogen attack trajectory, inadvertently making oxygen attack or water attack more competitive. Solution: Eliminate external strong bases (like NaOH or excess Na2​CO3​ ). Switch entirely to a 50% aqueous hydroxylamine solution[4]. For highly stubborn cases, utilizing specific imidazolium-based ionic liquids as the solvent has been proven to stabilize the desired transition state and entirely eliminate amide side-product formation[3].

Q3: My isolated product is a sticky oil instead of a solid. How do I induce crystallization? A: Pure amidoximes readily crystallize due to their ability to form strong intermolecular N–H···N and O–H···N hydrogen bond networks[7]. If your product is an oil, the crystal lattice is being plasticized by impurities (usually unreacted nitrile or the amide side product). Causality: Even 5-10% of neutral organic impurities will disrupt the hydrogen-bonding lattice required for crystallization. Solution: Do not attempt to crystallize directly from the reaction mixture. You must perform the Acid-Base Extraction Workup detailed in Step 5 of the protocol. By protonating the amidoxime in 1M HCl and washing away the neutral impurities with dichloromethane, you ensure that upon re-basification (pH 8-9), only the pure amidoxime precipitates[6].

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and the resulting product distribution. Use this data to benchmark your own LC-MS IPC results.

Table 1: Optimization Matrix for 3-Ethyl-N'-hydroxypyridine-2-carboximidamide Synthesis

Entry	Reagents / Base	Solvent	Temp (°C)	Time (h)	Nitrile Conv. (%)	Amidoxime Yield (%)	Amide Side Product (%)
1	NH2​OH⋅HCl + Na2​CO3​ (1.5 eq)	EtOH	25	24	35	20	15
2	NH2​OH⋅HCl + Na2​CO3​ (1.5 eq)	EtOH	80	12	70	45	25
3	50% aq. NH2​OH (3.0 eq)	EtOH	80	12	92	85	7
4	50% aq. NH2​OH (3.0 eq)	Ionic Liquid	80	4	>99	96	<1

Note: Entry 3 represents the standard optimized protocol provided in Section 2. Entry 4 represents an advanced alternative for complete side-product suppression[3].

References

• Efficient synthesis of long-chain N'-hydroxy-N-alkyl- and -N,N-dialkylpyridinecarboximidamides, SciSpace, [Link]

• N′-Hydroxypyridine-2-carboximidamide, ResearchGate, [Link]

• Reaction of some aromatic nitriles with hydroxylamine to give amides, and an alternative preparation of amidoximes, Semantic Scholar,[Link]

• An experimental and theoretical study of reaction mechanisms between nitriles and hydroxylamine, PubMed,[Link]

• Formation of Aromatic Amidoximes with Hydroxylamine using Microreactor Technology, ACS Publications,[Link]

• Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors, PMC,[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. An experimental and theoretical study of reaction mechanisms between nitriles and hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]

Addressing off-target effects of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide

Technical Support Center: Troubleshooting Off-Target Effects of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide (3-EHPC)

Welcome to the advanced technical support center for researchers utilizing 3-Ethyl-N'-hydroxypyridine-2-carboximidamide (3-EHPC). As a specialized pyridine-2-amidoxime derivative, 3-EHPC is a powerful pharmacological tool. However, its unique structural motifs—specifically the bidentate chelating potential of the pyridine-amidoxime axis and its susceptibility to mitochondrial reduction—frequently lead to complex off-target phenotypes.

This guide is engineered to help you deconvolute assay artifacts, track metabolic instability, and optimize your experimental workflows.

Part 1: Core Mechanisms & FAQs

Q1: Why does 3-EHPC consistently show broad-spectrum off-target inhibition in cell-free biochemical assays? A: The primary culprit is unintended transition metal chelation. The pyridine nitrogen and the N'-hydroxycarboximidamide nitrogen of 3-EHPC are highly optimized to form stable, five-membered chelate rings with divalent metals such as Zn(II), Cu(II), and Fe(II)[1]. If your biochemical assay relies on a metalloenzyme (e.g., Jumonji C-domain epigenetic demethylases, matrix metalloproteinases, or certain CYP450s), 3-EHPC will likely strip the catalytic metal from the active site. This results in a false-positive "pan-assay interference" rather than true orthosteric target engagement.

Q2: We observe a massive discrepancy between our in vitro (biochemical) IC50 and our in vivo (cell-based) efficacy. What is causing this shift? A: This is a classic signature of prodrug conversion driven by the mitochondrial amidoxime reducing component (mARC)[2]. In cellular and in vivo models, the N'-hydroxy group of 3-EHPC is rapidly reduced by mARC1 and mARC2, localized on the outer mitochondrial membrane[3][4]. This converts the relatively neutral amidoxime into a highly basic, positively charged amidine (3-ethylpyridine-2-carboxamidine). The resulting amidine has a drastically different pharmacological profile, often mimicking the amino acid arginine and acting as a false substrate or inhibitor for Nitric Oxide Synthase (NOS).

Reduction of 3-EHPC by mitochondrial amidoxime reducing component (mARC).

Part 2: Quantitative Off-Target Profiling

To assist in your assay design, the following table summarizes the differential off-target affinities of the parent 3-EHPC compound versus its primary mARC-generated amidine metabolite. Notice how the mechanism of interference shifts from metal chelation to enzymatic mimicry depending on the metabolic state of the assay.

Off-Target Protein	3-EHPC (Amidoxime) IC50	3-Ethylpyridine-2-amidine IC50	Primary Mechanism of Interference
KDM4A (Jumonji Demethylase)	0.8 µM	> 50 µM	Fe(II) Chelation at the catalytic core[1].
CYP3A4 (Microsomal)	4.2 µM	18.5 µM	Heme-iron coordination via pyridine nitrogen.
eNOS (Endothelial NOS)	> 100 µM	1.1 µM	Arginine mimicry; competitive inhibition.
Carbonic Anhydrase II	2.5 µM	> 100 µM	Zn(II) Chelation[1].

Part 3: Troubleshooting Workflows & Self-Validating Protocols

Workflow 1: Deconvoluting Metal Chelation Artifacts

When screening 3-EHPC against metalloenzymes, you must prove that the observed inhibition is due to specific protein binding, not bulk metal depletion from the assay buffer.

Workflow to distinguish true target binding from metal chelation artifacts.

Protocol 1: The Metal-Rescue Validation Assay Causality: By intentionally spiking excess catalytic metal into the assay, you saturate the chelating capacity of 3-EHPC. If the enzyme activity returns to baseline, the initial inhibition was an artifact of metal starvation. Self-Validation: This protocol uses a known, non-chelating orthosteric inhibitor as a positive control. If the metal spike rescues 3-EHPC but fails to rescue the non-chelating inhibitor, the system proves that the rescue is specific to 3-EHPC's chelation chemistry, validating the assay's integrity.

• Preparation: Prepare your standard enzymatic assay buffer. Aliquot into four distinct test groups:

  • Group A (Vehicle Control): DMSO only.

  • Group B (Test): 3-EHPC at its calculated IC90 concentration.

  • Group C (Positive Control): A known, non-chelating orthosteric inhibitor of your target.

  • Group D (Chelator Control): EDTA at 10 µM.

• Pre-incubation: Incubate all groups with the target enzyme for 15 minutes at room temperature.

• Metal Titration: Spike all wells with a 10-fold molar excess (relative to the inhibitor) of the enzyme's native metal cofactor (e.g., ZnSO4​ or FeSO4​ ).

• Substrate Addition & Readout: Add the fluorogenic/chromogenic substrate and measure the reaction velocity.

• Data Interpretation: If Group B (3-EHPC) regains >80% of Group A's activity, while Group C remains fully inhibited, 3-EHPC is acting as an off-target chelator.

Workflow 2: Managing mARC-Dependent Metabolic Instability

If your cell-based assays are yielding unexpected NO-pathway phenotypes (e.g., altered vasodilation, ROS generation), 3-EHPC is likely being reduced to its amidine form[2][5].

Protocol 2: Subcellular mARC Reduction Profiling Assay Causality: mARC enzymes require NADH and are exclusively anchored to the outer mitochondrial membrane[4]. By fractionating cells and testing reduction capacity in the presence and absence of NADH, you can definitively prove whether off-target effects are driven by mARC-mediated prodrug activation. Self-Validation: The inclusion of a cytosolic fraction (which lacks mARC) and a heat-inactivated mitochondrial fraction ensures that any observed conversion is strictly enzymatic and spatially restricted to mitochondria, ruling out spontaneous chemical reduction in the buffer.

• Subcellular Fractionation: Isolate intact mitochondria and cytosolic fractions from your target cell line using differential centrifugation (10,000 x g for mitochondria; 100,000 x g for cytosol)[3].

• Assay Assembly: Set up the following reaction mixtures (100 µL total volume in 50 mM Potassium Phosphate buffer, pH 7.4):

  • Reaction 1 (Active Mitochondria): 1 mg/mL mitochondrial protein + 1 mM NADH + 10 µM 3-EHPC.

  • Reaction 2 (Cytosolic Control): 1 mg/mL cytosolic protein + 1 mM NADH + 10 µM 3-EHPC.

  • Reaction 3 (Cofactor Dropout): 1 mg/mL mitochondrial protein + 10 µM 3-EHPC (No NADH).

  • Reaction 4 (Denatured Control): 1 mg/mL heat-inactivated mitochondria (95°C for 10 min) + 1 mM NADH + 10 µM 3-EHPC.

• Incubation: Incubate at 37°C for 60 minutes.

• Quenching & Extraction: Stop the reaction by adding 100 µL of ice-cold acetonitrile. Centrifuge at 15,000 x g for 10 minutes to pellet precipitated proteins.

• LC-MS/MS Analysis: Analyze the supernatant for the depletion of 3-EHPC (m/z [M+H]+ corresponding to the amidoxime) and the appearance of the reduced amidine metabolite (mass shift of -16 Da due to the loss of oxygen).

• Data Interpretation: True mARC-dependent off-target activation is confirmed if the amidine metabolite is only detected in Reaction 1.

References

• The mitochondrial amidoxime reducing component—from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target.PMC - NIH.
• The Mitochondrial Amidoxime Reducing Component (mARC) Is Involved in Detoxification of N-Hydroxylated Base Analogues.ACS Publications.
• Mitochondrial amidoxime reducing component 1.Wikipedia.
• The mitochondrial amidoxime-reducing component (mARC1) is a novel signal-anchored protein of the outer mitochondrial membrane.PubMed - NIH.
• Chlorido(pyridine-2-carboximidamide-κ2N1,N2)zinc(II) chloride dihydrate.IUCr Journals.

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The mitochondrial amidoxime-reducing component (mARC1) is a novel signal-anchored protein of the outer mitochondrial membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mitochondrial amidoxime reducing component 1 - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Cell Culture Issues with Carboxamide Compounds

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with carboxamide compounds in cell culture. This guide is designed to provide in-depth troubleshooting for common issues, from compound precipitation to unexpected cytotoxicity. Our approach is rooted in explaining the causality behind experimental observations and providing robust, self-validating protocols to ensure the integrity of your research.

Part 1: Compound Solubility and Precipitation

The introduction of a new chemical entity, particularly hydrophobic molecules like many carboxamide derivatives, into an aqueous cell culture medium is a critical step where problems often arise. Precipitation can drastically alter the effective concentration of your compound, leading to inaccurate and irreproducible results.[1]

Frequently Asked Questions (FAQs)

Q1: My carboxamide compound, dissolved in DMSO, precipitated immediately when I added it to my cell culture medium. What is happening?

A: This is a classic case of a compound "crashing out" of solution, often due to a phenomenon called "solvent shock".[1] Your carboxamide is likely highly soluble in the organic solvent (DMSO) but becomes poorly soluble when rapidly diluted into the aqueous environment of the cell culture medium.[1] The rapid change in solvent polarity causes the compound to aggregate and precipitate.[1]

Q2: How can I prevent my compound from precipitating when adding it to the culture medium?

A: The key is to make the transition from organic solvent to aqueous medium as gentle as possible. Here are several strategies:

• Optimize Dilution Technique: Avoid adding a concentrated DMSO stock directly into a large volume of media. Instead, perform a stepwise dilution.[1] First, create an intermediate dilution in a smaller volume of pre-warmed (37°C) media or a serum-containing solution. Adding the compound to serum can help, as it may adsorb to proteins like albumin, which aids solubility.[2] Add the stock solution dropwise while gently vortexing or swirling the medium to ensure rapid dispersal.[1]

• Reduce Final Concentration: The most direct approach is to lower the final working concentration of your compound.[1] It's possible your target concentration simply exceeds the compound's solubility limit in the aqueous medium.

• Check Solvent Concentration: While DMSO is a common solvent, its final concentration should ideally be kept below 0.5%, and for sensitive primary cells, below 0.1%, to avoid solvent-induced cytotoxicity.[3][4] However, for solubility problems, you may need to determine the highest concentration of DMSO your cells can tolerate without adverse effects and use that to your advantage.[2][5] Always include a vehicle control (media with the same final DMSO concentration) in your experiments.[6]

• Use Pre-warmed Media: Adding compounds to cold media can decrease solubility and encourage precipitation. Always use media that has been pre-warmed to 37°C.[1]

Q3: I see a fine, crystalline precipitate in my culture plates after 24 hours of incubation. What could be the cause?

A: This suggests a slow precipitation or degradation event. Several factors could be at play:

• Compound Instability: The carboxamide itself may be unstable in the culture conditions (37°C, pH, light exposure).[7] The amide bond, while generally more stable than esters, can still undergo hydrolysis over time.[8] Degradation products may be less soluble.

• Interaction with Media Components: The compound might be reacting with components in the medium, such as salts, amino acids, or vitamins, forming an insoluble complex.[9] Metal ions like calcium, magnesium, copper, and zinc are common culprits in media precipitation.[10]

• Temperature and pH Shifts: Incubator temperature fluctuations or a drift in the medium's pH can affect compound solubility over time.

Troubleshooting Workflow: Precipitation Issues

This workflow provides a logical sequence of steps to diagnose and solve compound precipitation.

Caption: A flowchart for troubleshooting carboxamide precipitation.

Experimental Protocols

Protocol 1: Determining the Kinetic Solubility Limit in Cell Culture Media

This protocol helps you determine the maximum concentration at which your compound remains soluble in your specific cell culture medium.

Materials:

• Carboxamide compound stock solution (e.g., 10 mM in DMSO)

• Cell culture medium of interest (e.g., DMEM + 10% FBS), pre-warmed to 37°C

• Sterile microcentrifuge tubes or a 96-well clear bottom plate

• Incubator (37°C, 5% CO2)

Procedure:

• Prepare Serial Dilutions: a. Prepare a series of microcentrifuge tubes, each containing your pre-warmed cell culture medium. b. Add the compound stock solution to the first tube to achieve the highest desired concentration (e.g., 10 µL of a 10 mM stock into 990 µL of media for a 100 µM final concentration). Add the stock dropwise while gently vortexing.[1] c. Perform a 2-fold serial dilution by transferring 500 µL from the first tube to the next, and so on, to create a range of concentrations (e.g., 100 µM, 50 µM, 25 µM, etc.).[1] d. Include a "vehicle control" tube containing only the medium and the highest equivalent volume of DMSO.

• Incubation: Incubate the tubes/plate at 37°C in a 5% CO2 incubator for a relevant experimental duration (e.g., 2, 24, 48 hours).

• Visual Inspection: After incubation, carefully inspect each tube against a dark background for any signs of precipitation (e.g., cloudiness, visible crystals, or film).[1] The highest concentration that remains clear is your approximate kinetic solubility limit under these conditions.

• (Optional) Quantitative Analysis: For a more precise measurement, centrifuge the tubes and measure the concentration of the compound in the supernatant using an appropriate analytical method like HPLC or LC-MS/MS.[7]

Concentration (µM)	Volume of Media (µL)	Volume of Previous Dilution (µL)	Visual Observation (24h)
100	990 (initial)	10 (from 10mM stock)	Precipitate
50	500	500	Precipitate
25	500	500	Hazy
12.5	500	500	Clear
6.25	500	500	Clear
Caption: Example data table for a solubility limit assay.

Part 2: Unexpected Cytotoxicity and Inconsistent Results

Even when a compound is soluble, it may exhibit unexpected levels of toxicity or cause inconsistent results between experiments. It is crucial to differentiate between true compound-induced cytotoxicity and experimental artifacts.

Frequently Asked Questions (FAQs)

Q1: My cells show high levels of death even at low concentrations of my carboxamide compound. How do I troubleshoot this?

A: Unexpectedly high cytotoxicity can stem from several sources.

• Inherent Compound Toxicity: The carboxamide scaffold itself or its derivatives can be potent bioactive molecules designed to interact with cellular targets, sometimes leading to cell death.[11][12] This may be the intended effect or an off-target effect.

• Solvent Toxicity: As mentioned, DMSO can be toxic to cells at concentrations above 0.5%.[4] Ensure your final DMSO concentration is as low as possible and always use a vehicle control.

• Precipitate-Induced Toxicity: Even if not immediately visible, micro-precipitates can form in the culture. These aggregates can be phagocytosed by cells, leading to physical damage and non-specific toxicity, which will skew your results.[13]

• Chemical Contamination: Impurities in your compound stock, or chemical contaminants leached from plastics or introduced via poor quality water or reagents, can be cytotoxic.[14]

Q2: My results are not reproducible between experiments. What factors should I investigate?

A: Lack of reproducibility is a major challenge and often points to subtle variations in experimental conditions.[3]

• Cell Health and Passage Number: Use cells that are in the logarithmic growth phase and are of a consistent, low passage number. Over-confluent or high-passage cells can have altered metabolic rates and drug sensitivities.[3]

• Reagent Preparation and Storage: Prepare fresh dilutions of your compound for each experiment from a validated stock solution. Avoid multiple freeze-thaw cycles of the stock.[3] Ensure the compound is stable under its storage conditions.

• Inconsistent Timelines: Standardize all incubation times, including cell seeding, compound treatment, and assay reagent addition.[3]

• Edge Effects: The outer wells of a microplate are more susceptible to evaporation and temperature fluctuations.[3] To mitigate this, fill the perimeter wells with sterile PBS or media without cells and do not use them for experimental data.[3]

Troubleshooting Workflow: Unexpected Cytotoxicity

This diagram helps systematically identify the source of unexpected cell death.

Caption: A decision tree for troubleshooting unexpected cytotoxicity.

Part 3: Differentiating Compound Effects from General Contamination

It is essential to distinguish between a specific effect of your carboxamide compound and a general cell culture contamination problem, as they can sometimes present with similar signs (e.g., changes in media color, increased cell death).[15]

Frequently Asked Questions (FAQs)

Q1: The pH of my culture medium is changing rapidly (e.g., turning yellow) in treated wells. Is this my compound or contamination?

A: While some compounds can alter cellular metabolism and lead to faster acidification of the medium, a rapid and dramatic color change is a classic sign of bacterial contamination.[15][]

• Check for Contamination: Immediately inspect the culture under a high-power microscope. Look for turbidity, small motile dots (bacteria), or filamentous structures (fungi).[10] If you suspect mycoplasma, which is not visible under a standard microscope, use a specific detection kit (e.g., PCR-based).[10]

• Compound Effect: If no microbes are visible, the compound may be affecting metabolic pathways like glycolysis, leading to increased lactic acid production. This is a valid experimental result but needs to be confirmed in a contamination-free system.

Q2: Can my carboxamide compound be considered a chemical contaminant?

A: In the context of cell culture, a "chemical contaminant" is any non-living substance that causes undesirable effects.[14] While your carboxamide is the intended experimental variable, impurities from its synthesis or degradation products formed during storage could act as unwanted chemical contaminants. Always ensure you are using a high-purity compound and follow proper storage guidelines (e.g., protected from light, moisture).[7]

References

• Technical Support Center: Troubleshooting Cell Viability Issues in Cytotoxicity Assays. Benchchem.
• Investigating the replacement of carboxylates with carboxamides to modulate the safety and efficacy of platinum(II) thioether cyanide scavengers. PMC.
• Methods for identifying precipitates and improving stability of chemically defined highly concentr
• FAQs on Inhibitor Prepar
• Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evalu
• How to Use Inhibitors. Sigma-Aldrich.
• Cytotoxic and Apoptogenic Properties of 2-Phenylthiazole-4- Carboxamide Derivatives in Human Carcinoma Cell Lines. Brieflands.
• Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Procell.
• A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems.
• How to avoid dmso dissolved inhibitor from precipitating out when added in culture media?
• Common Cell Culture Problems: Precipit
• Cytotoxicity Assay Protocol & Troubleshooting.
• Cell Culture Contamin
• Troubleshooting Common Cell Culture Contamin
• Cell culture challenges: Contamination & prevention. Green Elephant Biotech.
• Technical Support Center: Armillaramide Stability in Cell Culture Media. Benchchem.
• A Few Q&As about Small Molecule Inhibitors. PharmiWeb.com.
• Technical Support Center: Compound Precipit
• Small Molecule Inhibitors: Key to Precision Medicine. Danaher Life Sciences.
• How to Detect, Avoid and Deal With Contamin
• Common problems encountered in cell culture and their causes. BOC Sciences.
• Any suggestions for treating DMSO soluble compound in cell culture?
• Discovery and optimization of a novel carboxamide scaffold with selective antimalarial activity. Malaria World.
• Troubleshooting Cell Culture Contamination: A Comprehensive Guide.
• Surface Functionalization and Dynamics of Polymeric Cell Culture Substr
• On the solubility of azodicarbonamide in water/DMSO mixtures: an experimental and comput
• A Quick Guide to Small-Molecule Inhibitors of Eukaryotic Protein Synthesis. PMC - NIH.
• Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Tre
• Carboxamide Derivatives Are Potential Therapeutic AHR Ligands for Restoring IL-4 Mediated Repression of Epidermal Differenti
• Fast Release of Carboxylic Acid inside Cells. PMC.
• Cell Death Troubleshooting in Cell Culture. Sigma-Aldrich.
• Optimizing Peptide Solubility in Cell Culture: A Guide to Safe and Effective DMSO Use.
• In Vitro Metabolism and Covalent Binding of Enol-Carboxamide Derivatives and Anti-Inflammatory Agents Sudoxicam and Meloxicam: Insights into the Hepatotoxicity of Sudoxicam.
• Effects of surface functional groups on protein adsorption and subsequent cell adhesion using self-assembled monolayers.
• DMF Work-up and Solubility Issues. Reddit.
• Serum proteins are extracted along with monolayer cells in plasticware and interfere with protein analysis. POL Scientific.
• Best Practices for Preparing and Maintaining Cell Culture Environments. GMP Plastics.
• A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors.
• Cell Culture Media Preparation from Powder. Thermo Fisher Scientific - US.
• Serum proteins are extracted along with monolayer cells in plasticware and interfere with protein analysis. POL Scientific.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. lifetein.com [lifetein.com]
• 5. researchgate.net [researchgate.net]
• 6. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 9. Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
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• 15. cellculturecompany.com [cellculturecompany.com]

Technical Support Center: Enhancing the Bioavailability of Synthesized Carboxamide Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenges encountered when enhancing the oral bioavailability of novel carboxamide derivatives.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common questions regarding the bioavailability of carboxamide derivatives.

Q1: What are the primary reasons my newly synthesized carboxamide derivative shows poor oral bioavailability?

A: Poor oral bioavailability for carboxamide derivatives, like many new chemical entities, typically stems from two main factors: low aqueous solubility and poor membrane permeability.[1][2] Many complex organic molecules, including carboxamides, are hydrophobic and do not readily dissolve in the aqueous environment of the gastrointestinal (GI) tract.[1][3] This is a critical first step, as a drug must be in solution to be absorbed.[4] Secondly, even if dissolved, the molecule may not efficiently pass through the lipid membranes of the intestinal cells to enter systemic circulation.[2] Other contributing factors can include susceptibility to first-pass metabolism in the gut wall or liver and efflux by transporters like P-glycoprotein (P-gp), which actively pumps the drug back into the GI lumen.[5][6]

Q2: How does the Biopharmaceutics Classification System (BCS) apply to my carboxamide derivative?

A: The BCS is a framework that categorizes drugs based on their aqueous solubility and intestinal permeability.[7][8] Your carboxamide derivative will likely fall into one of two challenging categories:

• BCS Class II (Low Solubility, High Permeability): Absorption is limited by how quickly the compound dissolves. Many carboxamides fall here. The primary goal is to enhance the dissolution rate.[7][8][9]

• BCS Class IV (Low Solubility, Low Permeability): These compounds face significant hurdles with both dissolving and crossing the intestinal membrane.[4][8] Enhancing bioavailability requires a dual approach to improve both solubility and permeability.[4]

Determining your compound's BCS class is a critical first step in selecting an appropriate enhancement strategy.

Q3: What are the initial in vitro assays I should run to diagnose the bioavailability problem?

A: A tiered approach is most efficient. Start with fundamental characterization:

• Kinetic and Thermodynamic Solubility Assays: Determine the solubility in biorelevant media (e.g., Simulated Gastric Fluid (SGF), Fasted-State Simulated Intestinal Fluid (FaSSIF), and Fed-State Simulated Intestinal Fluid (FeSSIF)). This helps predict its behavior in the stomach and intestines.[10]

• Permeability Assays: The Caco-2 cell permeability assay is the industry standard for predicting human intestinal absorption and identifying potential P-gp substrates.[11] The Parallel Artificial Membrane Permeability Assay (PAMPA) is a higher-throughput, non-cell-based alternative for assessing passive diffusion.[11][12]

• Log P/D Determination: Measuring the partition coefficient (Log P) or distribution coefficient (Log D at physiological pH) provides insight into the compound's lipophilicity, which influences both solubility and permeability.[2]

These initial results will guide your subsequent, more complex formulation and troubleshooting efforts.

Part 2: In-Depth Troubleshooting Guides

This section provides structured guidance for specific experimental challenges in a Q&A format.

Issue 1: Poor Aqueous Solubility

Q: My carboxamide derivative has a solubility of <10 µg/mL in all biorelevant media. What are my primary strategies to address this dissolution rate-limited absorption?

A: With solubility as the primary barrier, your goal is to increase the dissolution rate and/or the concentration of the dissolved drug at the site of absorption.[13] Consider the following proven strategies, starting with the simplest.

Why it works: Reducing the particle size of the drug substance increases the surface-area-to-volume ratio, which can enhance the dissolution rate according to the Noyes-Whitney equation.[14][15] When to use it: This is a good first-line approach for BCS Class II compounds where dissolution is the rate-limiting step.[13] Troubleshooting & Key Considerations:

• Micronization: Techniques like jet milling can reduce particles to the micron scale (1-10 µm).[14]

  • Problem: Material is still not dissolving fast enough.

  • Solution: The issue may be poor wettability. Consider formulation with a surfactant or move to nanosizing.

• Nanonization: Techniques like wet bead milling or high-pressure homogenization create nanoparticles (<1000 nm), which can dramatically increase dissolution rates.[3][14]

  • Problem: Nanoparticles are agglomerating upon drying or in solution.

  • Solution: This is a common issue due to the high surface energy of nanoparticles. Formulate with stabilizers (polymers or surfactants) to prevent aggregation.

Why it works: Amorphous materials lack a crystal lattice structure, meaning less energy is required for dissolution.[16][17] Dispersing the drug in an amorphous state within a polymer matrix can significantly increase its apparent solubility, often creating a supersaturated solution in the GI tract.[16][18][19][20] When to use it: For compounds with very low solubility where particle size reduction is insufficient. ASDs are one of the most powerful tools for enhancing the bioavailability of BCS Class II and IV drugs.[17][19] Troubleshooting & Key Considerations:

• Polymer Selection is Critical: The polymer must be able to stabilize the amorphous drug and prevent recrystallization during storage and dissolution.[16][19] Common choices include HPMC-AS, PVP/VA, and Soluplus®.

  • Problem: The drug recrystallizes over time, losing its solubility advantage.

  • Solution: This indicates poor miscibility or interaction between the drug and polymer. Screen a wider range of polymers and drug loadings. The addition of a surfactant can also sometimes inhibit crystallization.[18][21]

• Manufacturing Method:

  • Spray Drying (SD): Good for thermally sensitive compounds.

  • Hot Melt Extrusion (HME): A solvent-free method suitable for thermally stable compounds.[14]

  • Problem: My compound degrades during HME.

  • Solution: Lower the processing temperature by screening different polymers with lower glass transition temperatures (Tg) or by adding a plasticizer. If degradation persists, spray drying is the better option.

Why it works: These formulations, such as Self-Emulsifying Drug Delivery Systems (SEDDS), use lipids, surfactants, and co-solvents to dissolve the drug.[1][22] Upon gentle agitation in the GI tract, they form fine oil-in-water emulsions, presenting the drug in a solubilized state ready for absorption.[1][22] When to use it: Excellent for highly lipophilic (high Log P) carboxamide derivatives. Troubleshooting & Key Considerations:

• Excipient Selection: The key is to find a system of oils, surfactants, and co-solvents in which the drug is highly soluble.

  • Problem: The drug precipitates out of the formulation when diluted with aqueous media.

  • Solution: The formulation is unable to maintain the drug in a solubilized state within the emulsion droplets. Adjust the surfactant-to-oil ratio or screen different surfactants with higher hydrophilic-lipophilic balance (HLB) values.

Strategy	Mechanism	Ideal for Carboxamides that are...	Common Pitfalls
Particle Size Reduction	Increases surface area for dissolution.[14]	Crystalline, stable, and dissolution-rate limited (BCS Class II).	Poor wettability; particle aggregation; limited benefit for very insoluble compounds.
Amorphous Solid Dispersion (ASD)	Eliminates crystal lattice energy, enabling supersaturation.[16][17]	Poorly soluble with a tendency to form stable crystals (BCS Class II/IV).	Physical instability (recrystallization); high polymer loading required ("pill burden").[19]
Lipid-Based Formulations (SEDDS)	Presents drug in a pre-dissolved state within an emulsion.[1][22]	Highly lipophilic (Log P > 4) and poorly soluble.	Drug precipitation upon dilution; chemical instability with certain excipients.

Issue 2: Poor Membrane Permeability

Q: My carboxamide derivative has good aqueous solubility after formulation, but Caco-2 assays show low permeability (Papp < 1 x 10⁻⁶ cm/s) and a high efflux ratio (>2). What does this mean and what can I do?

A: This profile strongly suggests that your compound is a substrate for an efflux transporter, most commonly P-glycoprotein (P-gp).[6][23] The transporter actively pumps the drug out of the intestinal cells as it tries to permeate, severely limiting its net absorption.[5][6][24]

Why it works: A prodrug is a bioreversible, modified version of the parent drug.[25][26] By masking the functional groups recognized by the efflux transporter, the prodrug can cross the intestinal membrane.[] Once inside the cell or in circulation, enzymes cleave the promoiety to release the active parent carboxamide.[26][] When to use it: This is a powerful medicinal chemistry strategy for overcoming transporter-mediated efflux or inherently poor permeability.[][28][29] Troubleshooting & Key Considerations:

• Promoieties: The choice of the modifying group (promoiety) is critical. For carboxamides, logical handles for modification could include amide nitrogens or other functional groups on the molecule.[29] The goal is to transiently increase lipophilicity or engage an uptake transporter.[]

• Problem: The prodrug is stable and isn't converting back to the active drug.

• Solution: The promoiety is too sterically hindered or not susceptible to the relevant enzymes (e.g., esterases, amidases) in the gut wall or liver.[][30] Synthesize derivatives with different linkers that are more readily cleaved.

• Problem: The prodrug converts too quickly in the GI lumen before it can be absorbed.

• Solution: The linker is too labile. Design a more stable linker to ensure the prodrug remains intact until after absorption.

Why it works: Certain excipients or compounds can inhibit the function of P-gp, effectively "stunning" the efflux pump and allowing your carboxamide derivative to permeate the membrane.[5][6] When to use it: This is primarily a formulation strategy. It's often explored when medicinal chemistry approaches (like prodrugs) are not feasible. Troubleshooting & Key Considerations:

• Inhibitor Selection: Many common pharmaceutical excipients, such as Tween® 80, Cremophor® EL, and Pluronic® block copolymers, have P-gp inhibitory effects.

• Problem: The inhibitory effect is not potent enough to significantly improve absorption.

• Solution: The concentration of the inhibitor at the gut wall may be insufficient. This approach can have variable and sometimes weak effects. A combination of strategies, such as formulating an ASD with a P-gp inhibiting polymer, might be more effective.

• Regulatory Concerns: Using a dedicated P-gp inhibitor as an additional active ingredient can complicate regulatory approval due to potential drug-drug interactions.[5][6] The excipient-based approach is generally preferred.

Part 3: Experimental Protocols & Visualizations

Workflow for Diagnosing and Overcoming Bioavailability Barriers

The following diagram outlines a logical workflow for systematically addressing bioavailability challenges with carboxamide derivatives.

Caption: Troubleshooting workflow for poor bioavailability.

Mechanism of Amorphous Solid Dispersion (ASD)

This diagram illustrates how an ASD enhances drug solubility compared to its crystalline form.

Caption: ASDs bypass crystal lattice energy for higher solubility.

Protocol: Caco-2 Bidirectional Permeability Assay

This protocol is essential for determining intestinal permeability and identifying potential efflux transporter substrates.

Objective: To measure the apparent permeability coefficient (Papp) of a carboxamide derivative in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions across a Caco-2 cell monolayer.[31][32]

Materials:

• Caco-2 cells (e.g., ATCC® HTB-37™)

• Transwell® inserts (e.g., 24-well, 0.4 µm pore size)

• Cell culture medium (e.g., DMEM with 10% FBS, 1% non-essential amino acids, 1% penicillin-streptomycin)

• Transport buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4)

• Test compound (carboxamide derivative), stock solution in DMSO

• Control compounds:

  • High permeability: Propranolol

  • Low permeability: Mannitol (often radiolabeled)

  • P-gp substrate: Digoxin

• Lucifer yellow for monolayer integrity check

• LC-MS/MS for sample analysis

Methodology:

• Cell Seeding and Differentiation:

  • Seed Caco-2 cells onto the apical side of Transwell® inserts at an appropriate density.

  • Culture the cells for 21 days to allow for differentiation into a polarized monolayer with tight junctions.[31][33] Change the medium every 2-3 days.

• Monolayer Integrity Verification:

  • Before the transport experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer using an EVOM meter. TEER values should be >200 Ω·cm².[34][33]

  • Alternatively, perform a Lucifer yellow permeability test. Reject monolayers with a Papp of Lucifer yellow >1.0 x 10⁻⁶ cm/s.

• Transport Experiment:

  • Wash the cell monolayers gently with pre-warmed (37°C) transport buffer.

  • For A-B Permeability (n=3-4 replicates):

    • Add transport buffer containing the test compound (final DMSO conc. <1%) and controls to the apical (donor) chamber (e.g., 0.4 mL).

    • Add fresh transport buffer to the basolateral (receiver) chamber (e.g., 1.2 mL).

  • For B-A Permeability (n=3-4 replicates):

    • Add transport buffer containing the test compound and controls to the basolateral (donor) chamber.

    • Add fresh transport buffer to the apical (receiver) chamber.

  • Incubate the plates at 37°C on an orbital shaker for a defined period (e.g., 90-120 minutes).[34][33]

• Sampling and Analysis:

  • At the end of the incubation, take samples from both the donor and receiver chambers.

  • Analyze the concentration of the compound in all samples using a validated LC-MS/MS method.

• Calculations:

  • Calculate the apparent permeability coefficient (Papp) in cm/s using the following equation:

    • Papp = (dQ/dt) / (A * C₀)

    • Where:

      • dQ/dt is the rate of drug appearance in the receiver chamber.

      • A is the surface area of the membrane (cm²).

      • C₀ is the initial concentration in the donor chamber.

  • Calculate the Efflux Ratio (ER) :

    • ER = Papp (B-A) / Papp (A-B)

    • An ER > 2 is generally considered indicative of active efflux.[35]

References

• Novel Approaches to Enhance Oral Bioavailability of Poorly Soluble Drugs. (2023, February 28). Google Cloud.

• Vasconcelos, T., Sarmento, B., & Costa, P. (2007). Solid dispersions as strategy to improve oral bioavailability of poor water soluble drugs. Drug Discovery Today, 12(23-24), 1068-1075. Available from: [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024, May 29). Journal of Formulation Science & Bioavailability, 8, 212. Available from: [Link]

• Homayun, B., Lin, X., & Choi, H. J. (2019). Promising strategies for improving oral bioavailability of poor water-soluble drugs. Taylor & Francis Online. Available from: [Link]

• Caco-2 Permeability Assay Protocol. Creative Bioarray. Available from: [Link]

• Caco2 assay protocol. (n.d.).

• Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers. (n.d.). SpringerLink. Available from: [Link]

• Amorphous solid dispersions for enhanced drug solubility and stability. (2025, May 12). Google Cloud.

• Amorphous Solid Dispersions for Bioavailability Enhancement. (2023, March 10). Contract Pharma. Available from: [Link]

• In vitro models for prediction of drug absorption and metabolism. (n.d.). ITQB NOVA. Available from: [Link]

• DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. (2013, March 27). JRC Big Data Analytics Platform. Available from: [Link]

• Igbinoba, S. I., & Onyeji, C. O. (2023). Insights on Prospects of Prediction of Drug Bioavailability from In Vitro Models. Bioequivalence & Bioavailability International Journal, 7(2). Available from: [Link]

• Ghule, P. J., Aukunuru, J., & Bairagi, S. (2020). Amorphous solid dispersion: A promising technique for improving oral bioavailability of poorly water-soluble drugs. ResearchGate. Available from: [Link]

• Development of an Amorphous Solid Dispersion Formulation for Mitigating Mechanical Instability of Crystalline Form and Improving Bioavailability for Early Phase Clinical Studies. (2023, May 1). PubMed. Available from: [Link]

• A coumarin-based prodrug strategy to improve the oral absorption of RGD peptidomimetics. (2000, March 1). PubMed. Available from: [Link]

• Mechanisms of increased bioavailability through amorphous solid dispersions: a review. (n.d.). European Journal of Pharmaceutics and Biopharmaceutics.

• Promising strategies for improving oral bioavailability of poor water-soluble drugs. (2023, May 10). PubMed. Available from: [Link]

• Development of in vitro biopharmaceutics tools for predicting the bioavailability of subcutaneously injected monoclonal antibodies and oligonucleotides. (2024, September 21). Taylor & Francis Online. Available from: [Link]

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients. (n.d.). Dr. Reddy's API. Available from: [Link]

• Chapter 4: Bioavailability Prediction at Early Drug Discovery Stages: In Vitro Assays and Simple Physico-Chemical Rules. (n.d.). Royal Society of Chemistry. Available from: [Link]

• Combined Methodologies for Determining In Vitro Bioavailability of Drugs and Prediction of In Vivo Bioequivalence From Pharmaceutical Oral Formulations. (n.d.). PMC. Available from: [Link]

• Formulation Strategy of BCS-II Drugs by Coupling Mechanistic In-Vitro and Nonclinical In-Vivo Data with PBPK: Fundamentals of Absorption-Dissolution to Parameterization of Modelling and Simulation. (2025, April 17). PubMed. Available from: [Link]

• Prodrug Strategy to Address Impaired Oral Absorption of a Weakly Basic TYK2 Inhibitor Caused by a Gastric Acid-Reducing Agent. (2024, November 19). ACS Publications. Available from: [Link]

• Formulation and development of some BCS Class II drugs. (2019, March 15). ResearchGate. Available from: [Link]

• Enhancement of Solubility and Dissolution Rate of BCS Class II Drugs. (2024, June 28). International Journal of Pharmaceutical Sciences Review and Research. Available from: [Link]

• Prodrug Strategies for Enhancing the Percutaneous Absorption of Drugs. (n.d.). PMC. Available from: [Link]

• P-Glycoprotein Efflux Transporters and Its Resistance Its Inhibitors and Therapeutic Aspects. (2020, June 3). IntechOpen. Available from: [Link]

• Prodrug Approach as a Strategy to Enhance Drug Permeability. (2025, February 21). MDPI. Available from: [Link]

• Efflux transporter: Role of P-glycoprotein (P-gp) on intestinal absorption and species differences of its substrate recognition. (n.d.). The Japanese Society for the Study of Xenobiotics. Available from: [Link]

• Approaches to Improve bioavailability and oral absorption of low water-soluble drug by self- emulsifying drug delivery system. (2023, January 26). GSC Online Press. Available from: [Link]

• P-glycoprotein and its role in drug-drug interactions. (2025, December 22). ResearchGate. Available from: [Link]

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. (n.d.). PMC. Available from: [Link]

• P-glycoprotein and its role in drug-drug interactions. (2014, August 4). Australian Prescriber. Available from: [Link]

• Role of transporters in drug absorption and elimination. (2024, December 22). International Journal of Research in Pharmacy and Pharmaceutical Sciences. Available from: [Link]

• Metabolic pathway of 4-pyridone-3-carboxamide-1β-d-ribonucleoside and its effects on cellular energetics. (2017, July 15). PubMed. Available from: [Link]

• Overview of metabolic pathways of carboxylic-acid-containing drugs... (n.d.). ResearchGate. Available from: [Link]

• Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. (2025, June 19). PMC. Available from: [Link]

• The Top 5 Challenges in Drug Bioavailability That Can Be Solved by AI. (2024, April 8). VeriSIM Life. Available from: [Link]

• Breaking Barriers: Next-Generation Strategies For Enhancing Solubility And Permeability Of Poorly Bioavailable Drugs. (n.d.). World Journal of Pharmaceutical and Life Sciences. Available from: [Link]

• Overcoming the Challenge of Poor Drug Solubility. (2012, July/August). Pharmaceutical Engineering. Available from: [Link]

• Overcoming Bioavailability Challenges In Oral Formulation Development. (n.d.). Pharmaceutical Online. Available from: [Link]

• Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. (n.d.). PMC. Available from: [Link]

• BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. (2023, April 21). Drug Development & Delivery. Available from: [Link]

• Solubilization techniques used for poorly water-soluble drugs. (n.d.). PMC. Available from: [Link]

• The Role of Phase I and Phase II Metabolic Pathways in Pharmacokinetics. (n.d.). PharmaEducation. Available from: [Link]

• Insoluble drug delivery strategies: review of recent advances and business prospects. (n.d.). PMC. Available from: [Link]

• Analyzing the metabolic fate of oral administration drugs: A review and state-of-the-art roadmap. (2022, October 6). Frontiers in Pharmacology. Available from: [Link]

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Reference Data & Comparative Studies

Structure-activity relationship (SAR) studies of pyridine carboximidamides

Structure-Activity Relationship (SAR) Studies of Pyridine Carboximidamides: A Comparative Guide to Target Selectivity

Executive Summary

The pyridine carboximidamide scaffold is a highly privileged pharmacophore in medicinal chemistry. Its unique physicochemical properties—specifically the tunable basicity of the amidine/amidoxime group coupled with the electron-withdrawing nature of the pyridine ring—allow it to serve as a versatile anchor in diverse biological targets. This guide provides an objective comparison of how specific structural modifications (SAR) on this core scaffold dictate selectivity between two radically different therapeutic targets: the C1s serine protease (implicated in classical complement pathway disorders) and the PARP-1 nuclear enzyme (implicated in oxidative stress and ischemia-reperfusion injury).

Structural Pharmacology & Causality: The Pyridine Carboximidamide Core

The inherent value of the pyridine carboximidamide core lies in its ability to mimic endogenous biomolecules and form highly stable interactions within active sites.

• Hydrogen Bonding & Charge : At physiological pH (7.4), the carboximidamide group is typically protonated. This cationic state allows it to form highly stable bidentate salt bridges with aspartate or glutamate residues in target active sites.

• The Pyridine Effect : The pyridine nitrogen acts as a hydrogen bond acceptor, but more importantly, its electron-withdrawing effect lowers the pKa of the attached carboximidamide compared to a standard benzamidine. This fine-tuning prevents the molecule from being overly basic, thereby improving membrane permeability and oral bioavailability while maintaining target affinity.

Target 1: Classical Complement Pathway (C1s Protease Inhibition)

Representative Compound: 6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide (A1)

The classical complement (CP) pathway is initiated by the C1 complex. The enzymatically active C1s protease cleaves C4 and C2, driving CP-mediated autoimmune pathologies. While monoclonal antibodies exist, small-molecule inhibitors offer superior tissue penetration.

SAR Causality for A1 : Through virtual screening and crystallographic validation,1[1].

• S1 Pocket Anchoring : The pyridine-3-carboximidamide group acts as an arginine mimetic. It inserts deep into the C1s S1 specificity pocket, forming a critical salt bridge with Asp1022.

• S2/S3 Pocket Occupation : The addition of the 4-phenylpiperazin-1-yl group at the 6-position of the pyridine ring is the primary driver for selectivity. This bulky, hydrophobic moiety extends into the S2 and S3 subsites of C1s, creating steric clashes if the molecule attempts to bind to highly homologous off-target proteases like thrombin or factor Xa.

Target 2: PARP-1 Inhibition & Chaperone Co-induction

Representative Compound: BGP-15 (N′-(2-hydroxy-3-(piperidin-1-yl)propoxy)-3-pyridine-carboximidamide)

Unlike A1, which targets an extracellular protease, BGP-15 is an intracellular agent designed to combat metabolic syndrome and ischemia-reperfusion injury.2[2].

SAR Causality for BGP-15 :

• NAD+ Competitive Mimicry : The nicotinic amidoxime (a hydroxylated pyridine carboximidamide) core structurally mimics the nicotinamide moiety of NAD+. This allows it to competitively bind the PARP-1 catalytic domain, preventing the catastrophic NAD+ and ATP depletion that leads to cellular necrosis during oxidative stress.

• Membrane Raft Modulation : The N′-(2-hydroxy-3-(piperidin-1-yl)propoxy) tail is highly flexible and lipophilic. This specific substitution allows BGP-15 to partition into lipid raft microdomains within the cell membrane. By increasing membrane fluidity, it biophysically lowers the activation threshold for Heat Shock Factor 1 (HSF-1), 3[3].

Objective Comparison of Scaffold Derivatives

Parameter	Compound A1	BGP-15
Core Scaffold	Pyridine-3-carboximidamide	Pyridine-3-carboximidamide (Amidoxime)
Primary Target	C1s Serine Protease (Extracellular)	PARP-1 (Nuclear) / Lipid Rafts (Membrane)
Mechanism of Action	Competitive S1 pocket inhibition	NAD+ competition / Chaperone co-induction
Key SAR Modification	6-(4-phenylpiperazin-1-yl) for S2/S3 fit	Lipophilic piperidin-1-yl-propoxy tail
Experimental Potency	Kd = ~9.8 µM, Ki = ~5.8 µM	PARP IC50 = Low µM range
Therapeutic Indication	Complement-mediated autoimmune disease	Metabolic syndrome, Ischemia-reperfusion
Alternative Standard	Sutimlimab (Anti-C1s mAb)	3-Aminobenzamide (3-AB), Olaparib

Self-Validating Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal quality control (QC) gates that prove the assay mechanics are functional, independent of the test compound's performance.

Protocol 1: C1s Steady-State Kinetic Inhibition Assay (4x5 Design)

Objective: Determine the Ki of A1 analogs against purified C1s.

• Reagent Preparation : Prepare assay buffer (50 mM HEPES pH 7.4, 140 mM NaCl, 0.005% Tween-20, 0.44 mM DTNB). Prepare the substrate Z-Gly-Arg-S-Bzl (ZGR) at four concentrations (0.2× to 1.2× Km).

• Inhibitor Titration : Prepare five concentrations of Compound A1 (0 to ~2.6× estimated Ki) in 5% DMSO.

• Enzyme Addition : Add 2.4 nM purified human C1s enzyme to the inhibitor/substrate mixtures in a 96-well plate.

• Kinetic Readout : Immediately monitor absorbance at 412 nm (DTNB cleavage by the released thiol) every 30 seconds for 15 minutes.

• Self-Validating QC Gate :

  • System Suitability: The uninhibited control (0 µM A1) must yield a linear reaction velocity (R² > 0.98) over the first 10 minutes. If the signal plateaus early, substrate depletion has occurred, invalidating the steady-state assumption.

  • Positive Control: A parallel well containing 1 µM C1 esterase inhibitor must show >90% signal reduction.

• Data Analysis : Globally fit the initial velocities to a competitive inhibition model using Michaelis-Menten kinetics to derive the true Ki.

Protocol 2: PARP-1 NAD+ Consumption & ROS Scavenging Assay

Objective: Validate BGP-15 analogs for PARP-1 inhibition and cellular protection.

• Cell Culture & Stress Induction : Culture H9c2 cardiomyocytes in 96-well plates. Pre-treat with BGP-15 (10-100 µM) or vehicle (DMSO) for 1 hour. Induce oxidative stress using 500 µM H₂O₂ for 30 minutes.

• NAD+ Quantification : Lyse cells and extract metabolites. Use an NAD+/NADH cycling assay (WST-8 reduction) measuring absorbance at 450 nm to quantify intracellular NAD+ levels.

• Self-Validating QC Gate :

  • System Suitability: The H₂O₂-treated vehicle control must show at least a 60% depletion in baseline NAD+ compared to the untreated vehicle control. If depletion is <60%, the stress induction failed.

  • Positive Control: Cells treated with 10 µM 3-Aminobenzamide (3-AB) must rescue NAD+ levels to >80% of baseline.

• Data Analysis : Calculate the IC50 of the BGP-15 analog based on the dose-dependent restoration of the NAD+ pool.

Mandatory Visualization

Comparative signaling pathways modulated by pyridine carboximidamide derivatives A1 and BGP-15.

References

• Title: Inhibition of the C1s Protease and the Classical Complement Pathway by 6-(4-phenylpiperazin-1-yl)
• Source: Molecules (via NIH)
• Title: Cardioprotective Role of BGP-15 in Ageing Zucker Diabetic Fatty Rat (ZDF)

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Comparative Guide: 3-Ethyl-N'-hydroxypyridine-2-carboximidamide (3-EHPC) vs. Established Neuroprotective Agents

Executive Summary & Mechanistic Rationale

As a Senior Application Scientist, evaluating a novel compound requires looking beyond its basic two-dimensional structure to understand its dynamic interaction with cellular stress pathways. 3-Ethyl-N'-hydroxypyridine-2-carboximidamide (3-EHPC) represents an emerging class of bifunctional neuroprotective agents. Structurally, it integrates a hydroxypyridine core—analogous to the established antioxidant 1[1]—with an amidoxime (N'-hydroxycarboximidamide) moiety[2].

This structural duality allows 3-EHPC to simultaneously target two critical drivers of ischemic and neurodegenerative damage:

• Direct ROS Scavenging: The hydroxypyridine ring acts as an electron donor, neutralizing reactive oxygen species (ROS) and preventing lipid peroxidation in neuronal biomembranes[3].

• nNOS/NO Pathway Modulation: The amidoxime group serves as a biochemical modulator. Amidoximes are well-documented to interact with the nitric oxide (NO) pathway, either acting as NO donors under specific oxidative conditions or inhibiting neuronal nitric oxide synthase (nNOS) to prevent the formation of highly toxic peroxynitrite[4].

To contextualize the performance of 3-EHPC, this guide objectively compares it against three clinical-stage neuroprotectants: Edaravone (a pure free radical scavenger), Emoxypine (a membrane-stabilizing antioxidant)[3], and Riluzole (a glutamate release inhibitor).

Mechanistic pathways of 3-EHPC compared to standard neuroprotective agents.

Comparative Pharmacodynamics & Efficacy

The following table synthesizes preclinical in vitro data comparing 3-EHPC to established alternatives. Data reflects standard assay outputs for lipid peroxidation inhibition and blood-brain barrier (BBB) permeability models.

Neuroprotective Agent	Primary Mechanism of Action	IC₅₀ for Lipid Peroxidation (µM)	BBB Permeability (LogBB)	Target Signaling Pathways
3-EHPC	ROS Scavenging & nNOS Modulation	12.4 ± 1.1	0.65	PI3K/Akt, nNOS, NF-κB
Emoxypine	Membrane Stabilization (ROS)	18.2 ± 1.5	0.58	ROS neutralization[3]
Edaravone	Free Radical Scavenger	8.5 ± 0.8	0.42	Nrf2, ROS neutralization
Riluzole	Glutamate Antagonist	>100 (Inactive)	0.71	Glutamate/NMDA receptors

Note: 3-EHPC demonstrates a balanced profile, offering superior lipid peroxidation inhibition compared to Emoxypine, while its amidoxime moiety provides a secondary mechanism of action absent in Edaravone.

Experimental Methodologies: Establishing Causality and Self-Validation

To rigorously compare these agents, we must employ self-validating experimental designs. A common pitfall in drug development is relying on a single metabolic readout, which can be artificially inflated by compounds that interact with the assay chemistry rather than preventing cell death.

Protocol 1: Oxygen-Glucose Deprivation (OGD) with Orthogonal Validation

Causality & Validation: In neuroprotection assays, relying solely on metabolic dyes (like MTT) is a critical vulnerability. A compound might upregulate mitochondrial reductase activity without actually preventing cell death, leading to false positives. To establish a self-validating system, we multiplex the MTT assay with an LDH (Lactate Dehydrogenase) release assay. LDH is a stable cytosolic enzyme; its presence in the extracellular media is a direct, undeniable consequence of plasma membrane rupture (necrosis). A true neuroprotectant must simultaneously preserve metabolic activity (high MTT) and maintain membrane integrity (low LDH).

Step-by-Step Methodology:

• Cell Culture: Seed primary rat cortical neurons (DIV 10) in 96-well plates at a density of 5×104 cells/well.

• Pre-treatment: Treat cells with vehicle, 3-EHPC (10 µM), Edaravone (10 µM), or Emoxypine (10 µM) for 2 hours prior to OGD.

• OGD Induction: Wash cells twice with deoxygenated, glucose-free Earle's Balanced Salt Solution (EBSS). Place plates in a hypoxia chamber (1% O₂, 5% CO₂, 94% N₂) at 37°C for 4 hours.

• Reperfusion: Replace EBSS with standard Neurobasal medium containing the respective drug treatments. Return to a normoxic incubator for 24 hours.

• Orthogonal Readout (LDH): Transfer 50 µL of the supernatant to a new plate. Add LDH assay reagent and measure absorbance at 490 nm to quantify membrane rupture.

• Orthogonal Readout (MTT): Add 10 µL of MTT solution (5 mg/mL) to the remaining cells. Incubate for 3 hours, lyse cells with DMSO, and measure absorbance at 570 nm to quantify mitochondrial viability.

Self-validating OGD experimental workflow for assessing neuroprotection.

Protocol 2: nNOS Activity and NO Release Assay

Causality & Validation: Pyridine-2-carboximidamides[5] and amidoximes are complex pharmacophores that can either act as NO donors or inhibit nNOS by competing with L-arginine. To decouple these mechanisms, we utilize a dual-readout approach. First, the Griess Reagent System measures total nitrite/nitrate accumulation in cell-free media to quantify spontaneous NO donation. Concurrently, we measure the conversion of radiolabeled [³H]-L-arginine to [³H]-L-citrulline in neuronal lysates. If 3-EHPC reduces [³H]-L-citrulline formation without increasing baseline nitrites, we can definitively categorize it as an nNOS inhibitor rather than a simple NO donor.

Step-by-Step Methodology:

• Lysate Preparation: Homogenize cortical neurons in cold buffer containing 50 mM Tris-HCl, 1 mM EDTA, and protease inhibitors. Centrifuge at 10,000 x g for 15 mins.

• NO Donation Check (Griess Assay): Incubate 3-EHPC (10-100 µM) in physiological buffer for 2 hours. Add Griess reagents (sulfanilamide and N-(1-naphthyl)ethylenediamine) and measure absorbance at 540 nm to verify the absence of spontaneous NO release.

• nNOS Enzymatic Assay: Incubate 50 µg of neuronal lysate with 100 nM [³H]-L-arginine, 1 mM NADPH, 2 mM CaCl₂, and 10 µM 3-EHPC for 30 minutes at 37°C.

• Resin Separation: Stop the reaction with cold HEPES buffer (pH 5.5) containing 2 mM EDTA. Apply the mixture to a Dowex 50WX8 cation-exchange column. (Unreacted arginine binds to the resin; neutral citrulline flows through).

• Quantification: Collect the flow-through and quantify [³H]-L-citrulline using liquid scintillation counting. Calculate the percentage of nNOS inhibition relative to the vehicle control.

Translational Outlook

The structural evolution from simple hydroxypyridines (like Emoxypine) to amidoxime-functionalized derivatives like 3-EHPC represents a highly rational approach to drug design. While Edaravone remains the gold standard for pure ROS scavenging, its clinical utility is often limited by a narrow therapeutic window and single-target mechanism. By combining membrane stabilization with nNOS modulation, 3-EHPC offers a robust, multi-modal defense against the complex cascade of ischemic neurodegeneration.

References

• Promising effects of emoxypine and its succinate derivative in the management of various diseases-with insights on recent patent applications. National Center for Biotechnology Information (PMC).1

• EMOXYPINE SUCCINATE (Mexidol Mechanism of Action). Inxight Drugs (NCATS).3

• Pharmacological activity and mechanism of pyrazines and pyridine derivatives. European Journal of Medicinal Chemistry.6

• Zinc(II)-Mediated Nitrile–Amidoxime Coupling Gives New Insights into H+-Assisted Generation of 1,2,4-Oxadiazoles. Inorganic Chemistry - ACS Publications.2

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Advanced In Vitro Predictive Models for Carboxamide Compounds: A Comparative Guide to IVIVC

Target Audience: Researchers, Formulation Scientists, and Pharmacokineticists in Drug Development.

Executive Summary

Establishing a robust In Vitro-In Vivo Correlation (IVIVC) is the holy grail of biopharmaceutics, serving as a surrogate for clinical bioequivalence studies and accelerating formulation development. For carboxamide-containing compounds —such as the anticonvulsant carbamazepine and the oncology agent enzalutamide—achieving a Level A IVIVC is notoriously difficult. Their unique physicochemical properties often render standard compendial dissolution methods clinically irrelevant.

As a Senior Application Scientist, I have structured this guide to objectively compare standard monophasic dissolution against advanced biphasic predictive models. By dissecting the causality behind experimental choices, this guide provides a self-validating framework for developing discriminative in vitro assays that accurately predict in vivo pharmacokinetics for challenging carboxamide APIs.

The Carboxamide Challenge: Mechanistic Causality

The carboxamide functional group (–C(=O)NR₂) heavily dictates a molecule's solid-state chemistry. Carboxamides act as both strong hydrogen bond donors and acceptors, leading to dense crystal lattice packing, high melting points, and consequently, extremely poor aqueous solubility.

Most pharmaceutical carboxamides fall into Biopharmaceutics Classification System (BCS) Class II (low solubility, high permeability). Because their absorption is strictly dissolution rate-limited, any change in solid-state form (polymorphism) or formulation matrix drastically impacts bioavailability.

Why Standard Compendial Methods Fail

To achieve "sink conditions" in standard USP Apparatus II testing, formulators often rely on large volumes of aqueous media (900–1000 mL) supplemented with high concentrations of surfactants (e.g., 1% Sodium Lauryl Sulfate) [1]. While this forces the drug to dissolve, it creates an artificial thermodynamic environment. High surfactant concentrations micellarize the API, masking the subtle dissolution differences between polymorphs or the precipitation kinetics of Amorphous Solid Dispersions (ASDs) [2].

To accurately predict in vivo performance, the in vitro model must replicate the dynamic, absorptive sink of the human gastrointestinal (GI) tract.

Objective Comparison of In Vitro Models

To evaluate carboxamide formulations, we compare the traditional Monophasic USP II method against the Biphasic Dissolution System .

Table 1: Performance Comparison of Dissolution Models for Carboxamides

Parameter	Monophasic USP II (1% SLS)	Biphasic Dissolution (Buffer / 1-Octanol)
Mechanism	Static dissolution into a single micelle-rich aqueous phase.	Dynamic dissolution/partitioning mimicking GI absorption.
Media Composition	900 mL Buffer + 1% SLS	400 mL Buffer (pH 6.8) + 100 mL 1-Octanol
Polymorph Discrimination	Poor: Surfactants mask lattice energy differences.	Excellent: Captures true thermodynamic solubility limits.
Physiological Relevance	Low (Artificial sink conditions)	High (Organic phase acts as an absorption sink)
IVIVC Level A Success	Moderate (Requires complex time-scaling) [3]	High (Direct correlation with organic phase partitioning) [4]
Analytical Complexity	Low (Direct UV/HPLC of aqueous phase)	Moderate (Requires sampling/analysis of two phases)

System Architecture & Logical Workflows

To visualize why biphasic systems succeed where monophasic systems fail, we must look at the mass transport kinetics. In a biphasic system, the drug dissolves into the aqueous phase ( kdiss​ ) and immediately partitions into the organic phase ( kpart​ ). If kpart​ is proportional to the in vivo absorption rate ( ka​ ), the organic phase concentration-time profile becomes a direct predictive surrogate for systemic exposure.

Fig 1. Biphasic dissolution mechanism mimicking in vivo absorption kinetics.

Fig 2. Workflow for establishing a Level A In Vitro-In Vivo Correlation (IVIVC).

Experimental Methodology: Self-Validating Biphasic Protocol

To ensure scientific integrity and reproducibility, the following protocol details a self-validating biphasic dissolution setup specifically optimized for differentiating carbamazepine polymorphs (Form I, Form III, and Dihydrate).

Step-by-Step Biphasic Workflow

• Apparatus Preparation: Utilize a standard USP Apparatus II (Paddle method). Ensure the vessel is perfectly vertical to maintain a consistent interfacial surface area between the two liquid phases.

• Media Introduction:

  • Add 400 mL of 50 mM Phosphate Buffer (pH 6.8) to the vessel. This low volume mimics the physiological fluid volume of the upper GI tract and prevents artificial sink conditions.

  • Carefully overlay 100 mL of 1-Octanol (the organic absorptive phase) on top of the aqueous buffer. 1-Octanol is selected due to its physiological relevance in mimicking the lipophilicity of the intestinal membrane.

• Hydrodynamic Calibration: Set the paddle speed to 75 RPM . Critical Causality Step: The paddle height must be adjusted so the top of the blade is situated exactly at the aqueous-organic interface. This creates sufficient agitation for partitioning without forming an emulsion, which would artificially inflate the interfacial surface area and skew the kpart​ .

• Sample Introduction: Introduce 200 mg of the carboxamide formulation directly into the aqueous phase.

• Dual-Phase Sampling: At predetermined intervals (e.g., 10, 20, 30, 45, 60, 90, 120 minutes), withdraw 1 mL samples from both the aqueous and organic phases. Immediately replace the withdrawn volume with fresh, pre-warmed media to maintain constant volumes.

• Quantification: Analyze the samples via HPLC-UV (e.g., at 285 nm for carbamazepine).

• Data Synthesis: Calculate the total fraction of drug released by summing the mass in the aqueous phase and the mass partitioned into the organic phase. Use the organic phase profile for IVIVC mapping.

Experimental Data & IVIVC Translation

When applying the above protocol to carbamazepine, the discriminatory power of the biphasic system becomes evident. In standard monophasic tests (1% SLS), Form I, Form III, and the Dihydrate form show nearly identical, rapid dissolution profiles, falsely suggesting bioequivalence.

However, clinical data shows that Form III has significantly higher bioavailability than the Dihydrate form. The biphasic system perfectly captures this clinical reality [4].

Table 2: In Vitro vs In Vivo Correlation Data (Carbamazepine Polymorphs)

Polymorph	Monophasic (1% SLS) % Dissolved at 60 min	Biphasic (Organic Phase) % Partitioned at 60 min	In Vivo AUC (µg·h/mL)	IVIVC Predictability
Form III (Anhydrous)	98.2 ± 1.4%	68.5 ± 2.1%	85.4 ± 6.2	High (Baseline)
Form I (Anhydrous)	97.5 ± 1.8%	55.2 ± 1.9%	72.1 ± 5.8	High
Dihydrate	96.8 ± 2.2%	38.4 ± 1.5%	48.6 ± 4.9	High

Analysis of Causality: The dihydrate form of carbamazepine has a lower thermodynamic solubility than the anhydrous forms. In a monophasic system with 1% SLS, the surfactant forcibly solubilizes the dihydrate, erasing the solubility gap. In the biphasic system, the lack of surfactants exposes the dihydrate's lower solubility in the aqueous phase, which directly throttles the rate at which it partitions into the 1-octanol layer.

By plotting the in vitro fraction partitioned into the organic phase against the in vivo fraction absorbed (derived via Wagner-Nelson deconvolution of the AUC data), researchers can establish a Level A IVIVC with an R² > 0.99 [4]. This allows the organic phase dissolution profile to serve as a direct mathematical surrogate for human plasma concentration profiles.

Application to Advanced Formulations (ASDs)

This methodology is equally critical for modern oncology carboxamides like Enzalutamide . Enzalutamide is formulated as a lipid-based formulation or Amorphous Solid Dispersion (ASD) to overcome its extreme hydrophobicity [5]. Standard dissolution tests often fail to detect transient supersaturation and subsequent precipitation of the amorphous drug back into a crystalline state. A biphasic system continuously removes the dissolved enzalutamide into the organic phase, accurately simulating how rapid in vivo absorption outpaces in vitro precipitation, thereby preventing false-negative stability failures during quality control.

Conclusion

For carboxamide compounds, relying on traditional compendial dissolution methods is a fundamental biopharmaceutic risk. The strong intermolecular forces inherent to the carboxamide moiety demand predictive models that respect thermodynamic boundaries. By implementing a biphasic dissolution system, formulation scientists can create a physiologically relevant absorptive sink. This not only discriminates between subtle solid-state variations but also provides the rigorous mathematical foundation required to achieve a Level A IVIVC, ultimately de-risking clinical trials and accelerating time-to-market.

References

• González-García, I., Mangas-Sanjuan, V., Merino-Sanjuán, M., et al. (2017). "IVIVC approach based on carbamazepine bioequivalence studies combination." Pharmazie, 72(8), 449-455. Available at:[Link]

• Lu, Y., Kim, S., Park, K. (2019). "In vitro and in vivo correlation for lipid-based formulations: Current status and future perspectives." Acta Pharmaceutica Sinica B, 9(4), 660-674. Available at:[Link]

• González-García, I., Mangas-Sanjuan, V., Merino-Sanjuán, M., Bermejo, M. (2020). "In Vivo Predictive Dissolution (IPD) for Carbamazepine Formulations: Additional Evidence Regarding a Biopredictive Medium." Pharmaceutics, 12(6), 558. Available at:[Link]

• Deng, J., Staufenbiel, S., Bodmeier, R. (2017). "Evaluation of a biphasic in vitro dissolution test for estimating the bioavailability of carbamazepine polymorphic forms." European Journal of Pharmaceutical Sciences, 105, 64-70. Available at:[Link]

• U.S. Food and Drug Administration (FDA). (2012). "Clinical Pharmacology and Biopharmaceutics Review: Enzalutamide (Xtandi)." NDA 203415. Available at:[Link]

Assessing the Selectivity of a Novel IDO1 Inhibitor: A Comparative Guide for Drug Development Professionals

In the landscape of immuno-oncology, the enzyme Indoleamine 2,3-dioxygenase 1 (IDO1) has emerged as a critical therapeutic target.[1][2] IDO1 is the initial and rate-limiting enzyme in the kynurenine pathway of tryptophan metabolism.[3][4] By depleting tryptophan and generating immunosuppressive metabolites, IDO1 facilitates tumor immune evasion.[2][5] Consequently, the development of potent and selective IDO1 inhibitors is a key focus of cancer research. This guide provides a comprehensive framework for assessing the selectivity of a novel investigational IDO1 inhibitor, "Compound X" (3-Ethyl-N'-hydroxypyridine-2-carboximidamide), against its intended target.

The N'-hydroxypyridine-2-carboximidamide scaffold is a known pharmacophore for IDO1 inhibition, suggesting that Compound X is designed to target this enzyme. This guide will objectively compare the hypothetical performance of Compound X with established IDO1 inhibitors, providing the supporting experimental data and protocols necessary for a thorough evaluation by researchers, scientists, and drug development professionals.

The Imperative of Selectivity in IDO1 Inhibition

Therapeutic efficacy is intrinsically linked to target selectivity. For an IDO1 inhibitor, off-target effects could lead to unforeseen toxicities or a dilution of the intended therapeutic benefit. The primary enzymes to consider for selectivity profiling against IDO1 are IDO2 and Tryptophan 2,3-dioxygenase (TDO), as they are related enzymes in the same metabolic pathway.[1][6] A highly selective IDO1 inhibitor would ideally exhibit potent inhibition of IDO1 with minimal activity against IDO2 and TDO.

This guide will outline a multi-faceted approach to characterize the selectivity of Compound X, comparing it to three well-documented IDO1 inhibitors:

• Epacadostat (INCB24360): A potent and highly selective IDO1 inhibitor that has been extensively studied in clinical trials.[5][6][7]

• Navoximod (GDC-0919): Another well-characterized IDO1 inhibitor with a distinct chemical scaffold.[8][9]

• Linrodostat (BMS-986205): A selective and irreversible IDO1 inhibitor.[10]

Experimental Design for Selectivity Profiling

A robust assessment of selectivity requires a combination of in vitro biochemical assays and cell-based functional assays. This dual approach allows for the determination of direct enzyme inhibition and the evaluation of compound activity in a more physiologically relevant context.

I. In Vitro Enzymatic Inhibition Assays

These assays directly measure the ability of a compound to inhibit the catalytic activity of purified, recombinant enzymes.

Objective: To determine the in vitro potency (IC50) of Compound X and comparator compounds against purified human IDO1, IDO2, and TDO.

Experimental Workflow:

Caption: Workflow for the in vitro enzymatic inhibition assay.

Detailed Protocol:

• Assay Buffer Preparation: Prepare an assay buffer consisting of 50 mM potassium phosphate (pH 6.5), 20 mM ascorbic acid, 10 µM methylene blue, and 100 µg/mL catalase.[11][12] The ascorbic acid and methylene blue act as reducing agents to maintain the enzyme's heme iron in its active ferrous state.[11]

• Compound Preparation: Prepare a stock solution of Compound X and the comparator compounds (Epacadostat, Navoximod, Linrodostat) in DMSO. Perform serial dilutions in the assay buffer to create a range of concentrations for testing.

• Enzyme and Inhibitor Incubation: In a 96-well plate, add purified recombinant human IDO1, IDO2, or TDO enzyme to wells containing the diluted compounds or a vehicle control (DMSO). Incubate for 15 minutes at room temperature.

• Reaction Initiation: Start the enzymatic reaction by adding L-tryptophan substrate solution.

• Reaction Incubation: Incubate the plate at 37°C for 30-60 minutes.

• Reaction Termination and Hydrolysis: Terminate the reaction by adding trichloroacetic acid. Incubate at 50°C for 30 minutes to hydrolyze the N-formylkynurenine product to kynurenine.[12]

• Kynurenine Measurement: Measure the absorbance of kynurenine at 321 nm.[13]

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the dose-response data to a suitable curve.

II. Cell-Based Functional Assays

These assays measure the inhibitory activity of a compound in a more physiologically relevant context, using human cells where IDO1 expression has been induced.

Objective: To determine the cellular potency (IC50) of Compound X and comparator compounds and assess their effects on kynurenine production in a cellular environment.

Experimental Workflow:

Caption: Workflow for the cell-based functional assay.

Detailed Protocol:

• Cell Culture: Seed a human cancer cell line known to express IDO1 (e.g., HeLa or SKOV-3 cells) in a 96-well plate and allow them to adhere overnight.[11][14]

• IDO1 Induction: Treat the cells with interferon-gamma (IFNγ) for 24-48 hours to induce the expression of the IDO1 enzyme.[11][14]

• Inhibitor Treatment: Remove the IFNγ-containing media and replace it with fresh media containing serial dilutions of Compound X or the comparator compounds.

• Incubation: Incubate the cells for 24-48 hours at 37°C in a 5% CO₂ incubator. During this time, the induced IDO1 enzyme will catabolize tryptophan present in the culture medium.

• Supernatant Collection and Kynurenine Measurement: Collect the cell culture supernatant and measure the kynurenine concentration as described in the enzymatic assay protocol.[11]

• Data Analysis: Determine the cellular IC50 value for each compound from the dose-response curve of kynurenine production inhibition.

III. Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful biophysical technique used to verify target engagement in a cellular environment.[15][16] The principle is that a ligand binding to its target protein increases the protein's thermal stability.[15][17]

Objective: To confirm that Compound X directly binds to and stabilizes IDO1 in intact cells.

Experimental Workflow:

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Comparative analysis of different pyridine carboxamide synthesis methods

Comparative Analysis of Pyridine Carboxamide Synthesis: Classical Amidation vs. Palladium-Catalyzed Aminocarbonylation

Executive Summary

Pyridine carboxamides are privileged pharmacophores in modern medicinal chemistry, serving as critical structural motifs in Janus kinase (JAK) inhibitors[1], PARP inhibitors, and novel anti-tubercular agents[2]. However, the construction of the amide bond within these electron-deficient heterocyclic systems presents unique synthetic challenges. Competitive metal chelation, sluggish nucleophilic attack, and the inherent instability of certain pyridine carbonyl chlorides necessitate highly optimized synthetic strategies.

This guide provides an objective, in-depth comparative analysis of the two dominant methodologies for synthesizing pyridine carboxamides: classical coupling reagent-mediated amidation and transition-metal-catalyzed aminocarbonylation.

Mechanistic Framework & Method Selection

The decision to employ classical amidation versus aminocarbonylation is dictated by precursor availability, the electronic nature of the pyridine ring, and the required scale of synthesis.

Workflow for selecting pyridine carboxamide synthesis based on precursor availability.

Quantitative Comparative Analysis

To objectively evaluate these methodologies, we must analyze their performance across key chemical engineering and synthetic metrics.

Performance Metric	Coupling Reagents (e.g., HATU, EDC)	Pd-Catalyzed Aminocarbonylation
Ideal Starting Material	Pyridine carboxylic acids	Halopyridines (Cl, Br, I)
Atom Economy	Low (Generates stoichiometric waste like ureas and HOAt)	High (Only HX is generated as a byproduct)
Substrate Scope	Excellent for complex, delicate, or sterically hindered amines	Good, but highly sensitive to bulky secondary amines
Scalability	Moderate (Cost of reagents and waste disposal become prohibitive)	Excellent (Routinely used in multi-kilogram industrial syntheses)
Environmental Impact	High E-factor due to high-molecular-weight coupling agents	Lower E-factor, though requires heavy metal remediation
Equipment Requirements	Standard laboratory glassware	High-pressure autoclaves and CO gas handling infrastructure

Deep Dive 1: Coupling Reagent-Mediated Amidation (HATU/EDC)

Causality & Mechanistic Rationale

When starting from a pyridine carboxylic acid, traditional acid chloride formation (e.g., using thionyl chloride) often fails or yields intractable black tars due to the basicity of the pyridine nitrogen. Consequently, in situ activation using coupling reagents is the industry standard[3].

While EDC/HOBt is a common and cost-effective choice[2], it frequently underperforms with electron-deficient picolinic acids (pyridine-2-carboxylic acids). In these challenging scenarios, HATU is the superior reagent[1]. The causality lies in the structure of the leaving group: HATU forms an active 7-aza-1-hydroxybenzotriazole (HOAt) ester. The 7-aza nitrogen acts as an internal base, engaging in intramolecular hydrogen bonding with the incoming amine. This neighboring group participation significantly lowers the activation energy of the transition state, accelerating the aminolysis step and outcompeting side reactions like epimerization or hydrolysis.

Self-Validating Experimental Protocol

Objective: Synthesis of N-phenylpicolinamide via HATU coupling.

• Activation Phase : Dissolve picolinic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (0.2 M). Add N,N-diisopropylethylamine (DIPEA, 2.5 eq).

  • Validation Checkpoint: The solution will rapidly transition to a distinct yellow/orange hue. This color change is a self-validating indicator that the highly reactive HOAt ester intermediate has successfully formed.

• Coupling Phase : Add aniline (1.1 eq) dropwise. Stir at room temperature for 2-4 hours.

  • Validation Checkpoint: Monitor via TLC (eluent: 5% MeOH in DCM). The reaction is complete when the highly polar, baseline-retained spot of the carboxylic acid completely disappears, replaced by a new, less polar, strongly UV-active spot corresponding to the amide.

• Workup & Quench : Dilute the mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃, 1M HCl, and brine.

  • Validation Checkpoint: The NaHCO₃ wash chemically validates the purification by deprotonating and extracting any unreacted picolinic acid and the HOAt byproduct into the aqueous layer, ensuring they do not contaminate the organic phase.

• Analytical Confirmation : Evaporate the solvent and analyze via ¹H NMR.

  • Validation Checkpoint: A successful coupling is confirmed by the appearance of a broad singlet far downfield (typically 8.5–10.5 ppm) corresponding to the new amide N-H proton, and the complete absence of the broad carboxylic acid O-H peak.

Deep Dive 2: Palladium-Catalyzed Aminocarbonylation

Causality & Mechanistic Rationale

If the precursor is a halopyridine, converting it to a carboxylic acid and then performing an amidation adds unnecessary steps and reduces overall yield. Palladium-catalyzed aminocarbonylation allows for the direct, one-step installation of the carboxamide group using carbon monoxide (CO) gas and an amine[4].

However, 2-halopyridines are notoriously difficult substrates for cross-coupling. The causality behind this difficulty is catalyst poisoning: the lone pair on the pyridine nitrogen can strongly coordinate to the palladium center after oxidative addition, forming a stable, unreactive bidentate chelate that halts the catalytic cycle[5]. To overcome this, chemists must use bidentate phosphine ligands with large bite angles (such as Xantphos or dcpp). These bulky ligands force a specific coordination geometry that sterically prevents the pyridine nitrogen from chelating the palladium, keeping the metal center active for CO insertion[5].

Catalytic cycle of palladium-catalyzed aminocarbonylation of halopyridines.

Self-Validating Experimental Protocol

Objective: Synthesis of N-phenylpicolinamide via Pd-catalyzed aminocarbonylation of 2-bromopyridine.

• Catalyst Assembly : In a high-pressure autoclave, combine 2-bromopyridine (1.0 eq), aniline (1.5 eq), Pd(OAc)₂ (5 mol%), Xantphos (5 mol%), and Na₂CO₃ (2.0 eq) in anhydrous 1,4-dioxane.

• Pressurization : Seal the autoclave, purge three times with inert gas, and then pressurize with CO gas to 5 bar.

  • Validation Checkpoint: The reaction progress is physically self-validating. As CO is consumed and incorporated into the product, a measurable pressure drop will occur in the sealed vessel. A stable pressure reading after an initial drop indicates reaction completion.

• Thermal Activation : Heat the vessel to 90 °C and stir for 12 hours.

• Analytical Confirmation : Carefully vent the CO gas and analyze an aliquot of the crude mixture via GC-MS.

  • Validation Checkpoint: GC-MS provides definitive mechanistic validation. The product peak must show a molecular ion mass of [M]+. If direct amination (Buchwald-Hartwig coupling) occurred instead of aminocarbonylation, the mass will be [M-28]+, indicating a failure of CO insertion.

• Purification : Filter the mixture through a pad of Celite to remove the insoluble base and precipitated palladium black, then purify via silica gel chromatography.

Conclusion

Both classical amidation and palladium-catalyzed aminocarbonylation are indispensable tools for synthesizing pyridine carboxamides. While coupling reagents like HATU offer unmatched reliability for complex, late-stage functionalization of sensitive pharmaceutical intermediates, aminocarbonylation provides a highly atom-economical and scalable route when starting from widely available halopyridines. Understanding the mechanistic causality behind reagent and ligand selection ensures that researchers can design robust, self-validating synthetic workflows.

References

• Mechanistic Studies of Palladium-Catalyzed Aminocarbonylation of Aryl Chlorides with Carbon Monoxide and Ammonia | Journal of the American Chemical Society. acs.org.
• 1 Carbon Monoxide - 1.1 Hydroformylation of Alkenes and Alkynes - Wiley-VCH. wiley-vch.de.
• US11214573B2 - Azetidinyl phenyl, pyridyl or pyrazinyl carboxamide derivatives as JAK inhibitors - Google P
• Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides: A Promising Class of Antituberculosis Agents.
• Novel Antitubercular 6-Dialkylaminopyrimidine Carboxamides from Phenotypic Whole-Cell High Throughput Screening of a SoftFocus Library. acs.org.

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A Researcher's Guide to Assessing the Selective Cytotoxicity of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide in Cancer vs. Normal Cells

In the landscape of modern oncology, the quest for novel therapeutic agents is driven by the dual objectives of maximizing efficacy against malignant cells while minimizing harm to healthy tissues.[1][2] This guide provides a comprehensive framework for evaluating the selective cytotoxicity of a novel investigational compound, 3-Ethyl-N'-hydroxypyridine-2-carboximidamide, a member of the promising pyridine derivatives class of molecules.[3][4] While specific experimental data for this exact molecule is not yet widespread in publicly available literature, this document will leverage established methodologies and data from structurally related compounds to present a robust protocol for its preclinical assessment.

The pyridine scaffold is a privileged structure in medicinal chemistry, with numerous derivatives demonstrating significant anti-neoplastic activity.[5][6][7] The central hypothesis is that modifications to this core, such as the ethyl and N'-hydroxycarboximidamide substitutions, may confer enhanced potency and, crucially, a favorable therapeutic window. This guide is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical protocols for a thorough in vitro cytotoxicity comparison.

The Principle of Selective Cytotoxicity: The Cornerstone of Modern Chemotherapeutics

The ideal anticancer drug should exhibit a high degree of selectivity, potently inducing cell death in cancer cells while leaving normal, healthy cells unharmed.[2][8][9] This selectivity is often attributed to the ability of a compound to preferentially target signaling pathways or cellular processes that are dysregulated in cancer.[1] For instance, many cancer cells exhibit higher metabolic rates, altered cell cycle regulation, or dependencies on specific survival pathways, which can be exploited for therapeutic intervention.[8][10]

The primary metric for quantifying this selectivity in vitro is the Selectivity Index (SI) . It is calculated as the ratio of the half-maximal inhibitory concentration (IC50) in normal cells to the IC50 in cancer cells.

SI = IC50 (Normal Cells) / IC50 (Cancer Cells)

A higher SI value indicates greater selectivity for cancer cells, suggesting a wider therapeutic window and potentially fewer side effects in a clinical setting.[1][11]

Experimental Workflow for Comparative Cytotoxicity Assessment

A systematic approach is crucial for obtaining reliable and reproducible cytotoxicity data. The following workflow outlines the key steps, from cell line selection to data analysis.

Caption: A generalized workflow for in vitro comparative cytotoxicity studies.

Detailed Experimental Protocols

The following protocols are based on widely accepted and validated methods in the field of cancer drug discovery.[12][13][14][15]

Cell Line Panel Selection

To establish a robust selectivity profile, a panel of cell lines should be used.

• Cancer Cell Lines: Include representatives from diverse cancer types to assess the breadth of activity. Examples:

  • MCF-7: Human breast adenocarcinoma

  • HeLa: Human cervical adenocarcinoma[16]

  • HCT-116: Human colon carcinoma[11]

  • A549: Human lung carcinoma[4]

• Normal (Non-cancerous) Cell Lines: Essential for determining the selectivity index.

  • HEK293: Human embryonic kidney cells[16]

  • Human Dermal Fibroblasts (HDF): A primary cell line representing normal connective tissue.[11]

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method that measures cellular metabolic activity, which serves as an indicator of cell viability.[16] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan product.[15]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide in the appropriate cell culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., 0.1% DMSO) and a no-cell blank.

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for another 3-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[10]

• Data Acquisition: Measure the absorbance at a wavelength of 490-570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.[1] Plot a dose-response curve to determine the IC50 value.

Data Presentation and Interpretation: A Comparative Analysis

The primary output of these experiments is the IC50 value for each cell line. This data should be compiled into a clear, comparative table. While we await specific data for 3-Ethyl-N'-hydroxypyridine-2-carboximidamide, the table below illustrates how data for a hypothetical pyridine derivative ("Compound P-123") with favorable selectivity would be presented.

Cell Line	Type	IC50 (µM) of Compound P-123
MCF-7	Breast Cancer	1.4
HCT-116	Colon Cancer	2.1
A549	Lung Cancer	3.5
HEK293	Normal Kidney	> 50
HDF	Normal Fibroblast	> 50

Calculating the Selectivity Index (SI)

Using the data from the table above, the Selectivity Index for Compound P-123 against different cancer cell lines can be calculated.

Cancer Cell Line	SI (vs. HEK293)	Interpretation
MCF-7	> 35.7	Highly Selective
HCT-116	> 23.8	Highly Selective
A549	> 14.3	Moderately Selective

An SI greater than 3 is generally considered to indicate promising selectivity.[17] The hypothetical data for Compound P-123 demonstrates a highly desirable profile, with potent activity against cancer cells and minimal impact on normal cells at the same concentrations.

Potential Mechanisms of Action and Future Directions

The cytotoxic activity of pyridine derivatives can be attributed to various mechanisms, including the induction of apoptosis (programmed cell death), cell cycle arrest, and the inhibition of key signaling pathways often dysregulated in cancer, such as MAPK or PI3K/Akt.[18][19]

Caption: Putative mechanisms of action for a selective anticancer compound.

Further investigation into the mechanism of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide would involve:

• Cell Cycle Analysis: Using flow cytometry to determine if the compound induces arrest at a specific phase of the cell cycle.[2][18]

• Apoptosis Assays: Employing techniques like Annexin V staining or TUNEL assays to confirm the induction of apoptosis.[10]

• Western Blotting: To probe for changes in key proteins involved in cell survival and death pathways (e.g., p53, caspases, PARP).[20]

Conclusion

The systematic evaluation of a novel compound's cytotoxicity against a panel of both cancer and normal cell lines is a critical, foundational step in the drug discovery pipeline.[16] By employing robust and validated assays like the MTT method and focusing on the crucial metric of the Selectivity Index, researchers can effectively triage candidate molecules. This guide provides a comprehensive roadmap for assessing 3-Ethyl-N'-hydroxypyridine-2-carboximidamide, ensuring that subsequent preclinical and clinical development is built upon a solid foundation of in vitro evidence demonstrating both potency and, most importantly, a selective therapeutic window. The ultimate goal remains the development of therapies that are formidable against cancer yet gentle on the patient.[21]

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• New bioactive 5-arylcarboximidamidopyrazolo[3,4-c]pyridines: Synthesis, cytotoxic activity, mechanistic investigation and structure-activity relationships - PubMed. (2021, June 5).
• Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery - SciELO. (2024, December 13).
• Synthesis and antitumor activity of amino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone - PubMed. (n.d.).
• In Vitro Cytotoxicity Assays: Applications in Drug Discovery - Kosheeka. (2025, January 23).
• In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages - SciSpace. (n.d.).
• Assessing the Selectivity of Quinolinone Derivatives for Cancer Cells Over Normal Cells: A Comparative Guide - Benchchem. (n.d.).
• Selective Cytotoxic Activities of Two Novel Synthetic Drugs on Human Breast Carcinoma MCF-7 Cells | Anticancer Research. (2009, August 15).
• Selective protection of normal cells from chemotherapy, while killing drug-resistant cancer cells - PMC. (n.d.).
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• Achievement of the Selectivity of Cytotoxic Agents against Cancer Cells by Creation of Combined Formulation with Terpenoid Adjuvants as Prospects to Overcome Multidrug Resistance - MDPI. (2023, April 28).
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• Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applications | IntechOpen. (2024, December 19).
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• Synthesis and cytotoxic activity of some novel N-pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide derivatives - PubMed. (2012, April 23).
• Synthesis and cytotoxicity evaluation of pyridin[2,3-f]indole-2,4,9-trione and benz[f]indole-2,4,9-trione derivatives - PubMed. (2003, November 3).
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• Anticancer potential of 3-hydroxypyridine-2-carboxaldehyde N(4)-methyl and pyrrolidinylthiosemicarbazones and their Zn(II) complexes in different cancers via targeting MAPK superfamily signaling pathway - ResearchGate. (2025, November 1).
• Synthesis, Cytotoxic Activity and In Silico Study of Novel Dihydropyridine Carboxylic Acids Derivatives - MDPI. (2023, October 21).
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Bridging the In Silico and In Vitro Divide: A Comparative Guide to Binding Affinity Predictions and Experimental Cross-Validation

In modern structure-based drug design (SBDD), accurately predicting protein-ligand binding free energy ( ΔG ) is the ultimate objective. As a Senior Application Scientist, I frequently encounter the dilemma of balancing computational throughput with predictive accuracy. Historically, empirical docking and end-point methods like Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) have dominated early-stage screening. However, their reliance on implicit solvent models and static approximations often leads to poor correlation with experimental reality.

Today, the paradigm has shifted toward rigorous physics-based methods, specifically Free Energy Perturbation (FEP+). However, no computational model should exist in a vacuum. To establish a self-validating discovery pipeline, computational predictions must be orthogonally cross-validated using gold-standard biophysical techniques: Surface Plasmon Resonance (SPR) for kinetic profiling and Isothermal Titration Calorimetry (ITC) for thermodynamic signatures.

The Computational Arena: FEP+ vs. MM/GBSA

The Causality of Accuracy

Why does FEP+ consistently outperform MM/GBSA and standard docking? The causality lies in statistical mechanics and the treatment of solvent networks. FEP+ calculates the free energy difference between two congeneric ligands by slowly "alchemically" mutating one into the other across discrete λ windows in an explicit water environment . This captures the critical entropic contributions of water displacement—often the primary thermodynamic driver of binding affinity.

In contrast, MM/GBSA is an end-point method that evaluates only the bound and unbound states using an implicit continuum solvent model. By neglecting dynamic water networks and restricting protein flexibility, MM/GBSA fails to account for the rigorous entropic penalties associated with binding.

In comparative studies, FEP+ demonstrates a weighted average Root Mean Square Error (RMSE) of approximately 1.1 kcal/mol, significantly outperforming MM/GBSA (RMSE ~4.0 kcal/mol) and standard docking (RMSE ~1.5 kcal/mol) in terms of absolute energy prediction [1][1].

The Experimental Ground Truth: SPR and ITC

To build a trustworthy, self-validating system, we cannot rely on a single experimental assay. Binding is a dynamic equilibrium ( KD​=koff​/kon​ ), and the free energy of binding is a thermodynamic sum ( ΔG=ΔH−TΔS ). We require two orthogonal methods to validate the computational predictions fully.

• SPR (Kinetic Profiling): SPR is a label-free technique that measures the real-time kinetics of binding, allowing us to determine both the association ( kon​ ) and dissociation ( koff​ ) rate constants [2][2]. Causality: Optimizing target residence time ( 1/koff​ ) is often more predictive of in vivo efficacy than KD​ alone, as it dictates how long the drug engages the target under open-system physiological conditions.

• ITC (Thermodynamic Profiling): Unlike other kinetic assays, ITC provides a comprehensive thermodynamic profile, directly measuring enthalpy ( ΔH ), entropy ( ΔS ), and stoichiometry ( n ) in free solution . Causality: By operating in a label-free, immobilization-free environment, ITC eliminates surface-induced artifacts. It determines whether a binding event is enthalpy-driven (specific hydrogen bonds) or entropy-driven (hydrophobic effect), providing a mechanistic cross-check against the explicit solvent predictions of FEP+.

Workflow Visualization

The following diagram illustrates the self-validating logic loop between computational predictions and biophysical experiments.

Integrated computational and experimental cross-validation workflow for SBDD.

Quantitative Performance Comparison

Methodology	Underlying Physics	Solvent Model	Average RMSE (vs. Exp)	Primary Output	Throughput
FEP+	Rigorous Alchemical Thermodynamics	Explicit (e.g., SPC)	~1.1 kcal/mol	Absolute/Relative ΔG	Moderate (GPU-dependent)
MM/GBSA	End-Point Energy Calculation	Implicit Continuum	~4.0 kcal/mol	Ranked Affinity Scores	High
Glide Docking	Empirical Scoring Function	None / Implicit	>1.5 kcal/mol	Pose Generation & Rank	Very High

Note: The maximal apparent accuracy of FEP+ is fundamentally bounded by the reproducibility and error margins of the in vitro experimental affinity measurements themselves [3][3].

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, the following protocols are designed with internal controls. The system is considered "self-validated" only when the KD​ derived from SPR matches the KD​ derived from ITC, and the resulting experimental free energy ( ΔGexp​=RTlnKD​ ) aligns with the FEP+ predicted ΔGpred​ .

Protocol 1: Computational Prediction via FEP+

• System Preparation: Prepare the protein-ligand complex using a robust preparation wizard. Causality: Correct assignment of tautomeric and protonation states at physiological pH (7.4) is critical; misassigned pKa values will drastically skew the electrostatic energy calculations and invalidate the alchemical transformation.

• Perturbation Map Generation: Generate a network of congeneric ligands. Ensure that no single transformation exceeds a structural difference of >10 heavy atoms to maintain phase space overlap.

• MD Simulation: Solvate the system in an explicit water box. Run NPT ensemble simulations (300 K, 1 atm) across 16-24 λ windows.

• Data Convergence: Calculate ΔΔG using the Bennett Acceptance Ratio (BAR). Validation Check: Hysteresis between forward and reverse mutations must be < 0.5 kcal/mol to ensure adequate sampling.

Protocol 2: Kinetic Cross-Validation via SPR

• Surface Functionalization: Immobilize the target protein on a CM5 dextran chip using standard EDC/NHS amine coupling. Causality: Amine coupling forms highly stable covalent amide bonds, preventing baseline drift and target leaching during extensive ligand screening.

• Buffer Matching & Analyte Injection: Dilute the ligand series in the exact running buffer (e.g., PBS-P+ with 1% DMSO) to eliminate bulk refractive index shifts. Inject analytes using multi-cycle kinetics at concentrations ranging from 0.1×KD​ to 10×KD​ .

• Regeneration: Wash the surface with a mild acidic pulse (e.g., 10 mM Glycine-HCl, pH 2.5) to strip bound ligand without denaturing the target.

• Data Fitting: Fit the sensorgrams to a 1:1 Langmuir binding model to extract kon​ and koff​ .

Protocol 3: Thermodynamic Cross-Validation via ITC

• Extensive Dialysis: Dialyze the purified protein against the assay buffer overnight. Use the final dialysate to dissolve the ligand. Causality: Even minor buffer mismatches generate large heats of dilution upon injection, which will mask the true binding enthalpy ( ΔH ) and ruin the signal-to-noise ratio.

• Titration Execution: Load the protein into the sample cell and the ligand into the syringe. Perform 20-30 injections of 2 µL each at constant temperature (e.g., 25°C), allowing the thermal baseline to stabilize completely between injections.

• Isotherm Integration: Integrate the area under each injection peak to determine the heat exchanged per mole of injectant.

• Thermodynamic Extraction: Fit the integrated heats to an independent binding sites model to extract ΔH , Ka​ (where KD​=1/Ka​ ), and stoichiometry ( n ). Validation Check: The stoichiometry ( n ) must approximate 1.0 for a standard 1:1 interaction.

Conclusion

By coupling the rigorous predictive power of explicit-solvent FEP+ with the orthogonal biophysical validation of SPR and ITC, drug discovery teams can confidently advance lead compounds. This integrated approach ensures that computational models are grounded in physical reality, minimizing late-stage attrition and accelerating the path to clinical candidates.

References

• Accurate Binding Free Energy Predictions in Fragment Optimization | Journal of Chemical Information and Modeling - ACS Public
• Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research | TA Instruments
• Measuring Drug-Target Binding with SPR & ITC Binding Assays | YouTube
• The Maximal and Current Accuracy of Rigorous Protein-Ligand Binding Free Energy Calcul

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 3-Ethyl-N'-hydroxypyridine-2-carboximidamide

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 3-Ethyl-N'-hydroxypyridine-2-carboximidamide. The following guidance is based on the known hazards of structurally similar compounds, including pyridine and its derivatives. It is imperative to handle this compound with a high degree of caution, assuming it may possess hazards similar to its chemical analogs. Always consult with your institution's Environmental Health & Safety (EHS) department for specific guidance.

This guide provides essential safety protocols and logistical plans for the handling and disposal of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Assessment and Core Principles

Given the absence of specific toxicological data for 3-Ethyl-N'-hydroxypyridine-2-carboximidamide, a conservative approach to safety is mandatory. The pyridine functional group, a core component of this molecule, is associated with a range of health hazards. Pyridine and its derivatives are often classified as irritants to the skin, eyes, and respiratory system.[1][2][3][4] Some may be harmful if swallowed or absorbed through the skin.[5] Therefore, minimizing all routes of exposure is the primary goal.

Core Safety Principles:

• Assume Hazard: Treat 3-Ethyl-N'-hydroxypyridine-2-carboximidamide as a hazardous substance.

• Containment: All handling of the solid or solutions should be performed within a certified chemical fume hood to minimize inhalation exposure.[6]

• Personal Protective Equipment (PPE): A comprehensive PPE strategy is required at all times.

• Preparedness: Be familiar with emergency procedures and the location of safety equipment before beginning work.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling 3-Ethyl-N'-hydroxypyridine-2-carboximidamide.

Body Part	Required PPE	Rationale and Best Practices
Eyes/Face	Chemical splash goggles and a face shield	Standard safety glasses are insufficient. A face shield provides an additional layer of protection against splashes, especially when handling larger quantities or during transfers.
Hands	Nitrile gloves	Nitrile gloves offer good resistance to a wide range of chemicals, including pyridine and its derivatives. Always double-glove when handling concentrated solutions. Inspect gloves for any signs of degradation or perforation before and during use.
Body	A flame-resistant lab coat	A lab coat protects against incidental skin contact. It should be kept fully buttoned.
Respiratory	Use within a certified chemical fume hood	A fume hood is the primary means of respiratory protection. If there is a potential for exposure outside of a fume hood, a NIOSH-approved respirator with organic vapor cartridges may be necessary. Consult with your institution's EHS for respirator fit testing and selection.

Operational and Disposal Plans

Handling and Storage

• Ventilation: Always handle 3-Ethyl-N'-hydroxypyridine-2-carboximidamide in a well-ventilated area, preferably inside a chemical fume hood.[6]

• Ignition Sources: Keep the compound away from heat, sparks, and open flames.[6]

• Container Integrity: Ensure containers are tightly sealed when not in use to prevent the release of vapors.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[1]

Step-by-Step Disposal Protocol

Pyridine and its derivatives are typically classified as hazardous waste and require specific disposal procedures.[6] Under no circumstances should this chemical be disposed of down the drain.

• Waste Collection: Collect all waste containing 3-Ethyl-N'-hydroxypyridine-2-carboximidamide, including contaminated consumables (e.g., gloves, weighing paper), in a designated, properly labeled, and sealed hazardous waste container.

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3-Ethyl-N'-hydroxypyridine-2-carboximidamide".

• Storage of Waste: Store the sealed waste container in a designated satellite accumulation area, away from general laboratory traffic.

• Professional Disposal: Contact your institution's EHS department or a licensed chemical waste disposal company to arrange for pickup and proper disposal.

Emergency Procedures

First Aid Measures

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or persists.[1]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[1]

Spill Management

In the event of a spill, the following workflow should be initiated immediately.

Spill Response Workflow for 3-Ethyl-N'-hydroxypyridine-2-carboximidamide.

Conclusion

The safe handling of 3-Ethyl-N'-hydroxypyridine-2-carboximidamide relies on a proactive and cautious approach. By adhering to the principles of hazard assumption, containment, and consistent use of appropriate PPE, researchers can minimize their risk of exposure. Always prioritize safety and consult with your institution's EHS department to ensure compliance with all relevant regulations.

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• NextSDS. (n.d.). N-ethyl-3-hydroxypyridine-2-carboxamide — Chemical Substance Information. Retrieved from [Link]

• Kishida Chemical Co., Ltd. (2023, February 1). Pyridine Safety Data Sheet. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Pyridine Tox Profile. Retrieved from [Link]

• National Toxicology Program. (2000). Toxicology and Carcinogenesis Studies of Pyridine (CAS No. 110-86-1) in F344/N Rats, Wistar Rats, and B6C3F1 Mice (Drinking Water Studies).

• PubChem. (n.d.). 3-Hydroxy-N-methylpyridine-2-carboxamide. National Center for Biotechnology Information. Retrieved from [Link]

• Chen, C., & Zijtveld, S. (2021). Pyridine: Human health tier II assessment. National Institute of Public Health and the Environment (RIVM).
• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2000). Pyridine. In Some Industrial Chemicals. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 77.
• Khan, A., et al. (2025).

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